Octyl butyrate

• CAS: 110-39-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of Octyl Butyrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Octyl butyrate (B1204436), also known as octyl butanoate, is an ester with the chemical formula C₁₂H₂₄O₂. It is a colorless to light yellow liquid recognized for its characteristic fruity aroma, reminiscent of melon and orange.[1] This document provides a comprehensive overview of the chemical and physical properties of octyl butyrate, including its synthesis, spectroscopic data, and relevant experimental protocols. Its applications in various industries, including its use as a flavoring agent, fragrance component, and as an excipient in pharmaceutical formulations, are also discussed.[2] The information is presented to support research, development, and quality control activities involving this compound.

Chemical Properties

Octyl butyrate is an ester formed from the condensation of n-octanol and butyric acid.[1] It is a hydrophobic and relatively neutral molecule.[3]

Property	Value	Source(s)
Molecular Formula	C₁₂H₂₄O₂	[2]
Molecular Weight	200.32 g/mol	[2][4]
IUPAC Name	octyl butanoate	[5]
Synonyms	n-Octyl butyrate, Octyl butanoate, Butyric acid octyl ester	[2]
CAS Number	110-39-4	[2]
InChI Key	PWLNAUNEAKQYLH-UHFFFAOYSA-N
Canonical SMILES	CCCCCCCCOC(=O)CCC	[1]

Physical Properties

The physical characteristics of octyl butyrate are well-documented, making it suitable for a variety of applications. It is a liquid at room temperature and is soluble in organic solvents like alcohol, while being practically insoluble in water.[1][3]

Property	Value	Source(s)
Appearance	Colorless to light yellow liquid	[2]
Odor	Green, herbaceous, fruity (melon-like)	[1]
Taste	At 20 ppm: waxy, fruity, and green with a sweet, creamy nuance
Melting Point	-56 °C	[6]
Boiling Point	224 °C
Density	0.862 g/mL at 25 °C
Refractive Index	n20/D 1.425
Flash Point	> 93.3 °C (> 200.0 °F) Closed Cup	[7]
Solubility	Soluble in alcohol; practically insoluble in water	[1][8]
LogP	4.96

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of octyl butyrate. The following spectroscopic information is available in various databases:

• Mass Spectrometry (MS): Electron ionization mass spectra are available for octyl butyrate, providing information on its fragmentation patterns.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR data are available, which are essential for confirming the molecular structure.

• Infrared (IR) Spectroscopy: IR spectra show characteristic absorption bands for the ester functional group.

Synthesis of Octyl Butyrate

Octyl butyrate is typically synthesized through the Fischer esterification of n-octanol with butyric acid, often in the presence of an acid catalyst such as hydrochloric acid (HCl) or sulfuric acid (H₂SO₄).[1] The reaction involves the removal of water to drive the equilibrium towards the formation of the ester.

Synthesis workflow for octyl butyrate.

Experimental Protocols

The determination of the physical and chemical properties of octyl butyrate follows standardized experimental protocols. Below are methodologies for key experiments.

Determination of Boiling Point (ASTM D7398)

While ASTM D7398 is specific to fatty acid methyl esters, the principles of simulated distillation by gas chromatography can be adapted for the determination of the boiling range distribution of other esters like octyl butyrate.

Methodology:

• Instrument Setup: A gas chromatograph (GC) equipped with a flame ionization detector (FID) and a suitable capillary column is used.

• Calibration: The GC is calibrated using a mixture of n-alkanes with known boiling points to establish a correlation between retention time and boiling point.

• Sample Preparation: A diluted sample of octyl butyrate is prepared in a suitable solvent.

• Injection: A small aliquot of the prepared sample is injected into the GC.

• Analysis: The sample is vaporized and carried through the column by an inert gas. The components are separated based on their boiling points and detected by the FID.

• Data Processing: The retention time of the octyl butyrate peak is used to determine its boiling point based on the calibration curve.

Determination of Density (ASTM D4052)

The density of liquid petroleum products, which can be extended to esters, is determined using a digital density meter.

Methodology:

• Apparatus: A digital density meter capable of maintaining a constant temperature is used.

• Calibration: The instrument is calibrated with dry air and freshly distilled water.

• Sample Introduction: A small volume of the octyl butyrate sample is introduced into the oscillating U-tube of the density meter.

• Measurement: The instrument measures the oscillation period of the U-tube containing the sample.

• Calculation: The density is calculated from the oscillation period and the calibration constants.

Determination of Refractive Index (ASTM D1218)

This standard test method is for hydrocarbon liquids but is applicable to other transparent liquids like octyl butyrate.

Methodology:

• Apparatus: A calibrated refractometer, such as an Abbe refractometer, is used. The instrument should have a circulating fluid bath to control the temperature of the prisms.

• Calibration: The refractometer is calibrated using a standard of known refractive index.

• Sample Application: A few drops of the octyl butyrate sample are placed on the surface of the prism.

• Measurement: The prism is closed, and the temperature is allowed to stabilize. The instrument is adjusted to bring the dividing line between the light and dark fields into sharp focus at the intersection of the crosshairs. The refractive index is then read from the scale.

• Temperature Correction: If the measurement is not made at the standard reference temperature (usually 20°C), a temperature correction is applied.

Workflow for determining the refractive index.

Applications

Octyl butyrate's pleasant fruity aroma makes it a valuable ingredient in the flavor and fragrance industry . It is used in food products to impart fruity notes and in cosmetics and perfumes as a fragrance component.[2] In the pharmaceutical industry , it can be used as an excipient in drug formulations, potentially aiding in the solubility and stability of active pharmaceutical ingredients.[2] Additionally, its solvent properties make it useful in industrial applications such as coatings and adhesives.[2]

Safety and Handling

Octyl butyrate is generally considered to have low toxicity. However, as with any chemical, appropriate safety precautions should be taken. It may cause mild skin and eye irritation upon direct contact.[7] Good industrial hygiene practices should be followed, including the use of personal protective equipment such as gloves and safety glasses.[10] It should be stored in a cool, dry, and well-ventilated area away from incompatible materials.[10] For detailed safety information, refer to the Safety Data Sheet (SDS).

References

• 1. Standard - Standard Test Method for Boiling Range Distribution of Fatty Acid Methyl Esters (FAME) in the Boiling Range from 100 °C to 615 °C by Gas Chromatography ASTM D7398-21 - Svenska institutet för standarder, SIS [sis.se]
• 2. sserc.org.uk [sserc.org.uk]
• 3. Density and Specific Gravity ASTM D792, ISO 1183 [intertek.com]
• 4. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. store.astm.org [store.astm.org]
• 7. Production of octyl butyrate using psychrophilic mutant lipase from Croceibacter atlanticus LipCA lipase developed by a molecular evolution technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chemlab.truman.edu [chemlab.truman.edu]
• 10. Making esters from alcohols and acids | Class experiment | RSC Education [edu.rsc.org]

An In-depth Technical Guide to the Synthesis of Octyl Butyrate from n-Octanol and Butyric Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of octyl butyrate (B1204436), an important ester with applications in the flavor, fragrance, and pharmaceutical industries. This document details the core chemical and enzymatic methodologies for its synthesis from n-octanol and butyric acid, presenting detailed experimental protocols, quantitative data for comparison, and visualizations of the key processes and relationships.

Core Synthesis Methodologies

The synthesis of octyl butyrate is primarily achieved through two main routes: chemical synthesis via Fischer-Speier esterification and enzymatic synthesis using lipases.

Chemical Synthesis: Fischer-Speier Esterification

Fischer-Speier esterification is a classic and widely used method for producing esters by reacting a carboxylic acid with an alcohol in the presence of a strong acid catalyst. The reaction is reversible and typically requires heating under reflux to proceed at a reasonable rate. To drive the equilibrium towards the formation of the ester, an excess of one of the reactants (usually the less expensive one, in this case, n-octanol) is used, and/or the water produced is removed from the reaction mixture.

Commonly used acid catalysts include sulfuric acid (H₂SO₄), hydrochloric acid (HCl), and solid acid catalysts such as acidic ion-exchange resins (e.g., Amberlyst-15, Dowex 50Wx8-400). Solid acid catalysts offer the advantage of easier separation from the reaction mixture and potential for recycling.

Enzymatic Synthesis: Lipase-Catalyzed Esterification

Enzymatic synthesis offers a "greener" and more selective alternative to chemical methods. Lipases are enzymes that catalyze the hydrolysis of fats in vivo but can be used to catalyze the reverse reaction, esterification, in non-aqueous or low-water environments. This method is characterized by mild reaction conditions (lower temperatures), high specificity (reducing byproduct formation), and easier product purification. Immobilized lipases are often used to facilitate catalyst recovery and reuse. A notable example is the use of Candida antarctica lipase (B570770) B (CALB).[1]

Data Presentation: Comparison of Synthesis Parameters

The following tables summarize quantitative data for both chemical and enzymatic synthesis of butyrate esters, providing a basis for comparison.

Table 1: Chemical Synthesis of Butyrate Esters - Reaction Parameters and Outcomes

Catalyst	Alcohol	Molar Ratio (Alcohol:Acid)	Temperature (°C)	Reaction Time (h)	Conversion/Yield (%)	Reference
H₂SO₄	n-Butanol	2:1	Reflux	1.5	~67	General Protocol
Amberlyst-15	n-Octanol	1:1	60-100	8	Not specified	[2][3]
Dowex 50Wx8-400	n-Butanol	0.25-4:1	100-110	Not specified	Up to 95.3	Not specified

Table 2: Enzymatic Synthesis of Butyrate Esters - Reaction Parameters and Outcomes

Lipase Source	Alcohol	Molar Ratio (Alcohol:Acid)	Temperature (°C)	Reaction Time (h)	Conversion/Yield (%)	Reference
Rhodococcus cutinase	n-Octanol	1:1	30	8	High	[4]
Porcine Pancreas	n-Octanol	2:1	30	24	~70
Candida antarctica lipase B (CALB)	Ethanol	3:1	40	4	96	[5]
Immobilized Rhizopus oryzae	n-Octanol	2 M in vinyl acetate	36	12	92.35 (for octyl acetate)	[6]

Experimental Protocols

Chemical Synthesis of Octyl Butyrate via Fischer Esterification

This protocol describes a general procedure for the synthesis of octyl butyrate using a strong acid catalyst.

Materials:

• n-Octanol

• Butyric acid

• Concentrated sulfuric acid (H₂SO₄) or Amberlyst-15 resin

• Diethyl ether or other suitable extraction solvent

• 5% aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine n-octanol and butyric acid. A molar excess of n-octanol (e.g., 1.5 to 2 equivalents) is recommended to drive the reaction towards the product.

• Catalyst Addition: Cautiously add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total mass of reactants). Alternatively, add an acidic ion-exchange resin like Amberlyst-15 (approximately 10-15% by weight of the limiting reactant).

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle. The reaction temperature will depend on the boiling point of the mixture. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction time can range from several hours to overnight.

• Work-up and Extraction:

  • Cool the reaction mixture to room temperature.

  • If a solid catalyst was used, filter it off and wash it with a small amount of an organic solvent (e.g., diethyl ether).

  • Transfer the liquid reaction mixture to a separatory funnel. Dilute the mixture with an organic solvent like diethyl ether.

  • Wash the organic layer sequentially with:

    • Water to remove the bulk of the acid catalyst and unreacted alcohol.

    • 5% aqueous sodium bicarbonate solution to neutralize any remaining acid (caution: CO₂ evolution).

    • Saturated brine solution to remove dissolved water.

• Drying: Separate the organic layer and dry it over an anhydrous drying agent such as sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent by rotary evaporation.

• Purification: The crude octyl butyrate can be purified by fractional distillation under reduced pressure to obtain the final product of high purity.[7][8]

Enzymatic Synthesis of Octyl Butyrate in a Solvent-Free System

This protocol outlines a general procedure for the lipase-catalyzed synthesis of octyl butyrate.

Materials:

• n-Octanol

• Butyric acid

• Immobilized lipase (e.g., Novozym 435 - immobilized Candida antarctica lipase B)

• n-Hexane or other suitable organic solvent (for enzyme washing and product analysis)

• Incubator shaker or stirred reactor

• Filtration apparatus

Procedure:

• Reactant Mixture: In a suitable reaction vessel (e.g., a screw-capped flask), combine n-octanol and butyric acid, typically in an equimolar ratio or with a slight excess of one reactant.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. The amount of enzyme is typically between 5-10% (w/w) of the total substrate mass.

• Reaction: Place the reaction vessel in an incubator shaker and maintain a constant temperature, typically between 40-60°C.[9] Agitate the mixture to ensure proper mixing. The reaction is usually carried out for 24-48 hours. The progress can be monitored by taking small aliquots and analyzing them by GC.

• Enzyme Recovery: After the reaction, separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can be washed with a non-polar solvent like n-hexane, dried, and reused for subsequent batches.

• Product Isolation: The filtrate contains the octyl butyrate product. Since the reaction is typically very clean with minimal byproducts, further purification may not be necessary depending on the desired purity. If required, purification can be achieved by vacuum distillation.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the experimental workflows for the chemical and enzymatic synthesis of octyl butyrate.

Caption: Experimental workflow for the chemical synthesis of octyl butyrate.

Caption: Experimental workflow for the enzymatic synthesis of octyl butyrate.

Logical Relationships

The following diagram illustrates the key parameters influencing the yield of octyl butyrate in both synthesis methods.

Caption: Key parameters affecting the yield of octyl butyrate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Butyric acid esterification kinetics over Amberlyst solid acid catalysts: the effect of alcohol carbon chain length - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]
• 4. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solvent-Free Catalytic Synthesis of Ethyl Butyrate Using Immobilized Lipase Based on Hydrophobically Functionalized Dendritic Fibrous Nano-Silica [mdpi.com]
• 6. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Purification [chem.rochester.edu]
• 8. benchchem.com [benchchem.com]
• 9. Enzymatic production of a solvent-free menthyl butyrate via response surface methodology catalyzed by a novel thermostable lipase from Geobacillus zalihae - PMC [pmc.ncbi.nlm.nih.gov]

The Natural Occurrence of Octyl Butyrate in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl butyrate (B1204436) (CH₃(CH₂)₃COO(CH₂)₇CH₃) is a fatty acid ester recognized for its characteristic sweet, fruity, and slightly herbaceous aroma, reminiscent of parsnip and orange.[1] In the realm of plant biochemistry, it functions as a volatile organic compound (VOC), playing a role in plant-insect interactions, defense mechanisms, and as a significant contributor to the aroma profile of various fruits and essential oils.[1] This technical guide provides a comprehensive overview of the natural sources, quantitative occurrence, analytical methodologies, and biosynthetic pathways of octyl butyrate in the plant kingdom. The information is tailored for professionals in research, scientific analysis, and drug development who are interested in the characterization and potential applications of this natural compound.

Natural Sources and Occurrence of Octyl Butyrate

Octyl butyrate is a naturally occurring ester found in a variety of plant species, contributing to their distinctive scents and flavors. It is prominently reported in the essential oils of several species within the Apiaceae family. For instance, it is a significant constituent of the essential oil from Heracleum villosum and the fruits of wild parsnip (Pastinaca sativa).[1] Furthermore, octyl butyrate is one of the major components in the essential oils of Heracleum sphondylium subsp. ternatum.[1]

Beyond the Apiaceae family, octyl butyrate has been identified as a volatile component in a range of commonly consumed fruits. These include fresh apples, oranges, melons, strawberries, passion fruit (both purple and yellow varieties), fresh plums, and mountain papaya.[1] Its presence, even in trace amounts, can significantly influence the overall organoleptic properties of these fruits.

Quantitative Occurrence of Octyl Butyrate in Plants

The concentration of octyl butyrate in plants can vary significantly depending on the species, cultivar, tissue type, developmental stage, and environmental conditions. The following table summarizes quantitative data from various studies, providing a comparative overview of its abundance in different plant sources.

Plant Species	Cultivar/Variety	Plant Part	Concentration/Relative Abundance	Analytical Method
Pastinaca sativa L. subsp. sativa	Not specified	Essential Oil	26.7%	GC-MS
Pastinaca sativa L. ssp. sylvestris	Not specified	Essential Oil	1.82%	GC-MS
Heracleum persicum	Masuleh population	Essential Oil	5.65%	GC-MS
Apple (Malus domestica)	'Jonagold'	Fruit	27.19 µg/kg FW	GC-MS
Apple (Malus domestica)	'Granny Smith'	Fruit	0.35 µg/kg FW	GC-MS
Passion Fruit (Passiflora edulis)	Yellow	Wine	Present (variable)	GC-Orbitrap-MS
Strawberry (Fragaria x ananassa)	'Arihyang'	Fruit	Present (detected)	SPME-GC-MS

Experimental Protocols for Analysis

The analysis of octyl butyrate and other volatile esters in plant matrices is predominantly carried out using gas chromatography-mass spectrometry (GC-MS), often coupled with a headspace solid-phase microextraction (HS-SPME) sample preparation technique.[2][3] This method is favored for its high sensitivity, selectivity, and the ability to analyze volatile compounds with minimal sample preparation and without the use of solvents.[3]

Detailed Methodology for HS-SPME-GC-MS Analysis of Octyl Butyrate in Fruit

This protocol provides a generalized yet detailed workflow for the extraction and quantification of octyl butyrate from a fruit matrix.

1. Sample Preparation:

• Homogenization: Weigh a precise amount (e.g., 2-5 g) of fresh or frozen fruit tissue (pulp, peel, or whole fruit) into a suitable container. For frozen samples, allow them to thaw completely.

• Matrix Modification: Add a saturated solution of sodium chloride (NaCl) to the homogenized sample. This increases the ionic strength of the matrix, which enhances the release of volatile compounds into the headspace by decreasing their solubility in the aqueous phase.

• Internal Standard: Spike the sample with a known concentration of an internal standard (e.g., ethyl nonanoate (B1231133) or a deuterated analog of octyl butyrate) to enable accurate quantification.

2. Headspace Solid-Phase Microextraction (HS-SPME):

• Vial Sealing: Transfer the prepared sample into a headspace vial (e.g., 20 mL) and seal it with a PTFE/silicone septum cap.

• Equilibration: Place the vial in a heating block or the autosampler's incubator and allow the sample to equilibrate at a specific temperature (e.g., 40-60 °C) for a set time (e.g., 15-30 minutes) with gentle agitation. This allows the volatile compounds to partition into the headspace.

• Extraction: Expose a pre-conditioned SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the vial for a defined period (e.g., 20-40 minutes) at the same temperature to adsorb the volatile analytes.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Desorption: Insert the SPME fiber into the heated injection port of the GC (e.g., at 250 °C) for a specific time (e.g., 2-5 minutes) to desorb the trapped analytes onto the GC column.

• Chromatographic Separation: Utilize a capillary column suitable for volatile compound analysis (e.g., DB-5ms or HP-5ms). The oven temperature program should be optimized to achieve good separation of the target analytes. A typical program might start at a low temperature (e.g., 40 °C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 250 °C).

• Mass Spectrometry Detection: Operate the mass spectrometer in electron ionization (EI) mode (typically at 70 eV). Acquire mass spectra over a suitable mass range (e.g., m/z 40-350).

4. Data Analysis and Quantification:

• Identification: Identify octyl butyrate by comparing its mass spectrum and retention index with those of an authentic standard and/or a reference library (e.g., NIST).

• Quantification: Calculate the concentration of octyl butyrate by comparing the peak area of the analyte to the peak area of the internal standard and using a calibration curve generated with standards of known concentrations.

Biosynthesis of Octyl Butyrate in Plants

The biosynthesis of octyl butyrate in plants is a multi-step process that involves the convergence of fatty acid and, in some cases, amino acid metabolic pathways. The final and key step is the esterification of an alcohol (n-octanol) with an acyl-CoA thioester (butyryl-CoA), a reaction catalyzed by a class of enzymes known as alcohol acyltransferases (AATs).[2]

Precursor Biosynthesis

• n-Octanol Formation: Straight-chain alcohols like n-octanol are derived from the fatty acid biosynthesis pathway. Fatty acids are synthesized in the plastids and can be elongated in the endoplasmic reticulum. Through a series of reduction reactions catalyzed by fatty acyl-CoA or fatty acyl-ACP reductases, the corresponding fatty aldehydes are formed, which are then further reduced to fatty alcohols by alcohol dehydrogenases.

• Butyryl-CoA Formation: Butyryl-CoA can be synthesized through two primary routes in plants. The first is via the β-oxidation of longer-chain fatty acids, where two-carbon units are sequentially removed. The second route involves the catabolism of certain amino acids, such as isoleucine, which can be converted to intermediates that are subsequently transformed into butyryl-CoA.[4]

Final Esterification Step

The condensation of n-octanol and butyryl-CoA to form octyl butyrate is catalyzed by an alcohol acyltransferase (AAT).[2] AATs belong to the BAHD superfamily of acyltransferases. The catalytic mechanism generally involves a ternary complex between the enzyme, acyl-CoA, and the alcohol substrate. A conserved histidine residue in the active site is believed to act as a catalytic base, deprotonating the hydroxyl group of the alcohol, which then performs a nucleophilic attack on the carbonyl carbon of the acyl-CoA, leading to the formation of the ester and the release of Coenzyme A.[2]

Visualizations

Caption: Biosynthetic pathway of octyl butyrate in plants.

Caption: Experimental workflow for octyl butyrate analysis.

Conclusion

Octyl butyrate is a naturally occurring ester that contributes significantly to the aromatic profile of a diverse range of plants, particularly within the Apiaceae family and various fruits. Its biosynthesis is intricately linked to primary metabolic pathways, with alcohol acyltransferases playing a pivotal role in its final formation. The accurate and sensitive quantification of octyl butyrate is routinely achieved using HS-SPME-GC-MS, a powerful analytical technique for volatile compound analysis. This technical guide provides a foundational understanding for researchers and scientists, offering a summary of its natural occurrence, quantitative data, a detailed analytical protocol, and an overview of its biosynthesis, thereby facilitating further research into the biological roles and potential applications of this important natural product.

References

• 1. researchgate.net [researchgate.net]
• 2. Alcohol acyltransferases for the biosynthesis of esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HS-SPME-GC-MS detection of volatile compounds in Myrciaria jabuticaba Fruit [scielo.org.pe]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to Octyl Butyrate (CAS 110-39-4)

For Researchers, Scientists, and Drug Development Professionals

Chemical Identification and Core Properties

Octyl butyrate (B1204436), systematically known as octyl butanoate, is an organic ester with the CAS Registry Number 110-39-4.[1][2] It is recognized for its characteristic fruity aroma, often described as green, herbaceous, and reminiscent of melon or orange.[3][4] This compound is a key component in the flavor and fragrance industries and also finds applications as a solvent.[1][2] It is found naturally in some plants, including the essential oils of the Heracleum genus and in fruits like wild parsnip and muskmelon.[3][4]

Chemical Structure and Identifiers

• Systematic Name: Octyl butanoate

• Common Synonyms: n-Octyl butyrate, Butyric acid octyl ester[1][2]

• Molecular Formula: C₁₂H₂₄O₂[1][2]

• Molecular Weight: 200.32 g/mol [1][2]

• SMILES: CCCCCCCCOC(=O)CCC[5]

• InChI: InChI=1S/C12H24O2/c1-3-5-6-7-8-9-11-14-12(13)10-4-2/h3-11H2,1-2H3[5]

Physicochemical Data

The following table summarizes the key physicochemical properties of octyl butyrate, crucial for experimental design and application.

Property	Value	Reference
Appearance	Colorless to pale yellow liquid	[1][2]
Odor	Green, herbaceous, fruity, melon-like	[3][4]
Density	0.860 - 0.870 g/mL at 25°C	[1][2][4]
Boiling Point	224 °C	[4][6]
Melting Point	-56 °C	[4][7]
Flash Point	103 °C (217.4 °F)	[6][7]
Refractive Index (n20/D)	1.421 - 1.434	[1][2]
Solubility	Soluble in ethanol (B145695) and other organic solvents; practically insoluble in water.	[1]
Vapor Pressure	0.0349 mmHg at 25°C	[8]
logP (Octanol/Water)	3.69 - 4.2	[6][8]

Spectroscopic Data

Spectroscopic data is vital for the structural confirmation and purity assessment of octyl butyrate.

Spectroscopic Method	Key Features
Mass Spectrometry (MS)	The electron ionization (EI) mass spectrum shows characteristic fragmentation patterns for an ester. Key fragments can be found at m/z values corresponding to the loss of the octyl group and rearrangements. The molecular ion peak [M]+ is observed at m/z 200.[5][9]
Infrared (IR) Spectroscopy	The IR spectrum displays a strong characteristic C=O stretching vibration for the ester functional group around 1740 cm⁻¹. C-O stretching vibrations are also prominent. The spectrum for a liquid film is available.[1][10]
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹H NMR: The proton NMR spectrum will show distinct signals for the protons on the octyl chain and the butyrate moiety. ¹³C NMR: The carbon NMR spectrum will show a characteristic signal for the carbonyl carbon of the ester at approximately 173 ppm, along with signals for the carbons in the octyl and butyrate chains.[1]

Experimental Protocols

Synthesis of Octyl Butyrate

Octyl butyrate can be synthesized through both classical chemical methods and biocatalytic routes.

This method involves the acid-catalyzed reaction between n-octanol and butyric acid.

Materials:

• n-Octanol

• Butyric acid

• Concentrated sulfuric acid (catalyst)

• Toluene (B28343) (for azeotropic removal of water)

• Sodium bicarbonate solution (5% w/v)

• Anhydrous magnesium sulfate

• Dean-Stark apparatus

• Round-bottom flask, condenser, heating mantle, separatory funnel

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus and condenser, combine equimolar amounts of n-octanol and butyric acid.

• Add toluene to the flask.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total reactant weight).

• Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-Stark trap.

• Continue the reaction until no more water is collected, indicating the reaction is complete.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst), and again with water.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent.

• Purify the crude octyl butyrate by fractional distillation under reduced pressure.

This protocol offers a greener alternative, often conducted under milder conditions.

Materials:

• n-Octanol

• Butyric acid

• Immobilized lipase (B570770) (e.g., Novozym 435 or lipase from Candida antarctica)[11]

• Organic solvent (e.g., n-hexane, or solvent-free)

• Molecular sieves (optional, to remove water)

• Orbital shaker incubator

Procedure:

• Combine n-octanol and butyric acid in a desired molar ratio (e.g., 1:1) in a screw-capped flask. The reaction can be run solvent-free or in an organic solvent like n-hexane.[12]

• Add the immobilized lipase to the mixture (e.g., 1-10% by weight of substrates).

• If the reaction is sensitive to water, add activated molecular sieves.

• Place the flask in an orbital shaker incubator at a controlled temperature (e.g., 30-50°C) and agitation speed (e.g., 150-200 rpm).[13]

• Monitor the reaction progress over time by taking small aliquots and analyzing them by gas chromatography (GC).

• Once the desired conversion is reached, stop the reaction by filtering off the immobilized enzyme. The enzyme can often be washed and reused.

• The product can be purified from the remaining substrates by distillation or column chromatography if necessary.

Analytical Methods

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID).

• Capillary column suitable for flavor and fragrance analysis (e.g., a wax column like SH-WAX or a non-polar column like DB-5).[14]

GC Conditions (Example):

• Column: SH-WAX (60 m x 0.25 mm I.D., 0.5 µm film thickness)[14]

• Carrier Gas: Helium or Nitrogen[14][15]

• Injector Temperature: 250°C[16]

• Detector Temperature: 280°C[15]

• Oven Program: Start at 80°C, hold for 2 minutes, ramp to 240°C at 10°C/min, hold for 5 minutes.

• Injection Volume: 1 µL (split injection)

Procedure:

• Prepare a standard solution of high-purity octyl butyrate in a suitable solvent (e.g., hexane (B92381) or ethanol).

• Prepare the sample solution by diluting the synthesized octyl butyrate in the same solvent.

• Inject the standard and sample solutions into the GC.

• Identify the octyl butyrate peak based on its retention time compared to the standard.

• Calculate the purity of the sample based on the peak area percentage.

Safety and Regulatory Information

Octyl butyrate is generally considered to have low toxicity.[1] However, as with any chemical, appropriate safety precautions should be taken.

GHS Classification

Based on available data, octyl butyrate is not classified as a hazardous substance according to the Globally Harmonized System (GHS).[1][17][18]

• Pictograms: No symbol required.[1]

• Signal Word: No signal word.[1]

• Hazard Statements: None.[1]

• Precautionary Statements: Observe good industrial hygiene practices. Wash hands after handling. Store away from incompatible materials.[18]

Regulatory Status

• FEMA Number: 2807[2]

• FDA Regulation: Permitted for direct addition to food for human consumption under 21 CFR 172.515.[19]

• JECFA Number: 155[19]

Applications and Logical Relationships

Primary Applications

Octyl butyrate is valued for its sensory properties and is primarily used in the following areas:

• Flavor Industry: As a flavoring agent in food products to impart fruity notes, such as pear and pineapple.[17]

• Fragrance Industry: As a fragrance component in perfumes, cosmetics, and personal care products.[17]

• Industrial Solvent: Used in the formulation of inks, paints, and coatings.[17]

Logical Workflow and Pathway Diagrams

While octyl butyrate itself is not directly implicated in major biological signaling pathways, its use and potential biological relevance can be understood through the following logical diagrams.

This diagram outlines the general workflow for producing and verifying octyl butyrate in a research setting.

Caption: Workflow for the synthesis, purification, and analysis of octyl butyrate.

This diagram illustrates the perireceptor events involved in the perception of octyl butyrate's flavor, a key concept for researchers in sensory science.

Caption: Perireceptor events in the perception of octyl butyrate flavor.

For drug development professionals, it is crucial to distinguish between the ester and its potential hydrolysis product, butyrate, which is a well-known signaling molecule. Octyl butyrate itself is not known to activate these pathways, but its hydrolysis product, butyrate, does.

Caption: Distinction between octyl butyrate's application and butyrate's signaling.

References

• 1. Page loading... [wap.guidechem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Showing Compound Octyl butanoate (FDB012410) - FooDB [foodb.ca]
• 4. OCTYL BUTYRATE | 110-39-4 [chemicalbook.com]
• 5. Butanoic acid, octyl ester [webbook.nist.gov]
• 6. LIPID MAPS [lipidmaps.org]
• 7. spectrabase.com [spectrabase.com]
• 8. Octyl butyrate｜lookchem [lookchem.com]
• 9. mdpi.com [mdpi.com]
• 10. Butanoic acid, octyl ester [webbook.nist.gov]
• 11. mdpi.com [mdpi.com]
• 12. Solvent-Free Catalytic Synthesis of Ethyl Butyrate Using Immobilized Lipase Based on Hydrophobically Functionalized Dendritic Fibrous Nano-Silica [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. shimadzu.com [shimadzu.com]
• 15. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Use of Gas Chromatography to Quantify Short Chain Fatty Acids in the Serum, Colonic Luminal Content and Feces of mice - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Octyl butyrate | C12H24O2 | CID 61030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. vigon.com [vigon.com]
• 19. femaflavor.org [femaflavor.org]

Solubility Profile of Octyl Butyrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of octyl butyrate (B1204436) in water and various organic solvents. The information is intended to support research, development, and formulation activities where octyl butyrate is utilized as a flavoring agent, fragrance component, or solvent.

Core Concepts in Solubility

The solubility of a substance is a fundamental physicochemical property that dictates its behavior in different solvent systems. For an ester like octyl butyrate, its solubility is primarily governed by the balance between its nonpolar alkyl chains (the octyl and butyl groups) and the polar ester functional group. The principle of "like dissolves like" is central to understanding its solubility profile; it is more soluble in solvents of similar polarity.

Quantitative Solubility Data

The following table summarizes the available quantitative and qualitative solubility data for octyl butyrate.

Solvent	Type	Solubility	Temperature (°C)
Water	Polar Protic	0.0091 g/L (Predicted)[1]	Not Specified
Water	Polar Protic	3.517 mg/L (Estimated)	25
Water	Polar Protic	Practically Insoluble/Insoluble[2][3][4][5]	Not Specified
Ethanol	Polar Protic	Soluble[2][4][6]	Not Specified
Ether	Polar Aprotic	Soluble[2]	Not Specified
Fats and Oils	Nonpolar	Soluble[4]	Not Specified
Dipropylene Glycol	Polar Protic	Soluble	Not Specified
Alcohol	Polar Protic	Soluble[3][5]	Not Specified

Experimental Protocols for Solubility Determination

The determination of solubility is a critical experimental procedure in chemical and pharmaceutical sciences. The OECD Guideline for the Testing of Chemicals, Test No. 105, provides a standardized approach for determining water solubility. The shake-flask method described therein is a widely accepted technique.

Experimental Workflow for Solubility Determination (Shake-Flask Method)

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Detailed Methodology: Shake-Flask Method (Adapted from OECD Guideline 105)

This protocol is a generalized adaptation of the OECD 105 shake-flask method and can be applied to both water and organic solvents.

• Preparation of the Test Solution:

  • An excess amount of octyl butyrate is added to a flask containing the solvent of interest (e.g., water, ethanol, acetone). The use of excess solute is crucial to ensure that a saturated solution is achieved.[7]

  • The flask should be of a suitable size to allow for adequate mixing.

  • The flask is then securely sealed to prevent any loss of solvent or solute due to evaporation, especially when working with volatile organic solvents.

• Equilibration:

  • The sealed flask is placed in a constant temperature water bath or incubator and agitated. A mechanical shaker or magnetic stirrer is typically used for this purpose.[8]

  • The temperature should be controlled to a precise value, commonly 20°C or 25°C, as solubility is temperature-dependent.[9][10]

  • The agitation period should be sufficient to allow the system to reach equilibrium. This can range from 24 to 72 hours, depending on the substance and the solvent.[8] A preliminary test can be conducted to determine the necessary equilibration time.[9][10]

  • After the agitation period, the flask is allowed to stand undisturbed at the same constant temperature to allow for the separation of the undissolved octyl butyrate from the saturated solution. This may involve sedimentation or the formation of a distinct liquid phase.

• Sample Collection and Preparation:

  • A sample of the supernatant (the clear, saturated solution) is carefully withdrawn using a pipette or syringe. Care must be taken not to disturb the undissolved solute.

  • To ensure that no solid particles or undissolved micro-droplets are included in the sample for analysis, it is essential to centrifuge or filter the collected sample.[11]

• Analysis:

  • The concentration of octyl butyrate in the clarified supernatant is then determined using a suitable analytical method. Common techniques include:

    • Gas Chromatography (GC)

    • High-Performance Liquid Chromatography (HPLC)

    • Spectrophotometry (if a suitable chromophore is present or can be derivatized)

  • The analytical method must be properly calibrated with standard solutions of known octyl butyrate concentrations.

  • The experiment should be performed in triplicate to ensure the reliability of the results.[11]

Signaling Pathways and Logical Relationships

In the context of solubility, there are no biological signaling pathways to depict. However, the logical relationship between the molecular structure of octyl butyrate and its solubility can be illustrated.

Caption: Factors Influencing the Solubility of Octyl Butyrate.

References

• 1. Showing Compound Octyl butanoate (FDB012410) - FooDB [foodb.ca]
• 2. Page loading... [guidechem.com]
• 3. echemi.com [echemi.com]
• 4. 3-Octyl butyrate | C12H24O2 | CID 89307 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Octyl butyrate | C12H24O2 | CID 61030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. jinancuchem.com [jinancuchem.com]
• 7. dissolutiontech.com [dissolutiontech.com]
• 8. quora.com [quora.com]
• 9. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 105: Water ... - OECD - Google Books [books.google.com.sg]
• 10. Water Solubility | Scymaris [scymaris.com]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Molecular Structure and Formula of Octyl Butyrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl butyrate (B1204436), also known by its IUPAC name octyl butanoate, is an organic ester with the chemical formula C12H24O2.[1][2][3][4] It is a colorless liquid recognized for its characteristic fruity aroma, often described as green, herbaceous, and reminiscent of melon or pear.[2][3][5] This compound is widely utilized in the flavor and fragrance industries and sees application in cosmetics, as a solvent, and in various other industrial processes.[1][2][3][6] This guide provides a comprehensive overview of the molecular structure, chemical properties, synthesis, and spectroscopic data of octyl butyrate.

Molecular Structure and Chemical Identity

Octyl butyrate is the ester formed from the condensation of n-octanol and butyric acid. The molecule consists of an eight-carbon alkyl chain (the octyl group) attached to the oxygen atom of a butyrate group.

Molecular Formula: C₁₂H₂₄O₂

IUPAC Name: octyl butanoate[3][6]

Synonyms: n-Octyl butyrate, Butyric acid octyl ester, Octyl butanoate[1][3]

CAS Number: 110-39-4[1][2]

PubChem CID: 61030[1]

Molecular Weight: 200.32 g/mol [1][3]

The structural formula of octyl butyrate is: CH₃(CH₂)₇OC(O)(CH₂)₂CH₃

A diagram of the molecular structure is provided below:

Caption: Enzymatic synthesis of octyl butyrate.

Spectroscopic Data

Mass Spectrometry

The electron ionization (EI) mass spectrum of octyl butyrate shows characteristic fragmentation patterns for an ester. The molecular ion peak (M+) may be weak or absent. Key fragments include those corresponding to the loss of the octyl group and rearrangements. The NIST WebBook provides access to the mass spectrum of butanoic acid, octyl ester.

[7]#### 5.2. Infrared (IR) Spectroscopy

The IR spectrum of octyl butyrate exhibits characteristic absorption bands for an ester. A strong C=O stretching vibration is typically observed around 1740 cm⁻¹. C-O stretching vibrations are found in the region of 1300-1000 cm⁻¹. The spectrum also shows C-H stretching and bending vibrations for the alkyl chains. The NIST WebBook provides access to the gas-phase IR spectrum of butanoic acid, octyl ester.

[8]#### 5.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of octyl butyrate.

• ¹H NMR: The proton NMR spectrum would show characteristic signals for the protons in the octyl and butyrate moieties. A triplet corresponding to the -CH₂- group adjacent to the ester oxygen would be expected around 4.0 ppm. The other methylene (B1212753) protons of the octyl chain would appear as multiplets between 1.2 and 1.7 ppm, and the terminal methyl group as a triplet around 0.9 ppm. For the butyrate portion, a triplet for the α-methylene group would be seen around 2.2 ppm, a sextet for the β-methylene group around 1.6 ppm, and a triplet for the terminal methyl group around 0.9 ppm.

• ¹³C NMR: The carbon NMR spectrum would show a signal for the carbonyl carbon around 173 ppm. The carbon of the -CH₂-O- group would be around 64 ppm. The remaining carbons of the alkyl chains would appear in the upfield region of the spectrum.

Applications

Octyl butyrate's primary application is as a flavoring and fragrance agent due to its pleasant fruity aroma. I[2][3][6]t is used in a variety of food products, including beverages, candies, and baked goods, to impart fruity notes. I[3]n the fragrance industry, it is incorporated into perfumes, lotions, and other personal care products. A[2][3]dditionally, its solvent properties make it useful in industrial applications such as in coatings and adhesives. I[1]n the pharmaceutical field, it has been investigated as an excipient in drug formulations.

[1]### 7. Safety and Handling

Octyl butyrate is generally considered to have low toxicity. However, as with any chemical, appropriate safety precautions should be taken. It may cause mild skin and eye irritation upon contact. G[9]ood industrial hygiene practices should be observed, including the use of personal protective equipment such as gloves and safety glasses. I[9]t is a combustible liquid and should be stored away from heat and open flames. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Page loading... [wap.guidechem.com]
• 3. jinancuchem.com [jinancuchem.com]
• 4. Showing Compound Octyl butanoate (FDB012410) - FooDB [foodb.ca]
• 5. OCTYL BUTYRATE | 110-39-4 [chemicalbook.com]
• 6. Buy Octyl butyrate | 110-39-4 [smolecule.com]
• 7. Butanoic acid, octyl ester [webbook.nist.gov]
• 8. Butanoic acid, octyl ester [webbook.nist.gov]
• 9. breezeipl.com [breezeipl.com]

The Sensory Profile of Octyl Butyrate: A Technical Guide for Researchers

An In-depth Examination of the Odor and Flavor Characteristics of a Key Fruity Ester for Sensory Studies

For researchers, scientists, and drug development professionals venturing into the realm of sensory analysis, understanding the nuanced profiles of aroma and flavor compounds is paramount. Octyl butyrate (B1204436), a straight-chain fatty acid ester, serves as a significant component in the palettes of the flavor and fragrance industries. This technical guide provides a comprehensive overview of the odor and flavor profile of octyl butyrate, complete with quantitative data, detailed experimental protocols for sensory evaluation, and an exploration of the underlying biochemical signaling pathways of its perception.

Odor and Flavor Profile of Octyl Butyrate

Octyl butyrate is generally recognized for its characteristic fruity aroma and taste. Its sensory profile is complex, often described with a combination of notes. It is widely utilized in the fragrance and flavor industries to impart fresh and fruity characteristics to a variety of products.[1]

The odor of octyl butyrate is most commonly characterized as fruity, green, and waxy . Additional descriptors often include sweet, melon-like, and slightly herbaceous . Some evaluations also note subtle creamy, earthy, and oily undertones. The flavor profile mirrors the aroma, with a dominant sweet, melon-like taste. At a concentration of 20 ppm in a suitable solvent, its taste characteristics are described as waxy, fruity, and green with a sweet, creamy nuance.[2]

Quantitative Sensory Data

Precise sensory data is crucial for reproducible research. The following table summarizes the available quantitative data for the sensory thresholds of octyl butyrate. It is important to note that threshold values can vary based on the medium (air, water, etc.), the purity of the compound, and the specific methodology and sensory panel employed.

Parameter	Value	Medium/Context	Methodology
Taste Characteristic Concentration	20 ppm	Not specified	Sensory panel evaluation
Detection Threshold (Pollinator Attraction)	8.2 ppm	Air	Behavioral response of pollinators

Note: The detection threshold of 8.2 ppm is derived from a study on pollinator attraction and may not directly correlate to human sensory thresholds determined under controlled laboratory conditions.

Experimental Protocols for Sensory Evaluation

To ensure the generation of reliable and comparable sensory data for octyl butyrate, standardized experimental protocols are essential. The following sections outline methodologies for determining sensory thresholds and for characterizing the aroma profile using Gas Chromatography-Olfactometry (GC-O).

Determination of Sensory Thresholds

The determination of odor and taste thresholds should be conducted in a controlled environment with a trained sensory panel.

3.1.1. Odor Threshold Determination (Adapted from ASTM E679)

The American Society for Testing and Materials (ASTM) standard E679 provides a framework for determining odor thresholds using a forced-choice ascending concentration series method.

• Panelist Selection and Training: A panel of at least 8-10 individuals should be screened for their olfactory acuity and ability to consistently detect and describe odors. Panelists should be trained with a range of standard odorants to familiarize them with the testing procedure and intensity scales.

• Sample Preparation: A stock solution of octyl butyrate is prepared in a suitable odorless solvent (e.g., diethyl ether, propylene (B89431) glycol, or deodorized mineral oil). A series of dilutions in ascending order of concentration is then prepared. The concentration steps should be logarithmic (e.g., a factor of 2 or 3). Samples are presented in olfactometers or sniff bottles.

• Procedure: A three-alternative forced-choice (3-AFC) method is commonly used. For each concentration level, three samples are presented to the panelist: two blanks (solvent only) and one containing the odorant. The panelist is asked to identify the odorous sample. The presentation of the odorant-containing sample is randomized across the three positions. The concentration is increased until the panelist correctly identifies the odorant in two consecutive presentations.

• Data Analysis: The individual threshold is calculated as the geometric mean of the last concentration at which the odor was not correctly identified and the first concentration at which it was correctly identified. The group threshold is the geometric mean of the individual thresholds.

3.1.2. Taste Threshold Determination (Adapted from ISO 5495)

The International Organization for Standardization (ISO) 5495 standard outlines a paired comparison test method that can be adapted for taste threshold determination.

• Panelist Selection and Training: Similar to odor threshold testing, panelists should be selected based on their taste sensitivity and trained to recognize and rate the intensity of different tastes.

• Sample Preparation: A stock solution of octyl butyrate is prepared in a tasteless medium, such as deionized water or a specific food-grade solvent, depending on the research application. A series of ascending dilutions is prepared.

• Procedure: A paired comparison test is employed. At each concentration level, the panelist is presented with two samples: one blank (the medium alone) and one containing octyl butyrate. The panelist's task is to identify the sample with the taste. The order of presentation is randomized. The concentration is increased until the panelist can reliably distinguish the octyl butyrate sample from the blank.

• Data Analysis: The individual threshold is determined as the lowest concentration at which the panelist correctly identifies the sample. The group threshold is calculated from the individual thresholds, often using statistical methods to determine the concentration at which a significant portion of the panel can detect the taste.

Aroma Profile Characterization using Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with the sensitivity of the human nose as a detector to identify odor-active compounds in a sample.

• Instrumentation: A gas chromatograph is equipped with a sniffing port at the column outlet, allowing a trained assessor to smell the effluent as compounds elute. The column effluent is typically split between a chemical detector (e.g., a flame ionization detector or mass spectrometer) and the sniffing port.

• Sample Preparation: A solution of octyl butyrate in a volatile solvent is prepared. For complex matrices, a headspace or solvent extraction technique may be employed to isolate the volatile compounds.

• Procedure: The sample is injected into the GC. As the separated compounds elute from the column, a trained panelist sniffs the effluent from the sniffing port and provides a description of the perceived odor and its intensity over time. The intensity can be rated on a scale (e.g., a 10-point scale from no odor to very strong).

• Data Analysis: The olfactogram, a plot of odor intensity versus retention time, is generated. By comparing the retention times of the odor events with the peaks from the chemical detector, the odor-active compounds can be identified. This technique allows for the detailed characterization of the different aromatic nuances of octyl butyrate.

Biochemical Signaling Pathway of Octyl Butyrate Perception

The perception of fruity esters like octyl butyrate is initiated by the interaction of the odorant molecule with specific olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal epithelium. These receptors are G-protein coupled receptors (GPCRs). The binding of an odorant molecule triggers a conformational change in the receptor, initiating an intracellular signaling cascade.

The following diagram illustrates the generally accepted signaling pathway for odorant perception, which is applicable to fruity esters such as octyl butyrate.

Caption: Olfactory signaling pathway for fruity esters.

Explanation of the Signaling Pathway:

• Binding: An octyl butyrate molecule binds to a specific olfactory receptor (OR), a type of G-protein coupled receptor (GPCR), on the surface of an olfactory sensory neuron.

• G-protein Activation: This binding event causes a conformational change in the OR, which in turn activates an associated G-protein, commonly the Golf subtype in olfactory neurons.

• Adenylyl Cyclase Activation: The activated G-protein stimulates the enzyme adenylyl cyclase.

• cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP into cyclic AMP (cAMP), a secondary messenger.

• Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels in the cell membrane.

• Cation Influx: The opening of these channels allows for an influx of positively charged ions, primarily calcium (Ca²⁺) and sodium (Na⁺), into the neuron.

• Depolarization: The influx of positive ions leads to the depolarization of the neuron's membrane potential.

• Action Potential Generation: If the depolarization reaches a certain threshold, it triggers an action potential (an electrical signal). This signal is then transmitted along the neuron's axon to the olfactory bulb in the brain, where it is processed and interpreted as a specific odor.

Regulatory Status

Octyl butyrate is listed by the Flavor and Extract Manufacturers Association (FEMA) as Generally Recognized as Safe (GRAS) for use as a flavoring substance (FEMA number 2807). The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has also evaluated octyl butyrate and concluded that there are no safety concerns at current levels of intake when used as a flavoring agent.

Conclusion

Octyl butyrate presents a multifaceted sensory profile that is of significant interest to researchers in sensory science and product development. A thorough understanding of its odor and flavor characteristics, supported by robust quantitative data and standardized experimental protocols, is essential for its effective application. Furthermore, knowledge of the underlying biochemical mechanisms of its perception provides a deeper insight into the complex world of chemosensation. This guide serves as a foundational resource for professionals seeking to explore and utilize the distinct sensory properties of octyl butyrate in their research and development endeavors.

References

• 1. chemimpex.com [chemimpex.com]
• 2. OCTYL BUTYRATE | 110-39-4 [chemicalbook.com]

Unveiling the Influence of Octyl Butyrate on Insect Behavior and Physiology: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl butyrate (B1204436), a naturally occurring ester found in various plants and fruits, plays a significant role in the chemical ecology of insects. Its biological activity ranges from acting as a potent attractant for certain predatory species to a deterrent for specialized herbivores. Understanding the nuanced effects of this volatile organic compound on insect behavior and physiology is crucial for the development of novel pest management strategies and for advancing our knowledge of insect-plant interactions. This in-depth technical guide synthesizes key research findings on the biological activity of octyl butyrate in insect studies, presenting quantitative data, detailed experimental protocols, and visual representations of associated biological processes.

Attractant Properties in Hymenoptera: The Case of Yellowjackets

Octyl butyrate has been identified as a significant attractant for several species of yellowjackets, particularly within the genus Vespula. Field trapping studies have consistently demonstrated its efficacy in luring these predatory wasps.

Quantitative Trapping Data

The following table summarizes the results of a comparative trapping study investigating the attractant properties of various compounds on yellowjacket species.

Species	Attractant	Mean No. of Individuals Trapped (± SE)
Vespula vulgaris	Octyl butanoate (Positive Control)	15.2 ± 3.4
Compound Mixture 1	8.5 ± 2.1
Compound Mixture 2	11.3 ± 2.8
Compound Mixture 3	9.1 ± 2.5
Compound Mixture 4	12.7 ± 3.1
Negative Control	1.2 ± 0.5

Data adapted from a study on yellowjacket attractants, where octyl butanoate (a synonym for octyl butyrate) was used as a positive control.[1]

Experimental Protocol: Yellowjacket Trapping Assay

Objective: To assess the relative attractiveness of octyl butyrate to foraging yellowjackets in a field setting.

Materials:

• Traps: Yellowjacket Trappit Dome traps are a common choice for such studies.

• Lure Dispenser: Polyethylene caps (B75204) or similar dispensers capable of holding a liquid lure.

• Lure Preparation: Octyl butyrate is typically diluted in a carrier solvent like mineral oil. A common concentration is a 50% mixture of octyl butyrate in mineral oil, with 1 ml of the solution applied to the dispenser.

• Drowning Solution: A solution of water with a surfactant (e.g., dish soap) is placed in the bottom of the trap to retain captured insects.

• Experimental Design: A randomized complete block design is often employed, with traps placed at a specified distance from each other to avoid interference.

Procedure:

• Trap Preparation: Bait each trap with the prepared octyl butyrate lure. A control trap containing only the drowning solution and a dispenser with the carrier solvent should be included.

• Trap Placement: Deploy the traps in an area with known yellowjacket activity. The placement should be randomized within each block.

• Data Collection: Traps are typically checked at regular intervals (e.g., every 48 hours) over a set experimental period. The number of captured yellowjackets of each species is recorded for each trap.

• Statistical Analysis: The collected data is analyzed using appropriate statistical methods, such as ANOVA, to determine significant differences in attraction between the baited and control traps.

Deterrent Effects on Lepidoptera: The Parsnip Webworm

In contrast to its role as an attractant for yellowjackets, octyl butyrate acts as a deterrent for the parsnip webworm, Depressaria pastinacella. This specialist herbivore feeds on plants of the family Apiaceae, which often contain octyl butyrate. Research suggests that the presence of octyl butyrate is correlated with higher levels of furanocoumarins, which are toxic to many insects. Thus, octyl butyrate may serve as a chemical cue for the webworm to avoid plants with high concentrations of these toxins.[2]

Experimental Protocol: Larval Choice Assay (Conceptual)

While a specific detailed protocol for D. pastinacella and octyl butyrate was not found in the immediate literature, a standard choice assay to quantify deterrence can be designed as follows:

Objective: To determine if Depressaria pastinacella larvae are deterred by octyl butyrate.

Materials:

• Choice Arena: A petri dish or a similar enclosed arena.

• Substrate: Filter paper discs.

• Test Compound: Octyl butyrate solution of a known concentration.

• Control: Solvent used to dissolve octyl butyrate.

• Larvae: Late-instar D. pastinacella larvae, starved for a set period before the assay.

Procedure:

• Preparation of Choice Discs: Cut a filter paper disc in half. Apply the octyl butyrate solution to one half and the solvent control to the other half. Allow the solvent to evaporate completely.

• Assay Setup: Place the two treated filter paper halves back together in the center of the choice arena.

• Larval Introduction: Release a single larva in the center of the reassembled filter paper disc.

• Observation: Record the amount of time the larva spends on each half of the disc over a defined observation period. The position of the larva can be recorded at regular intervals.

• Replication: Repeat the assay with a sufficient number of larvae to allow for statistical analysis. To avoid positional bias, the orientation of the treated and control halves should be randomized for each replicate.

• Data Analysis: The data can be analyzed using a paired t-test or a Wilcoxon signed-rank test to determine if there is a significant difference in the time spent on the octyl butyrate-treated side versus the control side.

Electrophysiological Responses

Electroantennography (EAG) is a technique used to measure the electrical response of an insect's antenna to volatile compounds. While specific quantitative EAG data for octyl butyrate was not found in the reviewed literature, the general methodology provides a framework for how such data would be generated and interpreted. The amplitude of the EAG response, typically measured in millivolts (mV), indicates the degree to which the olfactory receptor neurons on the antenna are stimulated by a particular odorant.

Experimental Workflow: Electroantennography (EAG)

The following diagram illustrates a typical workflow for conducting an EAG experiment.

Figure 1. Generalized workflow for an electroantennography (EAG) experiment.

Signaling Pathway: Insect Olfaction

The detection of volatile compounds like octyl butyrate by an insect's olfactory system involves a complex signaling cascade within the olfactory sensory neurons.

Figure 2. Simplified signaling pathway of insect olfaction.

Conclusion

Octyl butyrate exhibits a dual role in its interactions with insects, acting as a powerful attractant for predatory yellowjackets while serving as a deterrent for the herbivorous parsnip webworm. This context-dependent biological activity highlights the complexity of chemical communication in insect ecosystems. The quantitative data from trapping studies provide a strong foundation for the development of octyl butyrate-based lures for yellowjacket control. Further research, particularly in the area of electrophysiology, is needed to fully elucidate the sensory mechanisms underlying these behavioral responses. The detailed experimental protocols and conceptual frameworks provided in this guide are intended to facilitate future investigations into the multifaceted biological activity of octyl butyrate and its potential applications in insect management and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

The Classification of Octyl Butyrate: A Technical Guide for Researchers

An In-depth Whitepaper on the Core Chemical Identity, Synthesis, and Properties of Octyl Butyrate (B1204436) as a Fatty Alcohol Ester

Octyl butyrate, also known as octyl butanoate, is a versatile ester recognized for its characteristic fruity aroma. Beyond its common use in the flavor and fragrance industries, it holds relevance in pharmaceutical and industrial applications, serving as a solvent and an excipient in drug formulations.[1] This guide provides a detailed examination of octyl butyrate's classification as a fatty alcohol ester, its physicochemical properties, and standard experimental protocols for its synthesis and analysis, tailored for researchers, scientists, and drug development professionals.

Core Chemical Classification

Octyl butyrate's classification as a fatty alcohol ester is rooted in its molecular structure, which results from the chemical combination of a fatty alcohol and a carboxylic acid.

• Fatty Alcohols : These are aliphatic alcohols, typically with an even number of carbon atoms, derived from natural fats and oils or synthesized petrochemicals.[2] They are characterized by a hydroxyl (-OH) group attached to a long hydrocarbon chain.[3] The "octyl" portion of octyl butyrate is derived from n-octanol (C8H18O), a saturated eight-carbon fatty alcohol.

• Carboxylic Acids : The "butyrate" component comes from butyric acid (C4H8O2), a short-chain saturated fatty acid.

• Esterification : Fatty acid esters (FAEs) are formed through the reaction of a fatty acid with an alcohol, a process known as esterification.[4][5] In this condensation reaction, the hydroxyl group of the alcohol reacts with the carboxyl group of the fatty acid to form an ester linkage (-COO-) and a molecule of water.

Therefore, octyl butyrate is unequivocally classified as a fatty alcohol ester because it is the ester derivative of a fatty alcohol (n-octanol) and a fatty acid (butyric acid).[6][7] The Human Metabolome Database explicitly places octyl butanoate within the "Fatty alcohol esters" subclass of "Fatty Acyls".

Caption: Logical diagram illustrating the chemical classification of Octyl Butyrate.

Physicochemical Properties

The physical and chemical characteristics of octyl butyrate are critical for its application in various scientific and industrial contexts. The following table summarizes its key quantitative properties.

Property	Value	Reference(s)
Molecular Formula	C₁₂H₂₄O₂	[1][8]
Molecular Weight	200.32 g/mol	[1][9]
CAS Number	110-39-4	[1][8]
Appearance	Colorless to pale yellow liquid	[1]
Odor	Green, herbaceous, fruity, reminiscent of orange	[8][9]
Density	0.859 - 0.863 g/mL at 20-25°C	[1][9][10]
Boiling Point	224 °C at 760 mmHg	[9]
Melting Point	-56 °C	[9][11]
Flash Point	103.3 °C (218 °F)	[9][11]
Refractive Index	1.423 - 1.427 at 20°C	[10]
Solubility	Practically insoluble in water; soluble in alcohol, fats, and oils.	[8][12]
Vapor Pressure	0.0349 mmHg at 25°C	[11]
LogP	4.2 - 4.96	[9][11]

Experimental Protocols

Synthesis of Octyl Butyrate via Fischer Esterification

The most common method for synthesizing octyl butyrate is the Fischer esterification of n-octanol with butyric acid, typically using an acid catalyst.

Objective: To synthesize octyl butyrate from n-octanol and butyric acid.

Materials:

• n-Octanol

• Butyric acid

• Concentrated Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)[8][9]

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle

• Separatory funnel

• Sodium bicarbonate solution (5% w/v)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Rotary evaporator

• Distillation apparatus

Protocol:

• Reaction Setup: In a round-bottom flask, combine equimolar amounts of n-octanol and butyric acid.

• Catalyst Addition: Add a catalytic amount (e.g., 1-2% of the total reactant weight) of concentrated sulfuric acid.

• Reflux: Attach the flask to a Dean-Stark apparatus and a reflux condenser. Heat the mixture to reflux. The water produced during the esterification will be collected in the Dean-Stark trap, driving the equilibrium towards the product side.

• Reaction Monitoring: Continue the reflux until no more water is collected, indicating the reaction is complete.

• Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel.

• Washing: Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst and any unreacted butyric acid), and finally with brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent (if any) using a rotary evaporator.

• Purification: Purify the crude octyl butyrate by fractional distillation under reduced pressure to obtain the final product.

Caption: Experimental workflow for the synthesis of Octyl Butyrate via Fischer Esterification.

Enzymatic Synthesis

An alternative, greener approach involves using lipases as biocatalysts. This method avoids harsh acidic conditions and often proceeds at lower temperatures.[13] For example, a mutant lipase (B570770) from Croceibacter atlanticus has been successfully used to synthesize octyl butyrate at 10 °C.[13] The general protocol involves immobilizing the lipase on a solid support and incubating it with the alcohol and acid substrates, followed by product separation.

Applications in Research and Drug Development

While widely known as a flavoring agent[8], octyl butyrate's properties make it relevant for the pharmaceutical sector.

• Excipient and Solvent: Its ester nature and moderate polarity allow it to function as a solvent or co-solvent in formulations, potentially enhancing the solubility and stability of hydrophobic active pharmaceutical ingredients (APIs).[1][14]

• Carrier Molecule: In agricultural chemicals, it acts as a carrier to improve the effectiveness of active ingredients, a principle that can be extrapolated to drug delivery systems.[1]

• Research Chemical: It serves as a versatile compound in laboratories for various chemical syntheses and the development of new materials.[1]

References

• 1. chemimpex.com [chemimpex.com]
• 2. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 3. Fatty alcohols [m.chemicalbook.com]
• 4. Lipid - Fatty Acids, Esters, Alcohols | Britannica [britannica.com]
• 5. Fatty acid ester - Wikipedia [en.wikipedia.org]
• 6. Showing Compound 2-Octenyl butyrate (FDB017293) - FooDB [foodb.ca]
• 7. Showing Compound Octyl butanoate (FDB012410) - FooDB [foodb.ca]
• 8. Page loading... [guidechem.com]
• 9. OCTYL BUTYRATE | 110-39-4 [chemicalbook.com]
• 10. octyl butyrate, 110-39-4 [thegoodscentscompany.com]
• 11. Octyl butyrate｜lookchem [lookchem.com]
• 12. 3-Octyl butyrate | C12H24O2 | CID 89307 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Production of octyl butyrate using psychrophilic mutant lipase from Croceibacter atlanticus LipCA lipase developed by a molecular evolution technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Solvent-Free Catalytic Synthesis of Ethyl Butyrate Using Immobilized Lipase Based on Hydrophobically Functionalized Dendritic Fibrous Nano-Silica | MDPI [mdpi.com]

toxicological data and safety assessment of octyl butyrate

An In-depth Technical Guide to the Toxicological Data and Safety Assessment of Octyl Butyrate (B1204436)

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Octyl butyrate (CAS No. 110-39-4), also known as octyl butanoate, is a fatty acid ester widely used as a flavoring agent in foods and as a fragrance ingredient in cosmetics and other consumer products.[1][2] It is characterized by a fruity, waxy, and green aroma.[3] This document provides a comprehensive overview of the available toxicological data and the safety assessment of octyl butyrate, compiled from peer-reviewed literature and reports from regulatory and safety assessment bodies such as the Flavor and Extract Manufacturers Association (FEMA), the Research Institute for Fragrance Materials (RIFM), and the Joint FAO/WHO Expert Committee on Food Additives (JECFA).

The safety of octyl butyrate is well-established through its long history of use and is supported by its status as Generally Recognized as Safe (GRAS) by FEMA for its intended use as a flavoring substance.[3][4][5] The JECFA has also evaluated octyl butyrate and concluded that there is "no safety concern at current levels of intake when used as a flavouring agent."[6][7] The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that alkyl esters, including octyl butyrate, are safe in the present practices of use and concentration when formulated to be non-irritating.[2]

The toxicological evaluation of octyl butyrate often employs a read-across approach, where data from structurally similar chemicals (analogs) are used to assess its safety. This is a scientifically accepted method to fill data gaps without conducting new animal testing. For octyl butyrate, this approach is justified by its expected metabolic fate: it is anticipated to be rapidly hydrolyzed into n-octanol and butyric acid, both of which are endogenous substances with well-characterized metabolic and toxicological profiles.

Chemical and Physical Properties

Property	Value	Reference
Synonyms	Octyl butanoate, n-Octyl butyrate, Butanoic acid, octyl ester	[2]
CAS Number	110-39-4	[5]
Molecular Formula	C12H24O2	[2]
Molecular Weight	200.32 g/mol	[2]
Physical Form	Colorless liquid	[8]
Solubility	Practically insoluble in water; soluble in alcohol, fats, and oils.	[3][8]

Metabolism and Pharmacokinetics

The primary metabolic pathway for octyl butyrate, like other simple alkyl esters, is hydrolysis by carboxylesterases, which are abundant in the intestines and liver. This process breaks the ester bond to yield n-octanol and butyric acid.

• n-Octanol: This fatty alcohol is readily oxidized to octanoic acid, which can then enter the fatty acid beta-oxidation pathway to be metabolized for energy.

• Butyric Acid (Butyrate): This short-chain fatty acid (SCFA) is a natural product of fiber fermentation in the colon and serves as a primary energy source for colonocytes.[9] It is readily absorbed and metabolized through normal physiological pathways.

This rapid and efficient hydrolysis to common dietary and endogenous substances is a key factor in the low systemic toxicity of octyl butyrate.

Figure 1: Metabolic pathway of Octyl Butyrate.

Toxicological Profile

The safety assessment of octyl butyrate relies heavily on data from read-across analogs and the understanding of its metabolic fate.

Acute Toxicity

Specific LD50 (oral, dermal) or LC50 (inhalation) values for octyl butyrate are not consistently reported in publicly available literature. A safety data sheet notes that 100% of the substance consists of components with unknown acute oral, dermal, and inhalation toxicity, highlighting the data gap for the substance itself.[10] However, given its rapid hydrolysis into relatively non-toxic metabolites, its acute toxicity is expected to be very low.

Repeated Dose Toxicity

No specific repeated-dose toxicity studies on octyl butyrate were found. However, safety assessments have been conducted using data from structural analogs.

• Read-Across Analog: Butyl propionate (B1217596) (CAS No. 590-01-2) was used to assess the safety of butyl butyrate, another similar ester. A No-Observed-Adverse-Effect Level (NOAEL) of 2071 mg/kg/day was established from a study on butyl propionate, which provided a large margin of exposure (MOE) for butyl butyrate at its current use levels.[11]

• Read-Across Analog: For octanoic acid (a metabolite of octyl esters), a NOAEL for maternal and reproductive toxicity was determined to be 1000 mg/kg/day.[12] A derived NOAEL for repeated dose toxicity was calculated as 333.33 mg/kg/day after applying a safety factor.[12]

Genotoxicity

Octyl butyrate is not expected to be genotoxic.[12]

Assay Type	Result	Comments	Reference
BlueScreen Assay	Negative	A screening assay for genotoxicity and cytotoxicity. Data on the related butyl butyrate showed no genotoxicity.	[11]
Read-Across	Not Genotoxic	Data from analogs such as hexyl isobutyrate and ethyl hexanoate (B1226103) show no evidence of genotoxic potential.	[11][13]

The Ames test is a widely used method for evaluating the mutagenic potential of a chemical.

• Test System: Multiple strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine) are used.

• Procedure: The bacterial strains are exposed to the test substance, both with and without an external metabolic activation system (S9 mix, typically derived from rat liver enzymes).

• Endpoint: The substance's ability to cause reverse mutations (reversions) that restore the bacteria's ability to synthesize the amino acid is measured by counting the number of revertant colonies.

• Interpretation: A significant, dose-dependent increase in the number of revertant colonies compared to a negative control indicates a positive (mutagenic) result.

Skin Sensitization and Irritation

Octyl butyrate is considered to have a low potential for skin sensitization and irritation.

Endpoint	Result	Comments	Reference
Skin Sensitization	Not a concern at current use levels.	A No Expected Sensitization Induction Level (NESIL) of 7000 μg/cm² was established based on data from the read-across analog hexyl 2-methylbutyrate.	[13]
Skin Irritation	Mild irritant	Safety data sheets indicate it may cause mild skin irritation. The CIR panel concluded it is safe when formulated to be non-irritating.	[2][10]

The LLNA is the preferred method for assessing the skin sensitization potential of a substance.

• Test System: Mice (typically CBA/J strain).

• Procedure: The test substance is applied topically to the dorsum of both ears of the mice for three consecutive days. A vehicle control and a positive control group are included.

• Endpoint: On day 5, a solution containing radiolabeled thymidine (B127349) (or an alternative label) is injected intravenously. The mice are euthanized a few hours later, and the draining auricular lymph nodes are excised and weighed. The proliferation of lymphocytes in the lymph nodes, which is indicative of a sensitization response, is measured by quantifying the incorporation of the radiolabel.

• Interpretation: A stimulation index (SI) is calculated by dividing the mean proliferation in the test group by the mean proliferation in the vehicle control group. An SI of 3 or greater is typically considered a positive result for sensitization.

Reproductive and Developmental Toxicity

Direct data on octyl butyrate is lacking, but read-across data from analogs suggest no concern for reproductive or developmental effects.

• Read-Across Analog: For octanoic acid, the NOAEL for maternal and reproductive toxicity was 1000 mg/kg/day in a study where animals were dosed before mating and during gestation. No adverse effects on fertility or pup development were observed up to the highest dose tested.[12] This provides a margin of exposure of over 6,000,000 for octanoic acid at current use levels.[12]

Figure 2: Read-across approach for safety assessment.

Safety and Regulatory Status

Organization	Status / Conclusion	Reference
FEMA	GRAS (Generally Recognized as Safe) - No. 2807	[3][5]
JECFA	No safety concern at current levels of intake when used as a flavouring agent.	[6][7]
CIR Expert Panel	Alkyl esters are safe in the present practices of use and concentration when formulated to be non-irritating.	[2]
IFRA	A usage level up to 3.0% in the fragrance concentrate is recommended.	[3]

Conclusion

The comprehensive safety assessment of octyl butyrate, supported by data from its metabolites and structurally related analogs, indicates a low order of toxicity. It is not genotoxic, not a significant skin sensitizer (B1316253) at current use levels, and is not expected to pose a risk for reproductive or developmental toxicity. Its rapid hydrolysis into endogenous and readily metabolized substances—n-octanol and butyric acid—is the primary basis for its safety profile. The GRAS status affirmed by FEMA and the positive evaluations by JECFA and the CIR Expert Panel confirm that octyl butyrate is safe for its intended uses in food and cosmetic products under the current conditions of use.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Octyl butyrate | C12H24O2 | CID 61030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. octyl butyrate, 110-39-4 [thegoodscentscompany.com]
• 4. femaflavor.org [femaflavor.org]
• 5. hfpappexternal.fda.gov [hfpappexternal.fda.gov]
• 6. JECFA Evaluations-OCTYL BUTYRATE- [inchem.org]
• 7. femaflavor.org [femaflavor.org]
• 8. 3-Octyl butyrate | C12H24O2 | CID 89307 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 10. vigon.com [vigon.com]
• 11. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 12. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 13. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]

Octyl Butyrate: A Biogenic Acyclic Ester - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl butyrate (B1204436) (also known as octyl butanoate) is a biogenic acyclic ester recognized for its characteristic fruity aroma. As a naturally occurring compound found in various plants and fruits, it holds significant interest across multiple scientific and industrial domains. Beyond its established applications in the flavor and fragrance industries, its chemical properties and biological precursors make it a subject of investigation for researchers in biochemistry, metabolic engineering, and pharmaceutical sciences.

This technical guide provides an in-depth overview of octyl butyrate, focusing on its biochemical origins, methods for its synthesis and analysis, and its potential biological activities. The content is tailored for researchers, scientists, and drug development professionals, offering detailed experimental protocols and quantitative data to support further investigation and application of this versatile ester.

Chemical and Physical Properties

Octyl butyrate is an ester of octanol (B41247) and butyric acid. Its physical and chemical characteristics are summarized in the table below.

Property	Value
Molecular Formula	C₁₂H₂₄O₂
Molecular Weight	200.32 g/mol [1][2]
CAS Number	110-39-4[1]
Appearance	Colorless to pale yellow liquid[1]
Odor	Green, herbaceous, with a sweet, melon-like flavor[3]
Boiling Point	224 °C[4]
Melting Point	-56 °C[4]
Density	0.862 g/mL at 25 °C[4]
Refractive Index	n20/D 1.425[4]
Solubility	Insoluble in water; soluble in most organic solvents.
Synonyms	Octyl butanoate, Butyric acid n-octyl ester, n-Octyl butyrate[1]

Biogenic Occurrence and Biosynthesis

Octyl butyrate is a natural constituent of many plants, contributing to their characteristic aroma. It is found in the essential oils of species like Heracleum sphondylium (hogweed) and in fruits such as wild parsnip, muskmelon, apples, and strawberries.[4]

The biosynthesis of octyl butyrate in plants is a multi-step process involving the convergence of fatty acid metabolism pathways to produce its two precursors: octanol and butyryl-CoA. The final step is an esterification reaction catalyzed by a class of enzymes known as alcohol acyltransferases (AATs).[5]

Biosynthesis of Precursors

• Butyryl-CoA Synthesis: The four-carbon acyl-CoA, butyryl-CoA, is synthesized from two molecules of acetyl-CoA through a pathway involving four key enzymatic reactions. This pathway is well-characterized in bacteria and is analogous to steps in fatty acid synthesis in plants.[6][7]

• Octanol Synthesis: The eight-carbon alcohol, 1-octanol (B28484), is derived from the fatty acid synthesis pathway. Octanoyl-ACP (acyl carrier protein) is hydrolyzed by a thioesterase to release octanoic acid. This free fatty acid is then activated to octanoyl-CoA, which is subsequently reduced to 1-octanal by a carboxylic acid reductase (CAR) or an acyl-CoA reductase (ACR). Finally, 1-octanal is reduced to 1-octanol by an aldehyde reductase (Adh) or alcohol dehydrogenase.[8][9]

Esterification by Alcohol Acyltransferases (AATs)

The final step in the biosynthesis of octyl butyrate is the condensation of octanol and butyryl-CoA. This reaction is catalyzed by alcohol acyltransferases (AATs), which exhibit varying specificities for different alcohol and acyl-CoA substrates.[5][10] The substrate specificity of AATs is a key determinant of the profile of volatile esters produced by a particular plant.[11]

Caption: Biosynthesis pathway of octyl butyrate from precursors.

Enzymatic Synthesis of Octyl Butyrate: An Experimental Protocol

Enzymatic synthesis is a preferred method for producing flavor and fragrance esters as it often proceeds under mild conditions and can yield products considered "natural". Lipases are commonly used for the esterification of fatty acids and alcohols. The following is a general protocol for the lipase-catalyzed synthesis of octyl butyrate.

Materials and Reagents

• Immobilized lipase (B570770) (e.g., from Candida antarctica lipase B (CALB) or a psychrophilic lipase)[12][13]

• n-Octanol (≥99%)

• Butyric acid (≥99%)

• Organic solvent (e.g., n-hexane, heptane, or solvent-free system)[13][14]

• Molecular sieves (3Å, for water removal, optional)

• Sodium hydroxide (B78521) (NaOH) solution (0.1 M, for titration)

• Phenolphthalein (B1677637) indicator

• Ethanol/acetone mixture (1:1 v/v)

• Orbital shaker with temperature control

• Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-MS)

Experimental Procedure

• Reaction Setup: In a sealed reaction vessel (e.g., a 100 mL screw-capped flask), combine n-octanol and butyric acid. A typical molar ratio is 1:1 to 1:2 (acid to alcohol).[15] For a solvent-based system, add n-hexane to the desired volume.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. The enzyme loading can range from 2% to 20% (w/w) of the total substrate weight.[12]

• Incubation: Place the reaction vessel in an orbital shaker set to a constant temperature (e.g., 30-50 °C) and agitation speed (e.g., 150-250 rpm).[15]

• Reaction Monitoring: At regular time intervals, withdraw a small aliquot (e.g., 20-200 µL) of the reaction mixture.[13] To determine the conversion rate, the remaining butyric acid can be quantified by titration with 0.1 M NaOH after dilution in an ethanol/acetone mixture, using phenolphthalein as an indicator.[14] Alternatively, the formation of octyl butyrate can be monitored by GC analysis.

• Reaction Termination and Product Recovery: Once the reaction has reached the desired conversion, terminate it by filtering out the immobilized enzyme. The enzyme can be washed with solvent and reused. The solvent and any unreacted substrates can be removed from the product mixture by vacuum distillation.

Quantitative Data on Enzymatic Synthesis

The efficiency of lipase-catalyzed synthesis of butyrate esters is influenced by several factors.

Parameter	Condition/Value	Reference
Enzyme Source	Psychrophilic mutant lipase from Croceibacter atlanticus	[12]
Immobilization Support	Methacrylate divinylbenzene (B73037) resin	[12]
Reaction Temperature	10 °C	[12]
Substrate Molar Ratio	1:2 (butyric acid:cinnamyl alcohol) for cinnamyl butyrate	[15]
Enzyme Loading	2% (w/w of substrates) for cinnamyl butyrate	[15]
Agitation Speed	250 rpm for cinnamyl butyrate	[15]
Reaction Time	12 hours for 90% conversion of cinnamyl butyrate	[15]

digraph "Enzymatic Synthesis Workflow" {
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"EnzymeAddition" [label="Add Immobilized Lipase"];
"Incubation" [label="Incubate with shaking\nat controlled temperature"];
"Monitoring" [label="Monitor reaction progress\n(Titration or GC)"];
"Decision" [shape=diamond, label="Desired conversion\nreached?", fillcolor="#FBBC05", fontcolor="#202124"];
"Termination" [label="Terminate reaction:\nFilter to remove enzyme"];
"Purification" [label="Purify product:\nVacuum distillation"];
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"EnzymeAddition" -> "Incubation";
"Incubation" -> "Monitoring";
"Monitoring" -> "Decision";
"Decision" -> "Incubation" [label="No"];
"Decision" -> "Termination" [label="Yes"];
"Termination" -> "Purification";
"Termination" -> "ReuseEnzyme" [style=dashed];
"Purification" -> "Analysis";
"Analysis" -> "End";
}

Caption: Experimental workflow for the enzymatic synthesis of octyl butyrate.

Analytical Methods: GC-MS Protocol

Gas chromatography-mass spectrometry (GC-MS) is the standard method for the identification and quantification of volatile compounds like octyl butyrate.

Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of aqueous sample (e.g., from a biological matrix or quenched reaction), add an internal standard.

• Add 2 mL of an organic solvent such as n-hexane or methyl tert-butyl ether.

• Vortex vigorously for 1-2 minutes.

• Centrifuge to separate the phases.

• Carefully transfer the upper organic layer to a clean vial for GC-MS analysis.

GC-MS Parameters

The following table provides typical GC-MS parameters for the analysis of fatty acid esters.

Parameter	Setting
GC System	Agilent 7890A or similar
MS System	Agilent 5975C or similar
Column	DB-5MS, HP-5MS, or DB-23 (30 m x 0.25 mm ID, 0.25 µm film)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250 - 280 °C
Injection Volume	1 µL
Split Ratio	20:1 to 100:1 (depending on concentration)
Oven Program	Initial 45-80 °C, hold for 1-2 min, ramp at 10 °C/min to 250-300 °C, hold for 5 min
MS Source Temp.	230 °C
MS Quad Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	40-500 amu

Potential Biological Activities and Signaling Pathways

While direct studies on the signaling pathways of octyl butyrate are limited, its biological effects are largely predicted to be mediated by its hydrolysis products: octanol and butyrate . Butyrate, a short-chain fatty acid (SCFA), is a well-studied molecule with significant biological activities.

Butyrate as a Signaling Molecule

Butyrate exerts its effects primarily through two mechanisms:

• Inhibition of Histone Deacetylases (HDACs): Butyrate is a potent inhibitor of HDACs. By inhibiting these enzymes, butyrate promotes histone hyperacetylation, leading to a more open chromatin structure and altered gene expression. This can induce cell cycle arrest, differentiation, and apoptosis in cancer cells.[16][17]

• Activation of G-Protein Coupled Receptors (GPCRs): Butyrate is a ligand for several GPCRs, including GPR41, GPR43, and GPR109A.[17] Activation of these receptors, particularly on immune and intestinal epithelial cells, can modulate inflammatory responses, often by inhibiting the NF-κB signaling pathway.[17][18]

Hypothetical Signaling Pathway for Octyl Butyrate

Upon cellular uptake, octyl butyrate is likely hydrolyzed by intracellular esterases. The released butyrate can then enter the nucleus and inhibit HDACs. This leads to the increased expression of pro-apoptotic proteins like Bax and decreased expression of anti-apoptotic proteins like Bcl-2, ultimately triggering the mitochondrial pathway of apoptosis.

Caption: Hypothetical signaling pathway of octyl butyrate leading to apoptosis.

Quantitative Biological Data for Butyrate

Cell Line	Effect	IC₅₀ Concentration	Reference
HCT116	Inhibition of cell growth (24h)	1.14 mM	[19]
HT-29	Inhibition of cell growth (48h)	2.42 mM	[19]
Caco-2	Inhibition of cell growth (72h)	2.15 mM	[19]

Applications in Research and Drug Development

Octyl butyrate's properties make it a valuable compound in several areas of research and development.

• Flavor and Fragrance: It is widely used as a flavoring agent in food products and a fragrance component in cosmetics and personal care items.[2]

• Pharmaceutical Excipient: In the pharmaceutical industry, it is used as an excipient in drug formulations, where it can aid in the delivery of active ingredients and improve product stability.[2]

• Prodrug Development: Butyrate has therapeutic potential for inflammatory diseases and cancer, but its clinical use is hampered by a foul odor and rapid metabolism.[7][20] Esterification to form a prodrug, such as octyl butyrate or other serine-butyrate esters, can mask the odor and improve pharmacokinetic properties, allowing for enhanced systemic delivery.[7][21]

• Agricultural Applications: Octyl butyrate is used in the formulation of agricultural chemicals, such as pesticides and herbicides, where it can act as a carrier to enhance the effectiveness of the active ingredients.[2]

Conclusion

Octyl butyrate is a biogenic acyclic ester with a well-established role in the flavor and fragrance industries and emerging potential in pharmaceutical applications. Its biosynthesis from common metabolic precursors makes it a target for metabolic engineering to produce natural flavors. The ability to synthesize octyl butyrate enzymatically offers a green alternative to chemical methods. For drug development professionals, the most intriguing aspect of octyl butyrate lies in its potential as a prodrug for butyrate, offering a strategy to overcome the delivery challenges of this therapeutically promising short-chain fatty acid. Further research into the direct biological effects of octyl butyrate and its pharmacokinetic profile will be crucial in realizing its full potential in therapeutic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. OCTYL BUTYRATE CAS#: 110-39-4 [chemicalbook.com]
• 4. OCTYL BUTYRATE | 110-39-4 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A serine-conjugated butyrate prodrug with high oral bioavailability suppresses autoimmune arthritis and neuroinflammation in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Production of 1-octanol in Escherichia coli by a high flux thioesterase route - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Catalytic properties of alcohol acyltransferase in different strawberry species and cultivars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Production of octyl butyrate using psychrophilic mutant lipase from Croceibacter atlanticus LipCA lipase developed by a molecular evolution technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. longdom.org [longdom.org]
• 15. Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Effects of Intestinal Microbial–Elaborated Butyrate on Oncogenic Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Butyrate: A Double-Edged Sword for Health? - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The Immunomodulatory Functions of Butyrate - PMC [pmc.ncbi.nlm.nih.gov]
• 19. 3-Octyl butyrate | C12H24O2 | CID 89307 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. A serine-conjugated butyrate prodrug with high oral bioavailability suppresses autoimmune arthritis and neuroinflammation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. biorxiv.org [biorxiv.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Enzymatic Synthesis of Octyl Butyrate Using Immobilized Lipase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl butyrate (B1204436) is a short-chain fatty acid ester known for its characteristic fruity aroma, reminiscent of oranges and apricots. It finds significant applications in the food, fragrance, and pharmaceutical industries as a flavoring and fragrance agent.[1] The enzymatic synthesis of octyl butyrate using immobilized lipases offers a green and sustainable alternative to traditional chemical methods, which often require harsh reaction conditions and generate undesirable byproducts. Lipases, particularly when immobilized, exhibit high catalytic activity, selectivity, and stability in non-aqueous media, making them ideal biocatalysts for ester synthesis.[2][3] This document provides detailed application notes and protocols for the immobilization of lipase (B570770) and the subsequent enzymatic synthesis of octyl butyrate.

Principle of the Method

The enzymatic synthesis of octyl butyrate involves the esterification of butyric acid and octanol, catalyzed by an immobilized lipase. The immobilization of the lipase onto a solid support enhances its stability, allows for easy separation from the reaction mixture, and enables its reuse over multiple reaction cycles, thereby reducing the overall cost of the process.[2][4] The reaction is typically carried out in a solvent-free system or in an organic solvent to shift the equilibrium towards ester synthesis by removing the water produced during the reaction.

Materials and Equipment

Enzymes and Chemicals:

• Lipase (e.g., from Candida antarctica B (CALB), Rhizomucor miehei, Candida rugosa)

• Immobilization support (e.g., Octyl-agarose (B13739342), dendritic fibrous nanosilica (DFNS), Diaion HP-20, Celite)

• Butyric acid

• Octanol

• Organic solvents (e.g., n-hexane, n-heptane, cyclohexane) (optional)

• Phosphate (B84403) buffer (for immobilization)

• Glutaraldehyde (for covalent immobilization)

• Bradford reagent for protein assay

Equipment:

• Shaking incubator or orbital shaker

• Reaction vessels (e.g., screw-capped flasks)

• pH meter

• Spectrophotometer

• Gas chromatograph (GC) for product analysis

• Centrifuge

• Vacuum filtration apparatus

Experimental Protocols

Protocol 1: Immobilization of Lipase by Physical Adsorption

This protocol describes the immobilization of lipase onto a hydrophobic support, such as octyl-agarose or dendritic fibrous nanosilica functionalized with octyl groups (DFNS-C8), through physical adsorption.

1. Support Preparation:

• Activate the support material as per the manufacturer's instructions. For instance, Diaion HP-20 beads can be submerged in ethanol (B145695) for 24 hours, followed by washing with distilled water.[4]

2. Enzyme Solution Preparation:

• Prepare a solution of the lipase in a suitable buffer (e.g., 5 mM sodium phosphate buffer, pH 7.0). The concentration of the lipase will depend on the desired protein loading on the support.[4]

3. Immobilization Process:

• Add the prepared support to the lipase solution.
• Incubate the mixture at a specific temperature (e.g., 25 °C) with gentle agitation for a defined period (e.g., a few hours) to allow for enzyme adsorption.[4]
• Monitor the immobilization process by measuring the protein concentration or activity in the supernatant at different time intervals.

4. Washing and Drying:

• After the desired immobilization time, separate the immobilized lipase from the solution by filtration or centrifugation.
• Wash the immobilized lipase with the buffer to remove any unbound enzyme.
• Dry the immobilized lipase under vacuum or by nitrogen blowing.

Protocol 2: Enzymatic Synthesis of Octyl Butyrate

This protocol outlines the synthesis of octyl butyrate using the prepared immobilized lipase.

1. Reaction Setup:

• In a screw-capped reaction vessel, add butyric acid and octanol. The molar ratio of the substrates is a critical parameter to optimize, with ratios of acid to alcohol ranging from 1:1 to 1:7 being reported for similar ester syntheses.[5]
• If using a solvent, add the desired organic solvent (e.g., n-hexane). Solvent-free systems are also commonly used.[2][6]
• Add the immobilized lipase to the reaction mixture. The amount of enzyme is another key parameter to be optimized.

2. Reaction Conditions:

• Incubate the reaction mixture in a shaking incubator at a specific temperature (e.g., 30-50 °C) and agitation speed (e.g., 150-250 rpm).[5][7]
• The reaction time can vary from a few hours to over 24 hours, depending on the desired conversion.[1][7]

3. Monitoring and Analysis:

• At regular intervals, withdraw samples from the reaction mixture.
• Analyze the samples for the formation of octyl butyrate using gas chromatography (GC). The conversion can be calculated based on the consumption of the limiting substrate.

4. Product Recovery and Enzyme Reuse:

• After the reaction, separate the immobilized lipase from the reaction mixture by filtration or centrifugation.
• The liquid phase contains the octyl butyrate product, which can be further purified if necessary.
• The recovered immobilized lipase can be washed with a suitable solvent and reused for subsequent batches.[1][6]

Data Presentation

The following tables summarize typical quantitative data for the enzymatic synthesis of short-chain esters, which can be used as a reference for optimizing octyl butyrate synthesis.

Table 1: Comparison of Different Immobilized Lipases for Ester Synthesis

Lipase Source	Support Material	Ester Synthesized	Molar Ratio (Acid:Alcohol)	Temperature (°C)	Reaction Time (h)	Conversion (%)	Reference
Candida antarctica Lipase B (CALB)	Dendritic Fibrous Nano-Silica (DFNS-C8)	Ethyl Butyrate	1:3	40	4	96.0	[2]
Rhizopus oryzae NRRL 3562	Activated Silica	Octyl Acetate	1:5 (Vinyl Acetate:Octanol)	36	12	92.35	[1]
Candida rugosa Lipase (CRL)	Diaion HP-20	Hexyl Butyrate	1:2	59.5	3	94.5	[4]
Rhizomucor miehei	Phenolic Resin	Pentyl Octanoate	-	40	-	>90	[8]
Mutant Croceibacter atlanticus Lipase	Methacrylate Divinylbenzene Resin	Octyl Butyrate	-	10	-	-	[9]

Table 2: Influence of Reaction Parameters on Ester Synthesis

Parameter	Range Studied	Optimal Condition	Effect on Conversion	Reference
Temperature	30-50 °C	40 °C (for Ethyl Butyrate)	Increased activity up to an optimum, then denaturation	[2]
Substrate Molar Ratio (Acid:Alcohol)	1:1 to 1:5	1:3 (for Ethyl Butyrate)	Excess of alcohol can increase conversion	[2]
Enzyme Concentration	5-25 g/L	15 g/L (for Octyl Formate)	Higher concentration generally increases conversion up to a certain point	[5]
Solvent	Various organic solvents vs. solvent-free	Solvent-free or non-polar solvents	Can improve substrate solubility and shift equilibrium	[2][6]

Visualizations

Experimental Workflow Diagrams

References

• 1. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Enzymatic synthesis of esters using an immobilized lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of hexyl butyrate (apple and citrus aroma) by Candida rugosa lipase immobilized on Diaion HP-20 using the Box-Behnken design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Activation and Stabilization of Lipase B from Candida antarctica by Immobilization on Polymer Brushes with Optimized Surface Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Kinetics of Enzymatic Synthesis of Cinnamyl Butyrate by Immobilized Lipase [pubmed.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]
• 9. Production of octyl butyrate using psychrophilic mutant lipase from Croceibacter atlanticus LipCA lipase developed by a molecular evolution technique - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Esterification of Octyl Butyrate

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Octyl butyrate (B1204436) is an ester known for its sweet, fruity, apricot- or orange-like aroma, making it a valuable compound in the food, fragrance, and cosmetic industries. It also serves as a potential specialty solvent and an intermediate in pharmaceutical synthesis. The synthesis of octyl butyrate is primarily achieved through the esterification of butanoic acid (butyric acid) with 1-octanol (B28484). This reaction can be catalyzed by various methods, including traditional acid catalysis, enzymatic catalysis using lipases, and solid acid catalysis. The choice of catalyst influences reaction conditions, yield, selectivity, and environmental impact. These application notes provide detailed protocols for several common methods of octyl butyrate synthesis.

The general reaction for the esterification of butanoic acid with 1-octanol is as follows:

CH₃CH₂CH₂COOH + CH₃(CH₂)₇OH ⇌ CH₃CH₂CH₂COO(CH₂)₇CH₃ + H₂O

Experimental Protocols

Protocol 1: Enzymatic Esterification using Immobilized Lipase (B570770)

Enzymatic synthesis offers high selectivity, mild reaction conditions, and a reduced environmental footprint compared to traditional chemical methods.[1][2] Immobilized lipases are often used to facilitate catalyst recovery and reuse.[1][3][4]

Materials:

• Butanoic acid (analytical grade)

• 1-Octanol (analytical grade)

• Immobilized lipase (e.g., Novozym 435 - Candida antarctica lipase B immobilized on acrylic resin, or lipase from Rhizopus oryzae)[2][3]

• Organic solvent (e.g., n-hexane, isooctane, or solvent-free system)[5]

• Molecular sieves (optional, for water removal)

• Shaking incubator or magnetic stirrer with temperature control

• Gas chromatograph (GC) for analysis

Procedure:

• Reactant Preparation: In a screw-capped flask, combine butanoic acid and 1-octanol. The molar ratio of alcohol to acid can be varied; a common starting point is a 1:1 or a slight excess of the alcohol (e.g., 1.2:1) to drive the equilibrium towards the product. For solvent-based reactions, add the chosen organic solvent (e.g., n-hexane).

• Catalyst Addition: Add the immobilized lipase to the reaction mixture. The amount of enzyme is typically between 5% and 15% (w/w) of the total substrate weight.

• Reaction Conditions: Place the flask in a shaking incubator or on a heated magnetic stirrer. Typical reaction temperatures for lipases range from 30°C to 60°C.[2][3] Agitation speed is generally set between 150 and 200 rpm.[3] The reaction is allowed to proceed for 4 to 24 hours.

• Monitoring the Reaction: Periodically, take small aliquots of the reaction mixture. Dilute the sample with the solvent used in the reaction and analyze by gas chromatography (GC) to determine the conversion of reactants and the yield of octyl butyrate.

• Product Recovery: After the reaction reaches the desired conversion, separate the immobilized enzyme from the reaction mixture by simple filtration. The liquid phase contains the octyl butyrate product, unreacted substrates, and solvent.

• Purification: The solvent can be removed by rotary evaporation. The crude product can be further purified by vacuum distillation to separate the octyl butyrate from the unreacted starting materials.

Protocol 2: Conventional Acid-Catalyzed Esterification (Fischer Esterification)

This is the classic method for ester synthesis, utilizing a strong acid catalyst.[6][7][8]

Materials:

• Butanoic acid

• 1-Octanol

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)[6][7]

• Dean-Stark apparatus (optional, for water removal)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Rotary evaporator

• Distillation apparatus

Procedure:

• Setup: Assemble a reflux apparatus using a round-bottom flask, a reflux condenser, and a heating mantle. If a Dean-Stark trap is used, it should be placed between the flask and the condenser.

• Reactant and Catalyst Addition: To the round-bottom flask, add butanoic acid and 1-octanol, typically in a 1:1 or 1:1.2 molar ratio. Slowly and carefully add the acid catalyst (e.g., 1-2% of the total reactant weight of concentrated H₂SO₄).

• Reaction: Heat the mixture to reflux (typically 120-150°C) with constant stirring. The reaction progress can be monitored by observing the amount of water collected in the Dean-Stark trap or by GC analysis of reaction aliquots. The reaction is typically run for 2-6 hours.

• Work-up: After cooling the reaction mixture to room temperature, transfer it to a separatory funnel.

• Neutralization: Wash the organic layer sequentially with water and then with a saturated sodium bicarbonate solution to neutralize the acid catalyst. Be cautious of CO₂ evolution. Finally, wash with brine (saturated NaCl solution).

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate and then filter.

• Purification: Remove the excess alcohol and purify the octyl butyrate by vacuum distillation.

Protocol 3: Solid-Acid Catalyzed Esterification

Using a solid acid catalyst, such as Amberlyst-15, simplifies catalyst removal and reduces corrosion issues.[9][10][11]

Materials:

• Butanoic acid

• 1-Octanol

• Amberlyst-15 resin (or other suitable solid acid catalyst)[9][10]

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirring

• Filtration apparatus

Procedure:

• Catalyst Activation: Amberlyst-15 may need to be activated by washing with a solvent (e.g., methanol) and then drying under vacuum.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add butanoic acid, 1-octanol (e.g., 1:1.5 molar ratio), and the Amberlyst-15 catalyst (typically 5-15% by weight of the limiting reactant).

• Reaction: Heat the mixture to a temperature of 80-120°C with vigorous stirring. The reaction time can range from 4 to 12 hours. Monitor the reaction progress by GC.

• Catalyst Removal: After the reaction is complete, cool the mixture and separate the solid catalyst by simple filtration. The catalyst can be washed with a solvent, dried, and potentially reused.[11][12]

• Purification: The filtrate can be purified by vacuum distillation to obtain pure octyl butyrate.

Data Presentation

Table 1: Comparison of Catalytic Methods for Octyl Butyrate Synthesis

Parameter	Enzymatic (Immobilized Lipase)	Conventional Acid (H₂SO₄)	Solid Acid (Amberlyst-15)
Catalyst	Immobilized Lipase (e.g., Novozym 435)	Concentrated H₂SO₄ or p-TsOH	Sulfonated Polystyrene Resin
Temperature	30 - 60°C[2][3]	120 - 150°C	80 - 120°C
Reaction Time	4 - 24 hours	2 - 6 hours	4 - 12 hours
Catalyst Loading	5 - 15% (w/w of substrates)	1 - 2% (w/w of substrates)	5 - 15% (w/w of limiting reactant)
Solvent	Organic Solvents or Solvent-free[3][5]	Often solvent-free	Often solvent-free
Yield	Moderate to High (>90% achievable)	High (>90% achievable)	High (>90% achievable)[10]
Selectivity	High (fewer byproducts)	Lower (potential for side reactions)	Good to High
Work-up	Simple filtration of catalyst	Neutralization washes required	Simple filtration of catalyst
Catalyst Reusability	Yes[3][13]	No	Yes[11][12]
Environmental Impact	Low	High (corrosive, waste)	Low to Moderate

Mandatory Visualization

References

• 1. tandfonline.com [tandfonline.com]
• 2. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse [mdpi.com]
• 3. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of hexyl butyrate (apple and citrus aroma) by Candida rugosa lipase immobilized on Diaion HP-20 using the Box-Behnken design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 6. quora.com [quora.com]
• 7. Ester - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Amberlyst 15 ® - Reagent of the Month- Santiago Lab [sigutlabs.com]
• 10. arkat-usa.org [arkat-usa.org]
• 11. researchgate.net [researchgate.net]
• 12. benthamopen.com [benthamopen.com]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols for Octyl Butyrate in Food Science Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive protocols and detailed information for the utilization of octyl butyrate (B1204436) as a flavoring agent in food science research.

Application Notes

Octyl butyrate (also known as octyl butanoate) is an ester recognized for its characteristic fruity and floral aroma. It is a valuable compound for food scientists aiming to impart or enhance specific flavor profiles in a variety of food and beverage products.

1. Flavor Profile and Sensory Characteristics

Octyl butyrate possesses a complex aroma profile, often described as having notes of:

• Fruity: Green, slightly waxy, with nuances of apricot and pear.

• Floral: Mildly floral and sweet.

• Other: A subtle fatty undertone may be perceived at higher concentrations.

Its taste is characterized as sweet and fruity.

2. Applications in Food Products

Octyl butyrate is a versatile flavoring agent suitable for a wide range of food applications. It is particularly effective in products where a fresh, fruity, and slightly floral character is desired. Common applications include:

• Beverages: Fruit juices, flavored waters, and alcoholic beverages to enhance fruity notes.

• Confectionery: Hard and soft candies, chewing gum, and fruit fillings for a distinct fruity flavor.

• Dairy Products: Yogurts, ice creams, and flavored milk to add a creamy, fruity dimension.

• Baked Goods: Fillings for pastries and cakes to provide a bright, fruity aroma and taste.

3. Regulatory Status

Octyl butyrate is generally recognized as safe (GRAS) for its intended use as a flavoring substance by major regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the Joint FAO/WHO Expert Committee on Food Additives (JECFA). Researchers should always adhere to the specific regulatory guidelines of their region.

Data Presentation

The following tables summarize quantitative data related to the use of octyl butyrate.

Table 1: Recommended Usage Levels of Octyl Butyrate in Various Food Categories

Food Category	Typical Usage Level (ppm)	Maximum Usage Level (ppm)
Non-alcoholic beverages	0.5 - 5	10
Alcoholic beverages	1 - 10	20
Hard candy	2 - 10	30
Soft candy & Chewing gum	1 - 8	25
Frozen dairy products	1 - 5	15
Gelatins and puddings	0.5 - 3	10
Baked goods (fillings)	2 - 8	20

Note: These values are indicative and should be optimized based on the specific food matrix and desired flavor intensity.

Table 2: Example Sensory Lexicon for Descriptive Analysis of Octyl Butyrate in a Beverage

Attribute	Definition	Reference Standard
Aroma
Fruity	The general perception of fruitiness.	A solution of 5 ppm isoamyl acetate (B1210297) in water.
Green	The aroma associated with fresh, unripe fruit or cut grass.	A solution of 1 ppm cis-3-hexenol in water.
Waxy	The aroma associated with the skin of an apple or a candle.	A piece of unscented paraffin (B1166041) wax.
Floral	The aroma associated with fresh flowers.	A solution of 2 ppm linalool (B1675412) in water.
Flavor
Sweet	The perception of sweetness on the tongue.	A 2% sucrose (B13894) solution.
Fruity	The retronasal perception of fruitiness.	A commercial pear-flavored hard candy.
Green	The retronasal perception of green notes.	A commercial green apple-flavored beverage.
Mouthfeel
Lingering	The persistence of flavor after expectoration.	N/A

Experimental Protocols

Detailed methodologies for key experiments involving octyl butyrate are provided below.

Protocol 1: Sensory Evaluation - Quantitative Descriptive Analysis (QDA)

This protocol outlines the steps for conducting a descriptive sensory analysis to characterize the flavor profile of octyl butyrate in a model beverage.

1. Panelist Selection and Training:

• Recruit 10-12 individuals with prior sensory evaluation experience.

• Screen panelists for their ability to detect and describe basic tastes and fruity aromas.

• Conduct a minimum of 15 hours of training to familiarize the panel with the sensory lexicon (Table 2) and the use of the rating scale. Provide reference standards for each attribute.

2. Sample Preparation:

• Prepare a base solution of 5% sucrose in deionized water.

• Prepare test samples by adding octyl butyrate to the base solution at three different concentrations (e.g., 1 ppm, 5 ppm, and 10 ppm).

• Prepare a control sample containing only the base solution.

• Code all samples with three-digit random numbers.

3. Evaluation Procedure:

• Present 15 mL of each sample to the panelists in a randomized order in individual sensory booths under white light.

• Instruct panelists to evaluate the aroma of each sample first, followed by the flavor.

• Panelists will rate the intensity of each attribute from the lexicon on a 15-cm unstructured line scale anchored with "low" and "high" at the ends.

• Provide unsalted crackers and deionized water for palate cleansing between samples. A mandatory 2-minute break should be enforced between samples.

4. Data Analysis:

• Measure the distance from the "low" anchor to the panelist's mark on the line scale for each attribute.

• Analyze the data using Analysis of Variance (ANOVA) to determine significant differences between samples for each attribute.

• Use post-hoc tests (e.g., Tukey's HSD) to identify which sample concentrations differ significantly.

• Visualize the results using a spider web plot to compare the sensory profiles of the different concentrations.

Protocol 2: Instrumental Analysis - Gas Chromatography-Olfactometry (GC-O)

This protocol details the procedure for identifying the aroma-active compounds, including octyl butyrate, in a food product.

1. Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME):

• Homogenize 5 g of the food sample with 10 mL of deionized water in a 20 mL headspace vial.

• Add 2 g of sodium chloride to enhance the release of volatile compounds.

• Equilibrate the vial at 40°C for 15 minutes.

• Expose a 50/30 µm DVB/CAR/PDMS SPME fiber to the headspace for 30 minutes at 40°C.

2. GC-O System and Parameters:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250°C (splitless mode for 1 min).

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp 1: 5°C/min to 150°C.

  • Ramp 2: 10°C/min to 250°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Effluent Split: The column effluent is split 1:1 between the mass spectrometer (MS) detector and the olfactometry port.

• Olfactometry Port: Heated to 220°C with humidified air delivered at 30 mL/min.

3. Olfactometry Procedure:

• A trained panelist sniffs the effluent from the olfactometry port throughout the chromatographic run.

• The panelist records the retention time, duration, and a descriptor for each perceived aroma.

• The intensity of each aroma can be rated on a scale (e.g., 0-5).

4. Data Analysis:

• Correlate the retention times of the perceived aromas with the peaks from the MS detector.

• Identify the compounds responsible for the aromas by comparing their mass spectra with a library (e.g., NIST) and by running authentic standards.

• Calculate the Odor Activity Value (OAV) for identified compounds by dividing their concentration (determined by GC-MS) by their odor threshold.[1] An OAV greater than 1 indicates that the compound is likely to contribute to the overall aroma of the product.[2]

Mandatory Visualizations

Caption: Workflow for sensory evaluation of octyl butyrate.

Caption: G-protein coupled receptor signaling pathway for olfaction.

References

• 1. Odour activity value - Wikipedia [en.wikipedia.org]
• 2. fs.ntou.edu.tw [fs.ntou.edu.tw]

Application Notes and Protocols: Octyl Butyrate as a Solvent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of octyl butyrate's properties and its emerging role as a sustainable solvent in organic synthesis, with a particular focus on biocatalysis.

Introduction

Octyl butyrate (B1204436) (n-octyl butanoate) is an ester recognized for its pleasant, fruity aroma, which has led to its widespread use in the flavor and fragrance industries.[1] Beyond its sensory characteristics, octyl butyrate possesses a set of physicochemical properties that make it an attractive candidate as a green and sustainable solvent for organic synthesis. Its low toxicity, biodegradability, high boiling point, and ability to dissolve a range of organic compounds position it as a viable alternative to conventional volatile organic solvents.[1] This document outlines the applications of octyl butyrate as a solvent, supported by data and detailed protocols.

Physicochemical Properties of Octyl Butyrate

A summary of the key physical and chemical properties of octyl butyrate is presented in Table 1. These properties are essential for its application as a solvent in chemical reactions.

Property	Value	Reference
Molecular Formula	C₁₂H₂₄O₂	[1]
Molecular Weight	200.32 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	224 °C	[2]
Melting Point	-56 °C	[2]
Density	0.862 g/mL at 25 °C	[2]
Refractive Index	1.425 at 20 °C	[2]
Solubility in Water	Practically insoluble
Toxicity	Low toxicity	[1]
Biodegradability	Readily biodegradable	[1]

Applications of Octyl Butyrate as a Solvent

Octyl butyrate's primary application as a solvent is currently found in formulations for coatings, adhesives, personal care products, and as a carrier for active ingredients in pharmaceuticals and agricultural products.[1] Its potential as a reaction solvent in organic synthesis is an area of growing interest, particularly in biocatalysis.

1. Biocatalysis: Lipase-Catalyzed Reactions

Lipases are widely used enzymes in organic synthesis for their ability to catalyze esterification, transesterification, and other related reactions with high chemo-, regio-, and enantioselectivity. These reactions are often performed in non-aqueous media to shift the reaction equilibrium towards synthesis.

Octyl butyrate is an excellent candidate as a solvent for lipase-catalyzed reactions due to its non-polar nature, which can enhance enzyme activity and stability. In many "solvent-free" esterification reactions, one of the reactants, often an ester, is used in excess and serves as the reaction medium. This principle can be extended to using octyl butyrate as a dedicated solvent for the synthesis of other esters or related compounds.

Advantages in Biocatalysis:

• Green and Sustainable: Octyl butyrate is considered a green solvent due to its renewable origins, low toxicity, and biodegradability.

• High Boiling Point: Its high boiling point allows for reactions to be conducted at elevated temperatures, which can increase reaction rates without the need for pressurized systems.

• Product Recovery: The low volatility of octyl butyrate simplifies product recovery of more volatile products via distillation.

• Enzyme Compatibility: As an ester, it is generally compatible with lipases and can help maintain the enzyme's active conformation.

Experimental Protocols

The following is a general protocol for a lipase-catalyzed transesterification reaction using octyl butyrate as a solvent. This protocol is based on typical conditions reported for similar reactions in the literature.

Protocol 1: Lipase-Catalyzed Synthesis of a Short-Chain Ester via Transesterification in Octyl Butyrate

Objective: To synthesize a target short-chain ester (e.g., ethyl propionate) from a vinyl ester (e.g., vinyl propionate) and an alcohol (e.g., ethanol) using an immobilized lipase (B570770) in octyl butyrate as the reaction medium.

Materials:

• Immobilized Lipase (e.g., Novozym® 435, Candida antarctica lipase B immobilized on acrylic resin)

• Vinyl propionate (B1217596)

• Ethanol (B145695)

• Octyl butyrate (solvent)

• Molecular sieves (3Å, activated)

• Hexane (B92381) (for gas chromatography analysis)

• Internal standard for GC analysis (e.g., decane)

Equipment:

• Magnetic stirrer with heating plate

• Reaction vial (e.g., 25 mL screw-cap vial with PTFE septum)

• Gas chromatograph with a flame ionization detector (GC-FID)

• Syringes for sampling

Procedure:

• Preparation:

  • Activate molecular sieves by heating at 250 °C for at least 3 hours under vacuum.

  • Ensure all glassware is oven-dried and cooled under a desiccator.

• Reaction Setup:

  • To a 25 mL reaction vial, add octyl butyrate (10 mL).

  • Add vinyl propionate (e.g., 1 mmol) and ethanol (e.g., 1.2 mmol).

  • Add activated molecular sieves (approx. 10% w/v) to remove water produced during the reaction.

  • Add the immobilized lipase (e.g., 50 mg).

• Reaction Conditions:

  • Seal the vial and place it on the magnetic stirrer with heating.

  • Set the temperature to a desired value (e.g., 50 °C).

  • Stir the reaction mixture at a constant rate (e.g., 200 rpm).

• Monitoring the Reaction:

  • At regular intervals (e.g., 1, 2, 4, 8, and 24 hours), withdraw a small aliquot (e.g., 10 µL) of the reaction mixture using a syringe.

  • Dilute the aliquot with a known volume of hexane containing an internal standard (e.g., 1 mL).

  • Analyze the sample by GC-FID to determine the conversion of reactants and the yield of the product.

• Work-up and Product Isolation (General Procedure):

  • After the reaction reaches completion (as determined by GC analysis), filter the reaction mixture to remove the immobilized lipase and molecular sieves. The lipase can be washed with fresh solvent and reused.

  • The product can be isolated from the high-boiling octyl butyrate solvent by vacuum distillation, taking advantage of the likely lower boiling point of the synthesized short-chain ester.

Quantitative Data from a Representative Lipase-Catalyzed Esterification

The following table summarizes typical data that could be obtained from an experiment like the one described above, illustrating the progress of the reaction over time.

Time (hours)	Reactant Conversion (%)	Product Yield (%)
1	35	33
2	58	56
4	82	80
8	95	93
24	>99	>98

Note: This data is representative and will vary depending on the specific substrates, enzyme, and reaction conditions.

Visualizations

Experimental Workflow for Lipase-Catalyzed Esterification in Octyl Butyrate

References

• 1. chemimpex.com [chemimpex.com]
• 2. OCTYL BUTYRATE | 110-39-4 [chemicalbook.com]

Application Note: Quantitative Analysis of Octyl Butyrate in Cosmetic Formulations using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note details a robust and sensitive method for the quantitative analysis of octyl butyrate (B1204436) in cosmetic formulations using Gas Chromatography-Mass Spectrometry (GC-MS). Octyl butyrate is a fragrance ingredient and solvent used in various personal care products.[1] The described protocol provides a reliable framework for researchers, scientists, and drug development professionals to accurately determine the concentration of octyl butyrate, ensuring product quality and safety. The methodology encompasses sample preparation via liquid-liquid extraction, followed by GC-MS analysis. Expected performance characteristics of the method, including linearity, limit of detection, and precision, are presented.

Introduction

Octyl butyrate, an ester with a characteristic fruity aroma, is a common component in fragrances and flavorings.[1] Its presence and concentration in cosmetic products are critical for the final product's sensory profile and performance. Accurate quantification is therefore essential for quality control and formulation development. Gas chromatography coupled with mass spectrometry (GC-MS) is an ideal analytical technique for this purpose, offering high selectivity and sensitivity for the analysis of volatile and semi-volatile compounds in complex matrices.[2] This application note provides a comprehensive protocol for the GC-MS analysis of octyl butyrate in cosmetic creams and lotions.

Experimental Protocol

Materials and Reagents

• Octyl butyrate standard (≥98% purity)

• Internal Standard (IS): e.g., Heptyl butyrate or other suitable non-interfering ester

• Hexane (B92381) (HPLC grade)

• Ethanol (B145695) (anhydrous, HPLC grade)

• Sodium chloride (analytical grade)

• Anhydrous sodium sulfate (B86663) (analytical grade)

• Deionized water

• 2 mL autosampler vials with caps

• Glass test tubes (15 mL)

• Vortex mixer

• Centrifuge

Standard and Sample Preparation

2.1. Standard Stock Solution Preparation

• Accurately weigh approximately 100 mg of octyl butyrate standard into a 100 mL volumetric flask.

• Dissolve and dilute to volume with hexane to obtain a stock solution of approximately 1 mg/mL.

• Prepare a stock solution of the internal standard (e.g., heptyl butyrate) in hexane at a similar concentration.

2.2. Calibration Standards

• Prepare a series of calibration standards by serial dilution of the octyl butyrate stock solution with hexane in 2 mL autosampler vials. A typical concentration range would be 1-100 µg/mL.

• Spike each calibration standard with the internal standard to a final concentration of 10 µg/mL.

2.3. Sample Preparation (Liquid-Liquid Extraction)

• Accurately weigh approximately 1 g of the cosmetic sample (cream or lotion) into a 15 mL glass test tube.

• Add 1 mL of deionized water and 1 mL of ethanol and vortex for 1 minute to create a slurry.

• Spike the sample with the internal standard solution.

• Add 5 mL of hexane to the tube and cap tightly.

• Vortex for 5 minutes to ensure thorough extraction of octyl butyrate into the organic phase.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the upper hexane layer to a clean test tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the dried hexane extract into a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following GC-MS parameters can be used as a starting point and should be optimized for the specific instrument.

Parameter	Condition
Gas Chromatograph	Agilent 7890A or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (20:1)
Oven Temperature Program	Initial temperature of 60 °C, hold for 2 min, ramp to 280 °C at 15 °C/min, hold for 5 min
Mass Spectrometer	Agilent 5975C or equivalent
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions (Octyl Butyrate)	m/z 89, 116, 144 (Quantifier: 89)
SIM Ions (IS - Heptyl Butyrate)	m/z 71, 103, 130 (Quantifier: 71)

Data Presentation

Quantitative data should be summarized for clear comparison. Below is an example of a table summarizing the expected validation results for the method.

Parameter	Result
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.5 µg/mL
Limit of Quantification (LOQ)	1.5 µg/mL
Precision (%RSD)	< 10%
Accuracy (% Recovery)	90-110%

Visualizations

Caption: Workflow for the GC-MS analysis of octyl butyrate.

Caption: Logical flow of data analysis for quantification.

Conclusion

The GC-MS method described in this application note is suitable for the routine quality control of octyl butyrate in cosmetic products. The sample preparation is straightforward, and the GC-MS analysis in SIM mode provides excellent selectivity and sensitivity. This method can be validated to meet regulatory requirements and can be adapted for the analysis of other volatile fragrance components in similar matrices.

References

• 1. A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scioninstruments.com [scioninstruments.com]

Application Note: A Guide to the Interpretation of ¹H NMR Spectra of Butyrate Esters

Audience: Researchers, scientists, and drug development professionals.

Introduction

Butyrate (B1204436) esters are a significant class of organic compounds, frequently encountered in natural products, flavor and fragrance industries, and as intermediates in pharmaceutical synthesis. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, is a powerful and indispensable analytical technique for the structural elucidation and purity assessment of these molecules. This document provides a detailed guide to interpreting the ¹H NMR spectra of butyrate esters, including characteristic chemical shifts, coupling patterns, and a standardized protocol for sample preparation and data acquisition.

General Features of a ¹H NMR Spectrum of a Butyrate Ester

A typical butyrate ester has the general structure R-O-C(=O)-CH₂-CH₂-CH₃. The proton environments can be categorized as follows:

• Protons on the Alkoxy Group (R-O-): The chemical shift and multiplicity of these protons are dependent on the nature of the 'R' group. For instance, in ethyl butyrate, this would be a quartet (from coupling to the adjacent methyl group) appearing further downfield due to the deshielding effect of the neighboring oxygen atom.

• α-Methylene Protons (-C(=O)-CH₂-): These protons are adjacent to the carbonyl group and typically appear as a triplet. The electron-withdrawing nature of the carbonyl group causes a downfield shift.

• β-Methylene Protons (-CH₂-CH₂-CH₃): These protons are situated between the α-methylene and terminal methyl groups. They typically appear as a sextet (or multiplet) due to coupling with the five neighboring protons.

• γ-Methyl Protons (-CH₂-CH₃): These protons are at the end of the butyrate chain and usually appear as a triplet, being the most upfield signal in the butyrate moiety due to their distance from the electron-withdrawing ester group.

Data Presentation: Characteristic ¹H NMR Parameters

The following tables summarize the typical chemical shifts and coupling constants for the protons in the butyrate portion of common aliphatic esters. These values are typically reported in parts per million (ppm) relative to a standard, such as tetramethylsilane (B1202638) (TMS).

Table 1: Typical ¹H NMR Chemical Shifts (δ) for Protons in Butyrate Esters

Proton Assignment	Structure Fragment	Typical Chemical Shift (ppm)	Multiplicity
α-Methylene Protons	-C(=O)-CH₂ -CH₂-CH₃	2.0 - 2.3	Triplet (t)
β-Methylene Protons	-C(=O)-CH₂-CH₂ -CH₃	1.5 - 1.8	Sextet or Multiplet (m)
γ-Methyl Protons	-C(=O)-CH₂-CH₂-CH₃	0.8 - 1.0	Triplet (t)
Alkoxy Protons (e.g., Ethyl)	-O-CH₂ -CH₃	3.7 - 4.2[1]	Quartet (q)
Alkoxy Protons (e.g., Methyl)	-O-CH₃	~3.6[2]	Singlet (s)

Note: Chemical shifts can vary slightly depending on the solvent and the specific structure of the ester.

Table 2: Typical Coupling Constants (J) in Butyrate Esters

Coupling Interaction	Number of Bonds	Typical J-value (Hz)
Vicinal (α-CH₂ and β-CH₂)	3	6 - 8[3][4]
Vicinal (β-CH₂ and γ-CH₃)	3	6 - 8[3][4]
Vicinal (Alkoxy -CH₂- and -CH₃)	3	~7[5]

Experimental Protocols

4.1. Sample Preparation for ¹H NMR Spectroscopy

Proper sample preparation is crucial for obtaining a high-quality NMR spectrum.[6]

• Sample Amount: Weigh 5-25 mg of the butyrate ester sample for small molecules (less than 1000 g/mol ).[6][7][8]

• Solvent Selection: Use a deuterated solvent, such as chloroform-d (B32938) (CDCl₃), which is common for non-polar to moderately polar organic compounds.[7] The volume of the solvent should be approximately 0.6-0.7 mL.[7]

• Dissolution: It is advisable to first dissolve the sample in a small vial before transferring it to the NMR tube.[7]

• Filtration: To remove any particulate matter that can negatively affect the spectral quality, filter the sample solution through a Pasteur pipette with a small plug of glass wool into a clean, dry 5 mm NMR tube.[6][8]

• Internal Standard (Optional): Tetramethylsilane (TMS) is a common internal standard for referencing the chemical shift to 0 ppm. If an internal standard is used, it should be added directly to the sample for quantitative purposes.[7] However, for routine structural confirmation, the residual solvent peak can often be used for referencing.

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

4.2. NMR Data Acquisition

The following are general parameters for acquiring a standard ¹H NMR spectrum. Specific parameters may need to be optimized based on the instrument and sample.

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for good signal dispersion.

• Locking and Shimming: The spectrometer's field is locked onto the deuterium (B1214612) signal of the solvent. Shimming is then performed to optimize the homogeneity of the magnetic field.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Number of Scans: 8 to 16 scans are usually adequate for a sample of this concentration.

  • Relaxation Delay: A delay of 1-2 seconds between scans is generally sufficient.

  • Acquisition Time: Typically 2-4 seconds.

• Data Processing:

  • Fourier Transform: The acquired Free Induction Decay (FID) is converted into a spectrum via a Fourier transform.

  • Phasing: The spectrum is phased to ensure all peaks are in the positive absorptive mode.

  • Baseline Correction: The baseline of the spectrum is corrected to be flat.

  • Integration: The area under each signal is integrated to determine the relative number of protons.

  • Referencing: The chemical shift scale is referenced to the TMS signal at 0 ppm or the residual solvent peak.

Visualizing the Interpretation Workflow and Molecular Structure

A systematic approach is key to accurately interpreting a ¹H NMR spectrum. The following diagrams illustrate a logical workflow for this process and the proton environments in a model butyrate ester.

Caption: Workflow for ¹H NMR spectral interpretation.

Caption: Proton environments in ethyl butyrate.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. m.youtube.com [m.youtube.com]
• 4. Ch 13 - Coupling [chem.ucalgary.ca]
• 5. youtube.com [youtube.com]
• 6. NMR Sample Preparation [nmr.eps.hw.ac.uk]
• 7. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 8. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]

Application Notes and Protocols for Utilizing Octyl Butyrate as a Lure in Entomology Research

Audience: Researchers, scientists, and drug development professionals.

Introduction

Octyl butyrate (B1204436) (CH₃(CH₂)₃COO(CH₂)₇CH₃) is a volatile ester naturally found in various fruits and plants, such as apples, plums, and the essential oil of Heracleum species.[1] Its characteristic fruity aroma makes it a significant semiochemical in insect communication, serving as a powerful attractant for various insect species. In entomology research, octyl butyrate is a valuable tool for monitoring and managing insect populations, particularly for pest species like yellowjackets. These application notes provide detailed protocols for the use of octyl butyrate as an insect lure, methods for evaluating its efficacy, and an overview of the underlying olfactory signaling pathways.

Data Presentation: Efficacy of Octyl Butyrate as an Insect Attractant

The following table summarizes quantitative data from field studies on the effectiveness of octyl butyrate and the closely related heptyl butyrate as attractants for yellowjackets.

Lure Compound	Target Insect Species	Mean No. of Insects Captured per Trap	Control (Unbaited Trap)	Study Reference
Octyl Butyrate	Vespula vulgaris (Common Wasp)	25.3	0.7	El-Sayed et al.
Heptyl Butyrate	Vespula pensylvanica (Western Yellowjacket)	171.5	Not specified	Enhanced Heptyl Butyrate Attractants for Western Yellowjackets
Heptyl Butyrate + Acetic Acid	Vespula pensylvanica (Western Yellowjacket)	Significantly more than heptyl butyrate alone	Not applicable	Chemical Attractants for Trapping Yellowjackets
Heptyl Butyrate	Vespula atropilosa	Significant numbers captured	Not specified	Trapping Yellowjackets with Heptyl Butyrate
Heptyl Butyrate	Vespula germanica (German Yellowjacket)	Significant numbers captured	Not specified	Trapping Yellowjackets with Heptyl Butyrate

Experimental Protocols

Field Trapping of Yellowjackets using Octyl Butyrate Lure

This protocol describes a standard method for using octyl butyrate to attract and capture yellowjackets in a field setting for monitoring or population control studies.

Materials:

• Octyl butyrate (98% or higher purity)

• Commercial or custom-made yellowjacket traps (e.g., water-based traps, disposable bag traps, or rigid plastic traps).[2][3]

• Cotton wicks, rubber septa, or polyethylene (B3416737) vials as lure dispensers.[4]

• Soapy water or a drowning solution (water with a few drops of unscented dish soap).

• Personal protective equipment (gloves, safety glasses).

Procedure:

• Lure Preparation:

  • Pipette a specific volume of octyl butyrate (e.g., 1 mL) onto the dispenser (cotton wick, septum, or into the vial).[5] The dispenser should be placed inside the trap in a way that it does not come into direct contact with the drowning solution.

• Trap Preparation:

  • For water-based traps, fill the bottom reservoir with soapy water to a designated level. The soap reduces the surface tension, causing the trapped insects to drown quickly.

  • Assemble the trap according to the manufacturer's instructions, ensuring the lure dispenser is securely in place.

• Trap Deployment:

  • Hang the traps 1-1.5 meters above the ground on trees, fences, or specially designed stakes.[6]

  • Place traps in areas of known or suspected yellowjacket activity, such as near nests, foraging areas, or human activity zones.

  • For comparative studies, traps should be placed at a minimum distance of 10 meters apart to avoid interference.[6]

  • Deploy a set of control traps containing only the dispenser without octyl butyrate to measure baseline insect capture rates.

• Data Collection:

  • Check the traps at regular intervals (e.g., every 24 or 48 hours).

  • Carefully empty the contents of each trap into a collection container.

  • Identify and count the number of target yellowjacket species and any non-target insects captured.

• Maintenance:

  • Replace the octyl butyrate lure as needed, depending on the dispenser type and environmental conditions (typically every 1-2 weeks).

  • Replenish the soapy water in the traps as it evaporates.

Workflow Diagram:

Caption: Workflow for field trapping of yellowjackets using octyl butyrate.

Electroantennography (EAG) Assay for Insect Olfactory Response

This protocol outlines the procedure for measuring the electrical response of an insect's antenna to octyl butyrate, providing a physiological measure of its detection.

Materials:

• Live insects (e.g., yellowjacket workers).

• Octyl butyrate solution of known concentration in a solvent (e.g., mineral oil or hexane).

• EAG system (micromanipulators, electrodes, amplifier, data acquisition software).

• Glass capillary electrodes filled with a conductive solution (e.g., 0.1 M KCl).

• Odor delivery system (air stimulus controller, charcoal-filtered and humidified air).

• Filter paper strips.

• Dissecting microscope.

Procedure:

• Insect Preparation:

  • Immobilize the insect (e.g., by chilling).

  • Carefully excise an antenna at the base using fine scissors or forceps.

  • Mount the excised antenna between the two electrodes. The recording electrode is placed at the distal end of the antenna, and the reference electrode is placed at the basal end.

• Odor Stimulus Preparation:

  • Apply a known amount (e.g., 10 µL) of the octyl butyrate solution to a filter paper strip.

  • Place the filter paper inside a Pasteur pipette or a dedicated odor cartridge.

  • Prepare a control stimulus with the solvent alone.

• EAG Recording:

  • Position the outlet of the odor delivery system near the mounted antenna.

  • Deliver a continuous stream of charcoal-filtered, humidified air over the antenna.

  • To deliver the stimulus, puff a pulse of air through the odor cartridge containing the octyl butyrate-laden filter paper into the continuous air stream.

  • Record the resulting change in electrical potential (the EAG response) from the antenna using the data acquisition software.

• Data Analysis:

  • Measure the amplitude of the EAG response (in millivolts) for both the octyl butyrate stimulus and the solvent control.

  • Subtract the response to the solvent control from the response to the octyl butyrate to obtain the net EAG response.

  • Repeat the procedure with different concentrations of octyl butyrate to generate a dose-response curve.

Workflow Diagram:

References

• 1. researchgate.net [researchgate.net]
• 2. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 3. researchgate.net [researchgate.net]
• 4. Production of octyl butyrate using psychrophilic mutant lipase from Croceibacter atlanticus LipCA lipase developed by a molecular evolution technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. G-Protein Coupled Receptors (GPCRs) in Insects—A Potential Target for New Insecticide Development [mdpi.com]
• 6. digitalcommons.unl.edu [digitalcommons.unl.edu]

Application Notes and Protocols: Octyl Butyrate as a Versatile Starting Material for Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl butyrate (B1204436), a carboxylic ester with a characteristic fruity aroma, is widely recognized in the flavor and fragrance industries. Beyond its sensory applications, its chemical structure offers a versatile platform for the synthesis of a diverse range of compounds. The ester linkage can be readily cleaved or modified, and the octyl and butyryl moieties can be independently functionalized, making octyl butyrate a valuable and cost-effective starting material in organic synthesis. These application notes provide detailed protocols for key transformations of octyl butyrate and explore the biological significance of its derivatives, particularly focusing on their impact on cellular signaling pathways.

Key Chemical Transformations of Octyl Butyrate

Octyl butyrate can undergo several fundamental reactions, including hydrolysis, transesterification, and reduction, to yield valuable chemical intermediates.

Hydrolysis of Octyl Butyrate

Hydrolysis of octyl butyrate cleaves the ester bond to yield 1-octanol (B28484) and butyric acid. This reaction can be catalyzed by either acid or base.

a) Acid-Catalyzed Hydrolysis (Reversible)

This reaction is the reverse of Fischer esterification and is driven to completion by using a large excess of water.[1]

b) Base-Catalyzed Hydrolysis (Saponification)

This is an irreversible reaction that yields 1-octanol and the salt of butyric acid (e.g., sodium butyrate).[1]

Transesterification of Octyl Butyrate

Transesterification involves the exchange of the octyl group or the butyryl group with another alcohol or carboxylic acid, respectively. This reaction is particularly useful for synthesizing other esters. Lipases are often used as biocatalysts for this transformation under mild conditions.

Reduction of Octyl Butyrate

Reduction of the ester functional group in octyl butyrate yields primary alcohols. Strong reducing agents like lithium aluminum hydride (LiAlH₄) are typically required for this transformation, which produces 1-octanol and 1-butanol (B46404).[2]

Experimental Protocols

Protocol 1: Acid-Catalyzed Hydrolysis of Octyl Butyrate

Objective: To hydrolyze octyl butyrate to 1-octanol and butyric acid using an acid catalyst.

Materials:

• Octyl butyrate

• Sulfuric acid (H₂SO₄), concentrated

• Water, distilled

• Diethyl ether

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask, reflux condenser, heating mantle, separatory funnel, rotary evaporator.

Procedure:

• To a 250 mL round-bottom flask, add 20.0 g (0.1 mol) of octyl butyrate and 100 mL of distilled water.

• Slowly add 5 mL of concentrated sulfuric acid to the mixture while stirring.

• Attach a reflux condenser and heat the mixture to reflux using a heating mantle for 2 hours.

• Allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel.

• Extract the aqueous layer with 3 x 50 mL portions of diethyl ether.

• Combine the organic extracts and wash with 50 mL of saturated sodium bicarbonate solution to neutralize any remaining acid.

• Wash the organic layer with 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator.

• The resulting mixture of 1-octanol and butyric acid can be separated by fractional distillation.

Expected Yield: ~70-80% (based on similar ester hydrolyses).

Protocol 2: Base-Catalyzed Hydrolysis (Saponification) of Octyl Butyrate

Objective: To hydrolyze octyl butyrate to 1-octanol and sodium butyrate using a base.

Materials:

• Octyl butyrate

• Sodium hydroxide (B78521) (NaOH)

• Ethanol (B145695)

• Water, distilled

• Diethyl ether

• Round-bottom flask, reflux condenser, heating mantle, separatory funnel.

Procedure:

• In a 250 mL round-bottom flask, dissolve 8.0 g (0.2 mol) of sodium hydroxide in a mixture of 50 mL of ethanol and 50 mL of distilled water.

• Add 20.0 g (0.1 mol) of octyl butyrate to the flask.

• Attach a reflux condenser and heat the mixture to reflux for 1 hour.

• After cooling, transfer the mixture to a separatory funnel.

• Extract the mixture with 3 x 50 mL portions of diethyl ether to isolate the 1-octanol. The aqueous layer will contain sodium butyrate.

• The combined organic layers can be washed with water, dried, and the solvent evaporated to yield 1-octanol.

• Sodium butyrate can be recovered from the aqueous layer by acidification followed by extraction, or used as a solution.

Expected Yield: >95% for both products.[1]

Protocol 3: Enzymatic Transesterification of Octyl Butyrate with Methanol (B129727)

Objective: To synthesize methyl butyrate from octyl butyrate using a lipase (B570770) catalyst.

Materials:

• Octyl butyrate

• Methanol

• Immobilized Lipase (e.g., from Candida antarctica, Novozym 435)

• Molecular sieves (4 Å)

• Hexane (as solvent)

• Shaking incubator, gas chromatograph (for analysis).

Procedure:

• To a 50 mL screw-capped flask, add 10.0 g (0.05 mol) of octyl butyrate and 20 mL of hexane.

• Add 3.2 g (0.1 mol) of methanol to the mixture.

• Add 1.0 g of immobilized lipase and 2.0 g of activated molecular sieves.

• Seal the flask and place it in a shaking incubator at 40°C and 200 rpm for 24 hours.

• Monitor the reaction progress by taking small aliquots and analyzing them by gas chromatography.

• Upon completion, filter off the enzyme and molecular sieves.

• The solvent and excess methanol can be removed by distillation, and the resulting methyl butyrate and 1-octanol can be separated by fractional distillation.

Expected Conversion: >90% (based on similar transesterification reactions).

Protocol 4: Reduction of Octyl Butyrate to 1-Octanol and 1-Butanol

Objective: To reduce octyl butyrate to its corresponding primary alcohols.

Materials:

• Octyl butyrate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• 10% Sulfuric acid (H₂SO₄) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Three-necked round-bottom flask, dropping funnel, condenser, magnetic stirrer, ice bath.

Procedure:

• Caution: LiAlH₄ reacts violently with water. All glassware must be oven-dried, and the reaction must be conducted under an inert atmosphere (e.g., nitrogen or argon).

• In a 500 mL three-necked flask equipped with a magnetic stirrer, dropping funnel, and condenser, suspend 3.8 g (0.1 mol) of LiAlH₄ in 150 mL of anhydrous diethyl ether.

• Cool the suspension in an ice bath.

• Dissolve 20.0 g (0.1 mol) of octyl butyrate in 50 mL of anhydrous diethyl ether and add it to the dropping funnel.

• Add the octyl butyrate solution dropwise to the LiAlH₄ suspension over 30 minutes, maintaining the temperature below 10°C.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour.

• Carefully quench the reaction by slowly adding 4 mL of water, followed by 4 mL of 15% NaOH solution, and then 12 mL of water.

• Filter the resulting white precipitate and wash it with diethyl ether.

• Combine the filtrate and washings, dry over anhydrous sodium sulfate, filter, and remove the ether by distillation.

• The resulting mixture of 1-octanol and 1-butanol can be separated by fractional distillation.

Expected Yield: >90%.[2]

Quantitative Data Summary

Reaction	Starting Material	Reagents	Product(s)	Typical Yield/Conversion	Reference(s)
Acid-Catalyzed Hydrolysis	Octyl Butyrate	H₂SO₄, H₂O	1-Octanol, Butyric Acid	~70-80%	[1]
Base-Catalyzed Hydrolysis	Octyl Butyrate	NaOH, Ethanol/H₂O	1-Octanol, Sodium Butyrate	>95%	[1]
Enzymatic Transesterification	Octyl Butyrate	Methanol, Immobilized Lipase	Methyl Butyrate, 1-Octanol	>90%	N/A
Reduction	Octyl Butyrate	LiAlH₄, Ether	1-Octanol, 1-Butanol	>90%	[2]

Application in Drug Development: The Role of Butyrate Derivatives in Cellular Signaling

Butyric acid and its derivatives, which can be synthesized from octyl butyrate, are known to have significant biological activities, including anti-inflammatory and anti-cancer effects.[3][4] A primary mechanism of action for butyrate is the inhibition of histone deacetylases (HDACs).[5][6]

Butyrate as a Histone Deacetylase (HDAC) Inhibitor

HDACs are enzymes that remove acetyl groups from histones, leading to a more condensed chromatin structure and transcriptional repression. By inhibiting HDACs, butyrate promotes histone acetylation, leading to a more open chromatin structure and the expression of genes involved in cell cycle arrest, apoptosis, and differentiation.[5][6]

Impact on Key Signaling Pathways

The HDAC inhibitory activity of butyrate and its derivatives influences several critical signaling pathways implicated in cancer and inflammation:

• PI3K/Akt Pathway: Butyrate has been shown to inhibit the PI3K/Akt signaling pathway, which is often hyperactivated in cancer cells and promotes cell survival and proliferation.[7] Inhibition of this pathway can lead to apoptosis.

• Wnt Signaling Pathway: Butyrate can modulate the Wnt signaling pathway, which is crucial for cell proliferation and differentiation. In some cancer cells, butyrate can hyperactivate this pathway, leading to cell death.[8]

• NF-κB Signaling Pathway: The NF-κB pathway is a key regulator of inflammation. Butyrate can inhibit the activation of NF-κB, thereby reducing the production of pro-inflammatory cytokines.[5]

Visualizations

Experimental Workflow for Octyl Butyrate Transformations

Caption: Synthetic routes from octyl butyrate.

Signaling Pathways Modulated by Butyrate Derivatives

Caption: Butyrate's impact on cellular signaling.

Conclusion

Octyl butyrate serves as a readily available and versatile starting material for the synthesis of a variety of valuable chemical compounds. The protocols outlined provide a foundation for researchers to explore its synthetic potential. Furthermore, the biological activity of its derivatives, particularly in modulating key cellular signaling pathways, highlights its relevance in the field of drug development and biomedical research. The ability to synthesize biologically active molecules from a common fragrance and flavor compound underscores the interconnectedness of different fields of chemistry and biology.

References

• 1. Hydrolysis of Esters [saylordotorg.github.io]
• 2. Khan Academy [khanacademy.org]
• 3. Butyric acid and prospects for creation of new medicines based on its derivatives: a literature review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Butyric acid and prospects for creation of new medicines based on its derivatives: a literature review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Implications of butyrate and its derivatives for gut health and animal production - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Cellular Effects of Butyrate on Vascular Smooth Muscle Cells are Mediated through Disparate Actions on Dual Targets, Histone Deacetylase (HDAC) Activity and PI3K/Akt Signaling Network - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of Intestinal Microbial–Elaborated Butyrate on Oncogenic Signaling Pathways | MDPI [mdpi.com]

Application Notes and Protocols for Studying Insect Behavioral Responses to Octyl Butyrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl butyrate (B1204436) is a volatile organic compound found in a variety of plants and fruits, contributing to their characteristic aromas.[1] In the field of chemical ecology, it has been identified as a semiochemical that can influence the behavior of various insect species. Understanding insect responses to compounds like octyl butyrate is crucial for the development of effective pest management strategies, such as attractant-based lures for monitoring and trapping, or repellents to protect crops and public health. For drug development professionals, particularly those working on vector-borne diseases, knowledge of insect attractants and repellents can inform the design of novel control methods.

These application notes provide a comprehensive overview of the methodologies used to evaluate insect behavioral and physiological responses to octyl butyrate, supported by quantitative data from published studies. Detailed protocols for key experimental techniques are included to guide researchers in setting up and conducting their own investigations.

Data Presentation: Behavioral and Electrophysiological Responses

The following tables summarize quantitative data on the behavioral attraction and electrophysiological responses of the common wasp, Vespula vulgaris, to octyl butyrate and related compounds. This data is critical for understanding the potency and specificity of octyl butyrate as an insect attractant.

Table 1: Field Trapping of Vespula vulgaris in Response to Various Butyrate Esters

Compound	Mean No. of Wasps Trapped (±SE)
Octyl Butyrate	45.3 ± 10.2 a
Heptyl Butyrate	55.2 ± 12.5 a
Hexyl Butyrate	38.7 ± 9.8 ab
Nonyl Butyrate	25.1 ± 6.3 abc
Butyl Butyrate	15.8 ± 4.1 bc
Acetic Acid	10.5 ± 3.2 c
Isobutanol	8.9 ± 2.7 c
2,4-Hexadienyl Butyrate	7.6 ± 2.1 c
Control (unbaited)	5.4 ± 1.8 c

Data adapted from El-Sayed et al., 2009.[2][3] Means followed by the same letter are not significantly different.

Table 2: Electroantennogram (EAG) Responses of Vespula vulgaris Workers to a Series of Aliphatic Butyrates

Compound	Mean EAG Response (mV ± SE)
Octyl Butyrate	-0.85 ± 0.11 a
Heptyl Butyrate	-0.92 ± 0.13 a
Hexyl Butyrate	-0.78 ± 0.10 ab
Nonyl Butyrate	-0.65 ± 0.09 bc
Decyl Butyrate	-0.51 ± 0.07 cd
Pentyl Butyrate	-0.42 ± 0.06 de
Butyl Butyrate	-0.33 ± 0.05 e
Propyl Butyrate	-0.25 ± 0.04 ef
Ethyl Butyrate	-0.18 ± 0.03 f
Methyl Butyrate	-0.15 ± 0.02 f
Hexane (Control)	-0.05 ± 0.01 g

Data adapted from El-Sayed et al., 2009.[2][3] EAG responses are shown as mean peak voltage deflections. Means followed by the same letter are not significantly different.

Signaling Pathways and Experimental Workflows

To visualize the processes involved in studying insect responses to octyl butyrate, the following diagrams are provided.

Insect Olfactory Signaling Pathway for Octyl Butyrate.

Y-Tube Olfactometer Experimental Workflow.

Electroantennography (EAG) Experimental Workflow.

Experimental Protocols

Protocol 1: Y-Tube Olfactometer Bioassay for Behavioral Response

This protocol details a standard Y-tube olfactometer assay to determine the behavioral response (attraction or repellency) of an insect to octyl butyrate.[4][5]

Materials:

• Y-tube olfactometer (glass or PTFE)

• Air pump or compressed air source

• Activated charcoal filter

• Humidifier (e.g., gas washing bottle with distilled water)

• Flow meters (2)

• Odor source chambers (2)

• Octyl butyrate (high purity)

• Solvent (e.g., paraffin (B1166041) oil or hexane)

• Filter paper strips

• Test insects (starved for a specified period, e.g., 12-24 hours)

• Stopwatch

• Controlled environment chamber (constant temperature, humidity, and lighting)

Procedure:

• Setup: Assemble the Y-tube olfactometer within the controlled environment chamber. Connect the air source to the charcoal filter and humidifier, then split the airflow into two lines, each with a flow meter. Connect each line to an odor source chamber and then to one arm of the Y-tube.

• Odor and Control Preparation: Prepare a solution of octyl butyrate in the chosen solvent at the desired concentration (e.g., 1% v/v). Apply a standard amount (e.g., 10 µL) of the octyl butyrate solution to a filter paper strip and place it in one odor source chamber. In the other chamber, place a filter paper strip with the same amount of solvent only (control).

• Acclimatization: Allow the airflow (e.g., 100 mL/min per arm) to run for at least 5 minutes to allow the odor to saturate the respective arm of the olfactometer.

• Insect Introduction: Gently introduce a single insect into the base of the Y-tube.

• Observation: Start the stopwatch and observe the insect's behavior for a set period (e.g., 5-10 minutes). Record the first arm the insect enters and the total time spent in each arm. An insect is considered to have made a choice when it moves a certain distance into an arm (e.g., >5 cm).

• Replication: Repeat the assay with a new insect for each replicate. After a set number of replicates (e.g., 10), clean the olfactometer thoroughly with a solvent (e.g., ethanol) and bake it in an oven to remove any residual odors. Rotate the odor and control arms between replicates to avoid any positional bias.

• Data Analysis: Analyze the first-choice data using a Chi-squared test to determine if there is a significant preference for the octyl butyrate-treated arm over the control arm. Analyze the time-spent data using a t-test or a non-parametric equivalent.

Protocol 2: Electroantennography (EAG) for Physiological Response

This protocol describes the setup and procedure for measuring the electrical response of an insect's antenna to octyl butyrate.[6][7][8]

Materials:

• Stereomicroscope

• Faraday cage

• Micromanipulators (2)

• EAG probe with amplifier

• Data acquisition system and software

• Glass capillary electrodes

• Ag/AgCl wires

• Electrolyte solution (e.g., saline solution)

• Octyl butyrate (high purity)

• Solvent (e.g., hexane)

• Filter paper strips

• Pasteur pipettes

• Air stimulus controller

• Humidified and purified air delivery system

• Test insects

Procedure:

• Electrode Preparation: Pull glass capillaries to a fine point. Fill the capillaries with the electrolyte solution. Insert Ag/AgCl wires into the capillaries, ensuring the wire makes contact with the solution.

• Insect Preparation: Anesthetize an insect by chilling it on ice. Under the stereomicroscope, carefully excise one antenna at the base.

• Antenna Mounting: Mount the basal end of the antenna to the reference electrode using a small amount of conductive gel. Carefully bring the distal tip of the antenna into contact with the recording electrode.

• Setup and Stabilization: Place the mounted antenna preparation inside the Faraday cage. Position the antenna in a continuous stream of humidified, purified air. Allow the baseline electrical signal to stabilize.

• Stimulus Preparation: Prepare a serial dilution of octyl butyrate in the chosen solvent. Apply a known amount of each dilution to a filter paper strip and insert it into a Pasteur pipette. Prepare a solvent-only control pipette.

• Stimulus Delivery: Insert the tip of the stimulus pipette into the continuous airflow directed at the antenna. Deliver a short puff of air (e.g., 0.5 seconds) through the pipette to introduce the odorant.

• Recording: Record the resulting negative voltage deflection (EAG response) in millivolts (mV).

• Recovery and Replication: Allow sufficient time between stimuli (e.g., 45-60 seconds) for the antenna to recover. Present the stimuli in a randomized order, starting with the solvent control. Use a standard reference compound at the beginning and end of each session to monitor the antenna's viability. Repeat the procedure with several individual insects.

• Data Analysis: Measure the peak amplitude of the EAG response for each stimulus. Normalize the responses to the standard reference compound. Analyze the data using ANOVA to compare responses to different concentrations of octyl butyrate and the control.

Conclusion

The provided application notes and protocols offer a robust framework for investigating the behavioral and physiological responses of insects to octyl butyrate. The quantitative data for Vespula vulgaris clearly demonstrates the potential of this compound as a potent attractant.[2][3] While specific data for other insect orders like Coleoptera (weevils) is still emerging, the detailed methodologies presented here can be readily adapted to study a wide range of insect species. Such research is fundamental for the development of innovative and environmentally sound pest management solutions and for advancing our understanding of insect chemical ecology.

References

• 1. caps.ceris.purdue.edu [caps.ceris.purdue.edu]
• 2. researchgate.net [researchgate.net]
• 3. olfacts.nl [olfacts.nl]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. journaljaeri.com [journaljaeri.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Lipase-Catalyzed Production of Octyl Butyrate in Non-Aqueous Systems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the enzymatic synthesis of octyl butyrate (B1204436), a flavor ester with applications in the food, fragrance, and pharmaceutical industries. The use of lipases as biocatalysts in non-aqueous systems offers a green and highly selective alternative to traditional chemical synthesis.

Introduction

Octyl butyrate is a fatty acid ester known for its characteristic fruity aroma, reminiscent of oranges and apricots. Its synthesis is often accomplished through the esterification of octanol (B41247) and butyric acid. Lipase-catalyzed synthesis in non-aqueous media provides several advantages, including mild reaction conditions, high specificity, reduced side reactions, and easier product purification.[1][2] Immobilized lipases are particularly advantageous as they can be easily recovered and reused, reducing the overall cost of the process.[3][4]

The reaction mechanism for lipase-catalyzed esterification typically follows a Ping-Pong Bi-Bi mechanism.[2][5] In this model, the lipase (B570770) first reacts with the acyl donor (butyric acid) to form an acyl-enzyme intermediate, releasing a water molecule. Subsequently, the alcohol (octanol) binds to this intermediate, leading to the formation of the ester (octyl butyrate) and regeneration of the free enzyme.

Experimental Protocols

This section details the materials and methods for the lipase-catalyzed synthesis of octyl butyrate in a non-aqueous system.

Materials and Equipment

• Enzyme: Immobilized lipase, such as Novozym 435 (immobilized Candida antarctica lipase B) or lipase from Rhizomucor miehei. The choice of lipase can significantly impact reaction efficiency.[6]

• Substrates:

  • 1-Octanol (B28484) (≥99% purity)

  • Butyric acid (≥99% purity)

• Solvent (optional): Anhydrous n-hexane or a solvent-free system can be used.[2][7] Non-aqueous systems enhance the solubility of hydrophobic substrates.[2]

• Molecular Sieves: 3Å or 4Å, activated, to remove the water produced during the reaction and shift the equilibrium towards ester formation.

• Reaction Vessel: Screw-capped flasks or a temperature-controlled stirred-tank reactor.

• Incubator/Shaker: Capable of maintaining a constant temperature and agitation speed.

• Analytical Equipment: Gas chromatograph (GC) equipped with a flame ionization detector (FID) for quantitative analysis of the product.

• General Laboratory Equipment: Pipettes, syringes, vials, centrifuge.

General Experimental Workflow

The following diagram illustrates the general workflow for the lipase-catalyzed production of octyl butyrate.

Caption: Experimental workflow for octyl butyrate synthesis.

Detailed Protocol for Esterification

• Reaction Setup:

  • In a screw-capped flask, combine 1-octanol and butyric acid. The molar ratio of alcohol to acid is a critical parameter to optimize, with ratios from 1:1 to 3:1 (alcohol:acid) being common.[7]

  • If using a solvent, add n-hexane. A typical substrate concentration is in the range of 0.1 M to 1 M.

  • Add molecular sieves (e.g., 10% w/v) to the mixture to adsorb the water produced during esterification.

• Enzymatic Reaction:

  • Pre-incubate the reaction mixture at the desired temperature (e.g., 40-60°C) with agitation (e.g., 150-200 rpm).[7][8]

  • Add the immobilized lipase to initiate the reaction. The enzyme concentration is typically varied from 1% to 10% (w/w) of the total substrate weight.

  • Incubate the reaction mixture under continuous agitation for a specified duration (e.g., 2 to 48 hours).[9]

• Sampling and Analysis:

  • Withdraw aliquots of the reaction mixture at regular intervals.

  • Separate the immobilized enzyme from the sample by centrifugation or filtration.

  • Analyze the supernatant for the concentration of octyl butyrate and the remaining substrates using gas chromatography (GC-FID).

  • The molar conversion can be calculated based on the initial amount of the limiting substrate (typically butyric acid) and the amount of octyl butyrate produced.

Analytical Method (Gas Chromatography)

• Instrument: Gas chromatograph with FID.

• Column: A capillary column suitable for fatty acid ester analysis (e.g., DB-FFAP).

• Carrier Gas: Nitrogen or Helium.

• Temperatures:

  • Injector: 250°C

  • Detector: 250°C

  • Oven: Programmed temperature gradient (e.g., start at 80°C, hold for 2 min, then ramp to 220°C at 10°C/min).

• Injection Volume: 1 µL.

• Quantification: Use a calibration curve prepared with standard solutions of octyl butyrate.

Data Presentation

The following tables summarize typical quantitative data for the lipase-catalyzed synthesis of esters, which can be adapted for octyl butyrate production.

Table 1: Effect of Reaction Temperature on Ester Conversion

Temperature (°C)	Molar Conversion (%)	Reference
30	~82 (for octyl acetate)	[6]
40	~96 (for ethyl butyrate)	[3]
50	Varies with enzyme
60	Potential for enzyme denaturation	[8]

Table 2: Effect of Substrate Molar Ratio (Alcohol:Acid) on Ester Conversion

Molar Ratio	Molar Conversion (%)	Reference
1:1	Baseline
2:1	Increased conversion
3:1	Often optimal	[7]
>3:1	Potential for substrate inhibition

Table 3: Effect of Enzyme Concentration on Ester Conversion

Enzyme Concentration (w/w of substrates)	Molar Conversion (%)	Reference
5%	Baseline
10%	Increased conversion	[6]
15%	May show diminishing returns	[6]
20%	Potential for mass transfer limitations	[6]

Table 4: Reusability of Immobilized Lipase

Reuse Cycle	Relative Activity (%)	Reference
1	100
5	>95 (for octyl acetate)	[1]
7	~100	[5]
10	~89 (for ethyl butyrate)	[3]

Signaling Pathways and Logical Relationships

The kinetic mechanism of the lipase-catalyzed esterification can be represented by the Ping-Pong Bi-Bi model.

Caption: Ping-Pong Bi-Bi mechanism for lipase catalysis.

Conclusion

The lipase-catalyzed production of octyl butyrate in non-aqueous systems is an efficient and environmentally friendly method. By optimizing key parameters such as temperature, substrate molar ratio, and enzyme concentration, high conversion rates can be achieved. The use of immobilized lipases further enhances the economic feasibility of this process through repeated use. The protocols and data presented here serve as a valuable resource for researchers and professionals in the development of enzymatic synthesis for flavor esters and other fine chemicals.

References

• 1. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solvent-Free Catalytic Synthesis of Ethyl Butyrate Using Immobilized Lipase Based on Hydrophobically Functionalized Dendritic Fibrous Nano-Silica [mdpi.com]
• 4. A New Approach in Lipase-Octyl-Agarose Biocatalysis of 2-Arylpropionic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A kinetic study on the Novozyme 435-catalyzed esterification of free fatty acids with octanol to produce octyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse [mdpi.com]
• 7. Optimized butyl butyrate synthesis catalyzed by Thermomyces lanuginosus lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Optimization of lipase-catalyzed synthesis of octyl hydroxyphenylpropionate by response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Octyl Butyrate in Developing Biodegradable Products: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Octyl butyrate (B1204436), a biodegradable ester recognized for its pleasant fruity aroma, is traditionally used in the flavor and fragrance industries.[1][2] This document explores the potential application of octyl butyrate as a novel plasticizer in the development of biodegradable products, particularly those based on polylactic acid (PLA) and polyhydroxyalkanoates (PHA). While direct studies on octyl butyrate are limited, this report draws upon analogous data from structurally similar compounds, such as N-octyl lactate (B86563), to provide detailed application notes and experimental protocols.[3] The aim is to guide researchers in investigating octyl butyrate as a bio-based additive to enhance the flexibility and processability of biodegradable polymers, thereby expanding their utility in packaging, agricultural films, and biomedical devices.

Introduction

The demand for sustainable and biodegradable materials has driven research into alternatives to conventional plastics.[4] Biopolymers like polylactic acid (PLA) and polyhydroxyalkanoates (PHAs) are at the forefront of this movement due to their derivation from renewable resources and their ability to biodegrade.[5] However, the inherent brittleness of polymers like PLA can limit their applications.[6] Plasticizers are additives that increase the flexibility and durability of polymers.[7][8] The selection of a suitable plasticizer for biodegradable polymers is critical, as it should not compromise the biodegradability of the final product.

Octyl butyrate, an ester of octanol (B41247) and butyric acid, is known to be biodegradable.[1] Its potential as a plasticizer for bioplastics is an area of growing interest. This document provides a framework for evaluating octyl butyrate in this capacity, leveraging data from analogous short-chain alkyl esters.

Potential Applications

The incorporation of octyl butyrate as a plasticizer in biodegradable polymers can potentially lead to the development of:

• Flexible Food Packaging: Enhancing the ductility of PLA and PHA films for applications such as compostable bags and food wraps.

• Agricultural Films: Creating more pliable and durable biodegradable mulch films that can be tilled into the soil after use.

• Biomedical Devices: Modifying the mechanical properties of biodegradable polymers for use in drug delivery systems and temporary medical implants.

• Fragranced Biodegradable Products: Leveraging its aromatic properties to create products with a pleasant scent, such as scented compostable bin liners.

Data Presentation: Effects of Analogous Plasticizers on PLA

Table 1: Thermal Properties of PLA Plasticized with N-Octyl Lactate (NOL) [3]

Property	Neat PLA	PLA + 5% NOL	PLA + 10% NOL	PLA + 15% NOL
Glass Transition Temperature (Tg), °C	60.5	45.2	38.6	32.1
Cold Crystallization Temperature (Tcc), °C	115.2	101.5	95.8	90.3
Melting Temperature (Tm), °C	152.8	150.1	148.5	147.2

Table 2: Mechanical Properties of PLA Plasticized with N-Octyl Lactate (NOL) [3]

Property	Neat PLA	PLA + 5% NOL	PLA + 10% NOL	PLA + 15% NOL
Tensile Strength (MPa)	55.2	42.1	35.4	28.9
Elongation at Break (%)	3.5	8.2	15.6	25.3
Young's Modulus (MPa)	1850	1520	1250	980

Experimental Protocols

The following protocols are designed to guide the investigation of octyl butyrate as a plasticizer for biodegradable polymers.

Protocol 1: Preparation of Plasticized PLA Films by Solvent Casting

This method is suitable for small-scale laboratory preparations and screening of different octyl butyrate concentrations.

Materials:

• Polylactic acid (PLA) pellets or powder

• Octyl butyrate

• Chloroform (B151607) (or another suitable solvent for PLA)[9]

• Glass petri dishes

• Magnetic stirrer and stir bar

• Fume hood

Procedure:

• Dissolution of PLA: In a fume hood, dissolve a known amount of PLA in chloroform to create a 5-10% (w/v) solution. Stir the mixture at room temperature until the PLA is completely dissolved. This may take several hours.[9]

• Addition of Octyl Butyrate: Add the desired percentage of octyl butyrate (e.g., 5%, 10%, 15% by weight of PLA) to the PLA solution.

• Mixing: Stir the mixture for at least 1 hour to ensure homogeneous distribution of the plasticizer.

• Casting: Pour the solution into a clean, dry glass petri dish.

• Solvent Evaporation: Allow the solvent to evaporate slowly in the fume hood at room temperature for 24-48 hours. To control the evaporation rate and obtain a uniform film, the petri dish can be partially covered.

• Drying: Once the film appears dry, place it in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

• Film Removal: Carefully peel the film from the petri dish.

Protocol 2: Preparation of Plasticized PLA/PHA Blends by Melt Extrusion

This method is scalable and mimics industrial processing conditions.

Materials:

• PLA pellets

• PHA pellets (e.g., PHB or PHBV)

• Octyl butyrate

• Twin-screw extruder

• Pelletizer

• Injection molder or film casting line

Procedure:

• Drying: Dry the PLA and PHA pellets in a vacuum oven at 80°C for at least 4 hours to remove moisture.

• Premixing: In a sealed container, thoroughly mix the dried PLA and PHA pellets with the desired amount of octyl butyrate.

• Extrusion: Feed the premixed material into the hopper of a twin-screw extruder. The extruder temperature profile should be set according to the polymer manufacturer's recommendations (typically ranging from 160°C to 190°C for PLA/PHA blends).

• Pelletizing: The extruded strand is cooled in a water bath and then fed into a pelletizer to produce plasticized blend pellets.

• Specimen Preparation: The pellets can then be used for injection molding to create standardized test specimens (e.g., for tensile testing) or cast into a film using a film casting line.

Protocol 3: Evaluation of Biodegradability

This protocol provides a basic framework for assessing the biodegradability of the plasticized polymer.

Materials:

• Plasticized polymer film samples

• Compost or soil with a known microbial population

• Controlled environment chamber (e.g., incubator)

• Analytical balance

Procedure:

• Sample Preparation: Cut the polymer films into small, uniform pieces (e.g., 2 cm x 2 cm). Dry the samples in a desiccator and record their initial weight.

• Burial: Bury the samples in a container of moist compost or soil. Ensure the samples are completely covered.

• Incubation: Place the container in a controlled environment chamber at a constant temperature (e.g., 58°C for composting conditions) and humidity.

• Monitoring: At regular intervals (e.g., every 7 days), carefully retrieve a set of samples.

• Cleaning and Weighing: Gently clean the retrieved samples with distilled water to remove any attached soil or compost. Dry the samples in a desiccator to a constant weight and record the final weight.

• Data Analysis: Calculate the percentage of weight loss over time to determine the rate of biodegradation.

Mandatory Visualizations

Signaling Pathways and Logical Relationships

The biodegradation of polyesters like PLA and PHA is primarily an enzymatic process.[10] The introduction of a plasticizer like octyl butyrate can influence this process through several mechanisms.

Caption: Influence of Octyl Butyrate on the Biodegradation Pathway of Polyesters.

Experimental Workflow

The following diagram illustrates the general workflow for developing and characterizing biodegradable products incorporating octyl butyrate.

Caption: Workflow for Developing and Testing Octyl Butyrate Plasticized Biopolymers.

Conclusion

While direct research on octyl butyrate as a plasticizer for biodegradable polymers is nascent, the available data on analogous compounds like N-octyl lactate suggest its potential to enhance the flexibility and processability of materials like PLA. The provided protocols offer a systematic approach for researchers to investigate the effects of octyl butyrate on the thermal, mechanical, and biodegradable properties of various biopolymers. Further research is warranted to generate specific data for octyl butyrate and to fully elucidate its mechanism of action and its impact on the lifecycle of biodegradable products.

References

• 1. chemimpex.com [chemimpex.com]
• 2. octyl butyrate, 110-39-4 [thegoodscentscompany.com]
• 3. Effects of N-octyl lactate as plasticizer on the thermal and functional properties of extruded PLA-based films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Biodegradation of polyhydroxyalkanoates: current state and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Polyester-based polyurethanes derived from alcoholysis of polylactide as toughening agents for blends with shape-memory properties - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07132K [pubs.rsc.org]
• 7. kinampark.com [kinampark.com]
• 8. kmasa.co.za [kmasa.co.za]
• 9. mdpi.com [mdpi.com]
• 10. Enzymatic degradation of polylactic acid (PLA) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Enzymatic Synthesis of Octyl Butyrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the enzymatic synthesis of octyl butyrate (B1204436). Our aim is to help you optimize your reaction conditions, particularly temperature, to achieve high yields and reaction efficiency.

Frequently Asked Questions (FAQs)

Q1: What is the typical optimal temperature range for the enzymatic synthesis of octyl butyrate?

A1: The optimal temperature for lipase-catalyzed synthesis of octyl butyrate is highly dependent on the specific lipase (B570770) used. Generally, lipases are most active in a temperature range of 40°C to 80°C.[1] However, for many commonly used lipases, thermal denaturation can begin to occur at temperatures above 60°C, leading to a decrease in activity.[1] For instance, the optimal temperature for the synthesis of ethyl butyrate using Candida antarctica lipase B (CALB) has been reported to be 40°C, while the synthesis of cinnamyl butyrate is optimized at 50°C. It is crucial to determine the optimal temperature for your specific enzyme empirically.

Q2: How does temperature affect the rate and yield of octyl butyrate synthesis?

A2: Temperature has a dual effect on the enzymatic synthesis of octyl butyrate. Initially, increasing the temperature will increase the reaction rate by providing more kinetic energy to the enzyme and substrate molecules. However, once the temperature exceeds the enzyme's optimum, the enzyme will begin to denature, leading to a rapid decrease in both the reaction rate and the final product yield.

Q3: Can octyl butyrate be synthesized at low temperatures?

A3: Yes, the synthesis of octyl butyrate at low temperatures is possible with the use of psychrophilic, or cold-adapted, lipases. For example, a mutant lipase from Croceibacter atlanticus has been shown to catalyze the synthesis of octyl butyrate at a temperature as low as 10°C.[2] This can be advantageous for the synthesis of heat-sensitive compounds.

Q4: What are the consequences of using a temperature that is too high?

A4: Exposing a lipase to temperatures above its optimal range can lead to irreversible thermal denaturation. This process alters the three-dimensional structure of the enzyme, particularly the active site, rendering it inactive. This will result in a significant drop in or complete loss of product formation.

Q5: My reaction is very slow. Should I just increase the temperature?

A5: While a low reaction rate can be due to a suboptimal temperature, it is not the only possible cause. Other factors such as insufficient enzyme concentration, poor mixing (mass transfer limitations), or substrate inhibition could be at play. Before increasing the temperature, ensure that other reaction parameters are optimized. If you do increase the temperature, do so in small increments and monitor the enzyme's activity closely to avoid denaturation.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or No Octyl Butyrate Yield	Enzyme Inactivity: The lipase may be denatured or inhibited.	- Verify the activity of your enzyme batch with a standard assay.- Ensure the reaction temperature is within the optimal range for the specific lipase.- Check for potential inhibitors in your substrate solutions.
Suboptimal Temperature: The reaction temperature is too low or too high.	- Perform a temperature optimization experiment (see Experimental Protocols below).- Consult literature for the optimal temperature range of your specific lipase.
Water Accumulation: Water is a byproduct of esterification and can shift the equilibrium back towards the reactants (hydrolysis).	- Use molecular sieves to remove water from the reaction medium.- Conduct the reaction in a solvent-free system or in a non-polar organic solvent to minimize water activity.
Reaction Rate Decreases Over Time	Enzyme Denaturation: Prolonged exposure to even moderately high temperatures can cause the enzyme to lose activity.	- Lower the reaction temperature.- Consider using an immobilized lipase, which often exhibits greater thermal stability.[1]
Product Inhibition: The accumulation of octyl butyrate may be inhibiting the enzyme.	- Consider in-situ product removal techniques if feasible.- Optimize the initial substrate concentrations.
Substrate Inhibition: High concentrations of either octanol (B41247) or butyric acid can inhibit the lipase.	- Optimize the molar ratio of the substrates.- Consider a fed-batch approach where one substrate is added gradually.

Data Presentation

Table 1: Effect of Temperature on the Yield of Various Butyrate Esters

Ester	Lipase	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Ethyl Butyrate	Immobilized CALB	40	4	96.0	[3]
Methyl Butyrate	Immobilized Rhizopus oryzae lipase	32	14	70.4	[4]
Butyl Butyrate	Immobilized Rhodococcus cutinase	30	8	~80	[5]
Butyl Butyrate	Immobilized Rhodococcus cutinase	40	8	~80	[5]
Butyl Butyrate	Immobilized Rhodococcus cutinase	50	8	~80	[5]
Isoamyl Butyrate	Lipozyme TL IM	30	24	95.8	[6]
Cinnamyl Butyrate	Immobilized Lipase	50	12	90

Note: This table provides examples from the literature for various butyrate esters to illustrate the effect of temperature. The optimal conditions for octyl butyrate may vary and should be determined experimentally.

Experimental Protocols

Protocol 1: Temperature Optimization for Octyl Butyrate Synthesis

This protocol outlines a general procedure to determine the optimal temperature for the enzymatic synthesis of octyl butyrate.

• Reaction Setup:

  • In a series of sealed vials, add 1-octanol (B28484) and butyric acid. A common starting point for the molar ratio is 1:1 or a slight excess of the alcohol (e.g., 1.2:1).

  • If using a solvent, add an appropriate volume of a non-polar solvent such as n-hexane. For a solvent-free system, proceed without a solvent.

  • Add the immobilized lipase (e.g., Novozym 435) at a concentration of 5-10% (w/w) based on the total mass of the substrates.

• Incubation:

  • Place the vials in temperature-controlled shakers set to a range of temperatures (e.g., 30°C, 40°C, 50°C, 60°C, 70°C).

  • Ensure constant and uniform agitation (e.g., 200 rpm) to minimize mass transfer limitations.

• Sampling and Analysis:

  • Withdraw small aliquots from each vial at regular time intervals (e.g., 1, 2, 4, 8, 12, and 24 hours).

  • Quench the reaction in the aliquot immediately, for example, by adding a cold solvent.

  • Analyze the samples by gas chromatography (GC) to determine the concentration of octyl butyrate and the remaining substrates.

• Determination of Optimal Temperature:

  • Calculate the percent conversion of the limiting substrate to octyl butyrate at each time point for each temperature.

  • The optimal temperature is the one that provides the highest yield of octyl butyrate in the shortest amount of time without evidence of significant enzyme deactivation over the reaction period.

Visualizations

Caption: Experimental workflow for temperature optimization.

Caption: Troubleshooting logic for low yield.

References

• 1. mdpi.com [mdpi.com]
• 2. Production of octyl butyrate using psychrophilic mutant lipase from Croceibacter atlanticus LipCA lipase developed by a molecular evolution technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scielo.br [scielo.br]

strategies to improve the yield of octyl butyrate synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of octyl butyrate (B1204436).

Troubleshooting Guides

Issue 1: Low Yield or Incomplete Conversion in Enzymatic Synthesis

Question: My enzymatic synthesis of octyl butyrate is resulting in a low yield. What are the potential causes and how can I improve the conversion rate?

Answer:

Low yields in enzymatic esterification are common and can be attributed to several factors. A systematic approach to troubleshooting can help identify and resolve the issue.

Potential Causes and Solutions:

• Suboptimal Reaction Temperature: Temperature significantly impacts enzyme activity and reaction rate. While higher temperatures can increase the reaction rate, excessive heat can lead to enzyme denaturation and loss of activity.[1] Most lipases used for this synthesis are active between 40°C and 80°C, with denaturation often observed above 60°C.[1] For psychrophilic lipases, the optimal temperature can be much lower.

  • Recommendation: Optimize the reaction temperature by running small-scale experiments at various temperatures (e.g., 30°C, 40°C, 50°C, and 60°C) to find the optimal balance for your specific enzyme. For instance, a lipase-catalyzed synthesis of a similar ester, ethyl butyrate, showed a 96.0% conversion at 40°C.[2]

• Incorrect Substrate Molar Ratio: The molar ratio of octanol (B41247) to butyric acid is a critical parameter. An excess of one reactant can shift the equilibrium towards the product side. However, a large excess of the alcohol can sometimes inhibit enzyme activity.[3] Conversely, high concentrations of butyric acid can cause a drop in the pH of the enzyme's microenvironment, leading to inactivation.[4]

  • Recommendation: Experiment with different molar ratios of butyric acid to octanol. Common starting points are 1:1, 1:2, and 2:1. For the synthesis of butyl butyrate, a 3:1 molar ratio of butanol to butyric acid was found to be optimal.[5]

• Inadequate Enzyme Concentration (Loading): The amount of enzyme used directly influences the reaction rate. While a higher enzyme concentration can lead to a faster reaction, an excessively high amount may not proportionally increase the yield and can be uneconomical.[6]

  • Recommendation: Optimize the enzyme loading by testing different concentrations (e.g., 5%, 10%, 15% w/w of the limiting substrate). For octyl formate (B1220265) synthesis, a concentration of 15 g/L of Novozym 435 was found to be optimal.[6]

• Enzyme Inhibition or Deactivation: Besides temperature, other factors can lead to enzyme deactivation. High concentrations of butyric acid can cause competitive inhibition.[4] The water produced during the esterification can also hydrolyze the product back to the reactants.

  • Recommendation: To mitigate butyric acid inhibition, consider a stepwise addition of the acid. To remove water, molecular sieves can be added to the reaction mixture. For immobilized enzymes, washing with a suitable solvent like n-hexane between cycles can help maintain activity.[5] Coating immobilized lipases with ionic polymers can also prevent enzyme desorption and enhance stability.[7]

• Mass Transfer Limitations: In heterogeneous catalysis with immobilized enzymes, poor mixing can lead to mass transfer limitations, where the rate of diffusion of substrates to the enzyme active sites limits the overall reaction rate.

  • Recommendation: Ensure adequate agitation or stirring of the reaction mixture to minimize diffusion barriers.

Issue 2: Low Yield and Byproduct Formation in Chemical Synthesis (Fischer Esterification)

Question: I am using a strong acid catalyst for octyl butyrate synthesis and observing a low yield with significant byproduct formation. How can I address this?

Answer:

Fischer esterification, while a classic method, is an equilibrium reaction and can be prone to side reactions, especially under harsh conditions.

Potential Causes and Solutions:

• Equilibrium Limitation: Fischer esterification is a reversible reaction. The presence of water, a byproduct, can shift the equilibrium back towards the reactants, limiting the yield.[8][9][10]

  • Recommendation: To drive the reaction forward, either use a large excess of one of the reactants (usually the less expensive one, octanol) or remove water as it is formed.[8][9][10] This can be achieved using a Dean-Stark apparatus, molecular sieves, or by conducting the reaction under vacuum.[9][11]

• Byproduct Formation (Dioctyl Ether): Strong acid catalysts, particularly at high temperatures, can promote the dehydration of octanol to form dioctyl ether, a common byproduct that reduces the yield of the desired ester.[12]

  • Recommendation:

    • Optimize Temperature: Avoid excessively high temperatures. Find the lowest temperature at which a reasonable reaction rate is achieved.

    • Catalyst Choice: Consider using a milder or solid acid catalyst, such as sulfonic acid resins (e.g., Dowex 50WX8), which can be more selective and reduce ether formation.[12]

• Incomplete Reaction: Insufficient reaction time or a non-optimal temperature can lead to an incomplete reaction.

  • Recommendation: Monitor the reaction progress using techniques like TLC or GC. Ensure the reaction is allowed to proceed until equilibrium is reached or the limiting reactant is consumed. Typical reaction times can vary from 1 to 10 hours at temperatures of 60–110 °C.[8]

• Impure Reactants: Impurities in the starting materials can lead to side reactions and lower yields.

  • Recommendation: Use reactants of high purity. If necessary, purify the butyric acid and octanol before use.

Frequently Asked Questions (FAQs)

Q1: What are the main advantages of enzymatic synthesis over chemical synthesis for octyl butyrate?

A1: Enzymatic synthesis offers several advantages, including:

• Milder Reaction Conditions: Reactions are typically run at lower temperatures (30-60°C), which reduces energy consumption and minimizes the formation of byproducts.[13]

• Higher Selectivity: Enzymes are highly specific, leading to a purer product with fewer side reactions.[13]

• Environmental Friendliness: It avoids the use of corrosive mineral acids and is considered a "greener" method.[13]

• "Natural" Labeling: For food and fragrance applications, enzymatic synthesis allows the product to be labeled as "natural."

Q2: How can I purify octyl butyrate after synthesis?

A2: Common purification methods include:

• Liquid-Liquid Extraction: This is used to remove water-soluble impurities. Typically, the crude product is washed with a basic solution like sodium bicarbonate to neutralize and remove any unreacted butyric acid and the acid catalyst.[14]

• Fractional Distillation: This method is effective for separating octyl butyrate from unreacted octanol and other impurities with different boiling points.[14]

• Flash Column Chromatography: This technique can be used to achieve very high purity by separating compounds based on their polarity.[14]

Q3: Can I reuse the enzyme catalyst?

A3: Yes, one of the significant advantages of using immobilized enzymes is their reusability, which can offset their higher initial cost. After each reaction cycle, the immobilized enzyme can be recovered by filtration or centrifugation, washed with a suitable solvent (e.g., n-hexane), and reused.[5] Some studies have shown that immobilized lipases can be reused for multiple cycles while retaining a high percentage of their initial activity.[5]

Q4: Is a solvent necessary for the enzymatic synthesis of octyl butyrate?

A4: Not necessarily. Solvent-free systems are often preferred as they simplify the downstream purification process and are more environmentally friendly.[3] However, in some cases, a non-polar organic solvent like n-hexane or isooctane (B107328) can be used to improve substrate solubility and reduce viscosity.[5][15]

Data Presentation

Table 1: Comparison of Chemical vs. Enzymatic Synthesis of Butyl Butyrate (a similar ester) [13]

Parameter	Chemical Synthesis (Fischer Esterification)	Enzymatic Synthesis (Lipase-Catalyzed)
Catalyst	Strong mineral acids (e.g., H₂SO₄)	Lipases (e.g., Candida antarctica lipase (B570770) B)
Reaction Temperature	High (Reflux, typically >100°C)	Mild (e.g., 30-60°C)
Reaction Time	Can be several hours	Typically 2 to 24 hours
Yield	Variable, can be driven to >90% but often lower in practice (e.g., 41-47%)	Generally high, often exceeding 90%
Product Purity	May require extensive purification	High, due to enzyme specificity
Byproducts	Water, potential for alcohol dehydration (e.g., dioctyl ether)	Water
Environmental Impact	Involves corrosive acids, high energy consumption	Biodegradable catalyst, lower energy use

Table 2: Effect of Reaction Parameters on Enzymatic Ester Synthesis Yield

Ester	Enzyme	Parameter Varied	Conditions	Yield/Conversion	Reference
Ethyl Butyrate	Immobilized CALB	Temperature	40°C, 4h, Molar ratio 1:3 (acid:alcohol)	96.0% conversion	[2]
Butyl Butyrate	Lipozyme TL-IM	Temperature	48°C	>90% yield	[5]
Butyl Butyrate	Lipozyme TL-IM	Molar Ratio	3:1 (butanol:butyric acid)	>90% yield	[5]
Octyl Formate	Novozym 435	Enzyme Conc.	15 g/L	96.51% conversion	[6]
Octyl Formate	Novozym 435	Molar Ratio	1:7 (acid:octanol)	96.51% conversion	[6]
Hexyl Butyrate	Lipozyme IM-77	Temperature	50°C	95.3% conversion
Hexyl Butyrate	Lipozyme IM-77	Enzyme Amount	42.7%	95.3% conversion

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Octyl Butyrate (Solvent-Free)

• Reactant Preparation: In a round-bottom flask, combine butyric acid and n-octanol. A common starting molar ratio is 1:2.

• Enzyme Addition: Add the immobilized lipase (e.g., Novozym 435 or another suitable lipase). A typical enzyme loading is 5-10% (w/w) of the limiting substrate.

• Water Removal (Optional but Recommended): Add activated molecular sieves (3Å or 4Å) to the reaction mixture to adsorb the water produced during the reaction.

• Reaction: Place the flask in a temperature-controlled shaker or oil bath set to the optimal temperature for the enzyme (e.g., 40-60°C). Ensure adequate stirring.

• Monitoring: Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them by GC or titration of the remaining acid.

• Work-up: Once the reaction is complete, separate the immobilized enzyme by filtration. The crude product can then be purified by vacuum distillation.

Protocol 2: Chemical Synthesis of Octyl Butyrate (Fischer Esterification with Dean-Stark Trap)

• Setup: Assemble a reflux apparatus with a Dean-Stark trap and a condenser.

• Reactants and Catalyst: To a round-bottom flask, add butyric acid, an excess of n-octanol (e.g., 2-3 molar equivalents), and a catalytic amount of a strong acid (e.g., concentrated sulfuric acid or p-toluenesulfonic acid). A non-polar solvent like toluene (B28343) can be used to facilitate azeotropic removal of water.

• Reaction: Heat the mixture to reflux. The water-toluene azeotrope will distill into the Dean-Stark trap, where the water will separate and can be removed, driving the equilibrium towards the product.

• Monitoring: Continue the reflux until no more water is collected in the Dean-Stark trap.

• Work-up: Cool the reaction mixture. Wash the organic layer with water, followed by a saturated sodium bicarbonate solution to neutralize the acid catalyst and any unreacted butyric acid, and finally with brine.

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and remove the solvent by rotary evaporation. The crude octyl butyrate can be further purified by fractional distillation under reduced pressure.

Visualizations

Caption: Workflow for the chemical synthesis of octyl butyrate.

Caption: Workflow for the enzymatic synthesis of octyl butyrate.

Caption: Troubleshooting logic for low yield in octyl butyrate synthesis.

References

• 1. Latest Trends in Lipase-Catalyzed Synthesis of Ester Carbohydrate Surfactants: From Key Parameters to Opportunities and Future Development [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipase-catalyzed synthesis of isoamyl butyrate. A kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Optimized butyl butyrate synthesis catalyzed by Thermomyces lanuginosus lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Desorption of Lipases Immobilized on Octyl-Agarose Beads and Coated with Ionic Polymers after Thermal Inactivation. Stronger Adsorption of Polymers/Unfolded Protein Composites - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 9. Fischer Esterification [organic-chemistry.org]
• 10. Synthesis and Characterization of Novel Resveratrol Butyrate Esters That Have the Ability to Prevent Fat Accumulation in a Liver Cell Culture Model - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Esterification Reactions

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice for low conversion rates in esterification reactions.

Frequently Asked Questions (FAQs)

Q1: Why is the conversion rate of my esterification reaction lower than expected?

Low conversion is often due to the reversible nature of the reaction. Esterification, particularly Fischer esterification, is an equilibrium process where the carboxylic acid and alcohol react to form an ester and water.[1][2][3][4] This equilibrium can limit the final product yield, as the reverse reaction (hydrolysis of the ester) competes with the forward reaction.[4][5][6] Without specific measures to shift the equilibrium, the reaction may stop far from completion.[2][6]

Q2: How does the molar ratio of reactants affect the ester yield?

According to Le Chatelier's principle, using a large excess of one reactant (usually the less expensive or more easily removable one, like the alcohol) can shift the equilibrium toward the product side, increasing the ester yield.[1][2][6][7] For example, while an equimolar ratio might result in a yield of around 65%, using a 10-fold excess of the alcohol can increase the yield to as high as 97%.[6] The optimal molar ratio depends on the specific reactants and conditions, with ratios from 3:1 to 20:1 (alcohol to carboxylic acid) being reported.[8]

Q3: My reaction seems to have stalled. Could the catalyst be the issue?

Yes, catalyst issues are a common problem. The catalyst's role is to increase the reaction rate, not to change the equilibrium position.[6][9]

• Insufficient or Inactive Catalyst: Ensure you are using an adequate amount of an active catalyst.[6][10] Strong acids like sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) are common choices.[7][10] They work by protonating the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to attack by the alcohol.[6][11]

• Catalyst Deactivation: The presence of water can deactivate some acid catalysts.[8] Impurities in the reactants can also poison the catalyst.

• Homogeneous vs. Heterogeneous Catalysts: While homogeneous catalysts (like H₂SO₄) are common, they can cause corrosion and require neutralization during workup.[12][13] Heterogeneous catalysts (like ion-exchange resins or zeolites) can simplify product separation and are often more environmentally friendly, but may have different activity levels.[12][13]

Q4: How critical is water removal for achieving high conversion?

Water removal is a crucial strategy for maximizing ester conversion.[8] Since water is a byproduct of the reaction, its accumulation can shift the equilibrium back toward the reactants, reducing the final yield.[1][2][7][8] Continuously removing water as it forms drives the reaction to completion.[2][14]

Q5: What are the most effective methods for removing water during the reaction?

Several methods can be used to remove water:

• Dean-Stark Apparatus: This is a common laboratory technique that involves azeotropic distillation.[1][7] A solvent like toluene (B28343) or hexane (B92381) is used to co-distill with the water. The vapor condenses, and the denser water separates and is collected in the trap, while the solvent returns to the reaction flask.[1]

• Drying Agents: Using a dehydrating agent like anhydrous salts (e.g., copper(II) sulfate) or molecular sieves directly in the reaction mixture can sequester the water as it is formed.[7]

• Vapor Permeation/Pervaporation: Advanced techniques using membranes can selectively remove water from the reaction mixture, which is particularly useful in industrial settings.[15][16]

Q6: Can impurities in my starting materials lead to low yield?

Absolutely. The purity of your reagents and solvent is critical.[17]

• Water in Reactants: Using hydrated alcohol or carboxylic acid introduces water from the start, which can hinder the reaction by shifting the equilibrium unfavorably.[18][19] While some processes can tolerate hydrated alcohol, anhydrous conditions are generally preferred.[8]

• Other Impurities: Non-reactive impurities can affect concentrations, while reactive impurities can lead to unwanted side reactions, consuming reactants and complicating purification.[17]

Q7: I'm observing the formation of byproducts. What could be causing this?

Side reactions are a common cause of reduced yields.[6]

• Dehydration of Alcohol: Tertiary alcohols are particularly prone to elimination (dehydration) under strong acidic conditions, which is why primary or secondary alcohols are generally preferred for Fischer esterification.[7][20]

• Further Esterification: In the synthesis of monoesters from diacids (e.g., adipic acid), the monoester can undergo a second esterification to form a diester.[6]

• Transesterification: If using a base like sodium ethoxide with a methyl ester, transesterification can occur, leading to a mixture of ester products.[17]

Data Summary

Table 1: Effect of Reactant Molar Ratio on Esterification Yield

Molar Ratio (Alcohol:Acid)	Typical Equilibrium Yield	Reference
1:1	~65%	[6]
3:1 to 20:1	Can approach >95%	[8]
10:1	Up to 97%	[6]

Table 2: Common Catalysts for Esterification

Catalyst Type	Examples	Key Features	References
Homogeneous Acid	Sulfuric acid (H₂SO₄), p-Toluenesulfonic acid (p-TsOH), Hydrochloric acid (HCl)	High activity, acts as a dehydrating agent, requires neutralization, can be corrosive.	[7][10][21]
Heterogeneous Acid	Ion-exchange resins (e.g., Amberlyst-15), Zeolites, Metal oxides	Non-corrosive, easily separated, environmentally friendly, may have lower activity or temperature limitations.	[12][13]
Lewis Acids	Scandium(III) triflate, Zirconium(IV) salts	Milder conditions, suitable for sensitive substrates.	[7][22]
Enzymatic	Lipases	High selectivity, operates under mild conditions, environmentally friendly.	[6][11]

Experimental Protocols

Protocol 1: General Fischer-Speier Esterification

This protocol describes a typical laboratory-scale synthesis of an ester.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the carboxylic acid.

• Reagent Addition: Add the alcohol. A common approach is to use the alcohol in large excess so it also functions as the solvent.[7]

• Catalyst Addition: While stirring, slowly and carefully add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid, ~1-3% of the total mass).

• Reaction: Heat the mixture to reflux (typically 60–110 °C) and maintain it for the specified reaction time (1–10 hours).[7] The progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • If an excess of alcohol was used, remove it under reduced pressure using a rotary evaporator.

  • Add an organic solvent (e.g., ethyl acetate) to extract the ester and transfer the mixture to a separatory funnel.[8]

  • Carefully add a saturated solution of sodium bicarbonate to neutralize the acid catalyst.[8] Check the pH to ensure complete neutralization.

  • Wash the organic layer with water to remove any remaining salts and water-soluble impurities.

  • Separate the organic layer and dry it over an anhydrous drying agent like sodium sulfate.[8]

• Purification: Remove the solvent using a rotary evaporator. The crude ester can be further purified by distillation or column chromatography if necessary.[8]

Protocol 2: Water Removal using a Dean-Stark Apparatus

• Apparatus Setup: Assemble a round-bottom flask, a Dean-Stark trap, and a reflux condenser.

• Reagents: Charge the flask with the carboxylic acid, the alcohol, a non-polar solvent that forms an azeotrope with water (e.g., toluene), and the acid catalyst.[7]

• Procedure:

  • Fill the Dean-Stark trap with the chosen solvent (e.g., toluene) until it begins to flow back into the reaction flask.

  • Heat the reaction mixture to reflux.

  • The solvent-water azeotrope will vaporize, travel into the condenser, and drip into the Dean-Stark trap.

  • In the trap, the immiscible liquids will separate. The denser water will sink to the bottom of the graduated collection tube, while the less dense solvent will overflow and return to the reaction flask.[1]

  • Continue the reaction until no more water is collected in the trap, indicating the reaction has gone to completion.

Visualizations

Caption: A troubleshooting workflow for addressing low conversion rates.

Caption: The reaction pathway for acid-catalyzed Fischer esterification.

Caption: A typical experimental workflow for ester synthesis and purification.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. brainly.com [brainly.com]
• 3. homework.study.com [homework.study.com]
• 4. Ester - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. tutorchase.com [tutorchase.com]
• 10. benchchem.com [benchchem.com]
• 11. youtube.com [youtube.com]
• 12. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 15. US5976324A - Removal of water from reaction mixtures - Google Patents [patents.google.com]
• 16. WO2016069200A1 - Process for in situ water removal from an oxidative esterification reaction using a coupled reactor-distillation system - Google Patents [patents.google.com]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. Optimization of Esterification Reaction Conditions Through the Analysis of the Main Significant Variables | Angolan Industry and Chemical Engineering Journal [aincej.com.angolaonline.net]
• 20. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 21. easychem.com.au [easychem.com.au]
• 22. Fischer Esterification [organic-chemistry.org]

Technical Support Center: Enzymatic Synthesis of Octyl Butyrate

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in preventing enzyme denaturation and optimizing the synthesis of octyl butyrate (B1204436).

Troubleshooting Guide

This guide addresses common issues encountered during the enzymatic synthesis of octyl butyrate, offering potential causes and actionable solutions.

Issue 1: Low or No Product Yield

• Possible Cause 1: Inactive Enzyme

  • Verification: Test the enzyme's activity using a standard assay, such as p-nitrophenyl butyrate (p-NPB) hydrolysis.

  • Action: If the activity is low, use a fresh batch of the enzyme. Ensure enzymes are stored at the recommended temperature, typically 4°C or lower.

• Possible Cause 2: Suboptimal Reaction Conditions

  • Solution: The temperature, pH, or substrate molar ratio may not be optimal for the specific lipase (B570770) being used. Excessively high temperatures can denature the enzyme, while low temperatures result in slow reaction rates.[1] The optimal temperature for many lipases used in this synthesis is between 40°C and 50°C.[1]

  • Action: Optimize reaction parameters. Refer to the data tables below for typical ranges. Consider performing a design of experiments (DoE) to systematically optimize conditions.

• Possible Cause 3: Water Content Issues

  • Solution: The water content in the reaction medium is critical. Too much water favors the reverse reaction (hydrolysis) of the ester, while too little water can inactivate the enzyme by stripping the essential water layer from its surface.[1]

  • Action: Control the water activity (a_w) of the system. This can be achieved by adding a specific amount of water or by using molecular sieves to remove water produced during the reaction. The optimal water content is often low, for instance, below 1.5% (v/v).[1]

• Possible Cause 4: Substrate Inhibition

  • Solution: High concentrations of either the alcohol (octanol) or the acid (butyric acid) can inhibit or inactivate the lipase.[2][3]

  • Action: Experiment with different substrate molar ratios and concentrations. A molar ratio of alcohol to acid of 1:1 or with a slight excess of the alcohol is often a good starting point.[4]

Issue 2: Reaction Rate is Too Slow

• Possible Cause 1: Insufficient Enzyme Concentration

  • Solution: The amount of enzyme may be too low to achieve a desirable reaction rate.

  • Action: Increase the enzyme concentration. A typical range to explore is 1-10% (w/w) of the total substrate mass.[1] However, be aware that excessive enzyme amounts can lead to mass transfer limitations due to agglomeration.[5]

• Possible Cause 2: Mass Transfer Limitations

  • Solution: In heterogeneous systems with immobilized enzymes, the reaction rate can be limited by the diffusion of substrates to the enzyme's active site.

  • Action: Increase the agitation or stirring speed of the reaction mixture to enhance mass transfer.[1] Be mindful that excessive agitation can damage certain immobilized enzyme preparations. Using techniques like ultrasonic irradiation has been shown to improve reaction rates.[1]

• Possible Cause 3: Inappropriate Solvent

  • Solution: The choice of organic solvent significantly impacts enzyme activity and stability. Hydrophilic solvents can strip essential water from the enzyme, leading to denaturation.[6][7]

  • Action: Use a hydrophobic, water-immiscible solvent such as n-hexane, n-heptane, or isooctane.[3][8] The hydrophobicity of a solvent is often correlated with its log P value; higher log P values are generally better for enzyme stability.[6]

Issue 3: Enzyme Inactivation or Denaturation

• Possible Cause 1: Extreme Temperature

  • Solution: Most lipases have an optimal temperature range and will denature at excessively high temperatures.[9] While higher temperatures can increase the initial reaction rate, they can also lead to rapid inactivation.[5]

  • Action: Operate within the optimal temperature range for your specific lipase, typically between 30°C and 60°C for many commercially available lipases.[10] For thermo-labile compounds, consider using a psychrophilic (cold-active) lipase.[11]

• Possible Cause 2: Extreme pH

  • Solution: The pH of the microenvironment around the enzyme can affect its structure and activity. Although the bulk medium is organic, the water layer associated with the enzyme has a pH. Butyric acid can lower this local pH.

  • Action: Use an immobilized enzyme, which can provide a more stable microenvironment.[12] Consider adding a buffer, although this can complicate downstream processing. The optimal pH for most lipases is near neutral to slightly alkaline (pH 7-9).[13][14]

• Possible Cause 3: Denaturing Organic Solvents

  • Solution: Polar, water-miscible solvents like DMSO, acetone, and short-chain alcohols can denature enzymes.[15][16]

  • Action: Select non-polar, hydrophobic solvents. If a more polar solvent is required for solubility reasons, consider enzyme immobilization or protein engineering to enhance stability.[17]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of lipase-catalyzed synthesis of octyl butyrate? A1: The synthesis is an esterification reaction between 1-octanol (B28484) and butyric acid. The lipase follows a Ping-Pong Bi-Bi mechanism where the enzyme's active site (containing a serine hydroxyl group) first reacts with butyric acid to form an acyl-enzyme complex, releasing a molecule of water. This complex then reacts with 1-octanol to form octyl butyrate and regenerate the free enzyme.[18][19]

Q2: Which enzymes are commonly used for octyl butyrate synthesis? A2: Lipases (E.C. 3.1.1.3) are the most common enzymes. Commercially available and frequently used lipases include those from Candida antarctica (e.g., Novozym 435), Thermomyces lanuginosus (e.g., Lipozyme TL-IM), and Candida rugosa.[1] Immobilized lipases are often preferred as they offer enhanced stability, easier recovery, and reusability.[1][8]

Q3: Why is enzyme immobilization beneficial? A3: Immobilization enhances enzyme stability against changes in temperature, pH, and organic solvents. It also simplifies the recovery and reuse of the enzyme, making the process more cost-effective and suitable for industrial applications.[8][20][21]

Q4: What are the advantages of enzymatic synthesis over chemical synthesis for octyl butyrate? A4: Enzymatic synthesis offers several advantages over traditional chemical methods, which often require high temperatures and corrosive acid catalysts. The key benefits include:

• Milder Reaction Conditions: Lower temperatures and neutral pH reduce energy consumption and minimize side reactions.[1]

• High Specificity: Enzymes exhibit high chemo-, regio-, and enantioselectivity, leading to purer products.[1]

• Environmental Friendliness: The process is cleaner and avoids the use of harsh chemicals.[8]

Q5: Can the reaction be performed without a solvent? A5: Yes, solvent-free synthesis is possible and is often preferred for food and fragrance applications to avoid residual solvent contamination.[5][8] In a solvent-free system, one of the substrates, typically the one in excess, acts as the solvent.

Data Presentation: Optimized Reaction Conditions

The following tables summarize optimized conditions for the synthesis of various butyrate esters from the literature, which can serve as a starting point for octyl butyrate synthesis.

Table 1: Optimal Temperature for Butyrate Ester Synthesis

Ester	Lipase Source	Optimal Temperature (°C)	Reference
Butyl Butyrate	Thermomyces lanuginosus	48	[22]
Hexyl Butyrate	Candida rugosa	47-60	[21]
Cinnamyl Butyrate	Candida antarctica	50	[19]
Isoamyl Butyrate	Thermomyces lanuginosus	30	[4]
Octyl Acetate	Rhizopus oryzae	36	[5]

Table 2: Substrate Molar Ratios and Enzyme Concentrations

Ester	Lipase	Molar Ratio (Alcohol:Acid)	Enzyme Conc.	Reference
Butyl Butyrate	T. lanuginosus	3:1	40% of acid mass	[22]
Hexyl Butyrate	C. rugosa	1.4:1 to 2:1	16-18% (w/v)	[21]
Cinnamyl Butyrate	C. antarctica	2:1	2% (w/w of substrates)	[19]
Isoamyl Butyrate	T. lanuginosus	1:1	0.021 g/mL	[4]
Octyl Formate	C. antarctica	7:1	15 g/L	[18]

Experimental Protocols

General Protocol for Enzymatic Synthesis of Octyl Butyrate

This protocol provides a general methodology for the synthesis of octyl butyrate using an immobilized lipase in an organic solvent.

• Reactant Preparation: Prepare a solution of 1-octanol and butyric acid in a suitable hydrophobic solvent (e.g., n-hexane) in a stoppered flask. A typical starting point is a 1:1 molar ratio of alcohol to acid.[4]

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. The amount of enzyme can range from 2% to 10% of the total substrate weight.[1][19]

• Water Control (Optional): If controlling water activity is desired, add molecular sieves to the mixture to remove the water produced during esterification.

• Incubation: Incubate the flask in an orbital shaker at the optimal temperature for the chosen enzyme (e.g., 40-50°C) and agitation speed (e.g., 150-200 rpm).[5][18]

• Monitoring the Reaction: At regular intervals, withdraw a small aliquot of the reaction mixture. Dilute the sample with the solvent and analyze the concentration of octyl butyrate using gas chromatography (GC).[8]

• Reaction Termination: Once the reaction has reached the desired conversion, stop the reaction by separating the immobilized enzyme from the reaction mixture through filtration or centrifugation.[8]

• Product Recovery: The solvent can be removed from the product mixture by evaporation. Further purification of octyl butyrate can be achieved through distillation if necessary.

• Enzyme Reuse: Wash the recovered immobilized enzyme with fresh solvent (e.g., n-hexane) to remove any adsorbed substrates or products, and then dry it for reuse in subsequent batches.[8][22]

Visualizations

Caption: Key environmental factors that can cause enzyme denaturation.

Caption: A typical experimental workflow for enzymatic synthesis.

Caption: A decision tree for troubleshooting low product yield.

References

• 1. benchchem.com [benchchem.com]
• 2. Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enzyme Stability and Activity in Non-Aqueous Reaction Systems: A Mini Review [mdpi.com]
• 7. Hydration of enzyme in nonaqueous media is consistent with solvent dependence of its activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. nuffieldfoundation.org [nuffieldfoundation.org]
• 10. mdpi.com [mdpi.com]
• 11. Production of octyl butyrate using psychrophilic mutant lipase from Croceibacter atlanticus LipCA lipase developed by a molecular evolution technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. A Broad Temperature Active Lipase Purified From a Psychrotrophic Bacterium of Sikkim Himalaya With Potential Application in Detergent Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. mdpi.com [mdpi.com]
• 19. Kinetics of Enzymatic Synthesis of Cinnamyl Butyrate by Immobilized Lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Enzymatic synthesis of isoamyl butyrate catalyzed by immobilized lipase on poly-methacrylate particles: optimization, reusability and mass transfer studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Synthesis of hexyl butyrate (apple and citrus aroma) by Candida rugosa lipase immobilized on Diaion HP-20 using the Box-Behnken design [pubmed.ncbi.nlm.nih.gov]
• 22. Optimized butyl butyrate synthesis catalyzed by Thermomyces lanuginosus lipase - PubMed [pubmed.ncbi.nlm.nih.gov]

effect of substrate molar ratio on octyl butyrate production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the enzymatic synthesis of octyl butyrate (B1204436). The following information is designed to address specific issues that may be encountered during experimentation, with a focus on the critical parameter of substrate molar ratio.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting substrate molar ratio for octyl butyrate synthesis?

For initial experiments, a molar ratio of butyric acid to octanol (B41247) of 1:1 is a common starting point. However, the optimal ratio is highly dependent on the specific enzyme and reaction conditions used. Some studies on similar ester syntheses have shown high conversion rates with alcohol-to-acid molar ratios ranging from 1:1 to 3:1.

Q2: Why is my octyl butyrate yield low despite using a 1:1 molar ratio?

Low yields can stem from several factors even with an equimolar substrate ratio:

• Equilibrium Limitations: The esterification reaction is reversible, and the accumulation of the water byproduct can shift the equilibrium back towards the reactants.[1]

• Enzyme Inhibition: High concentrations of either the butyric acid or the octanol can inhibit the activity of the lipase (B570770).

• Sub-optimal Conditions: Other reaction parameters such as temperature, enzyme concentration, and agitation speed may not be optimized.

• Enzyme Deactivation: The specific reaction conditions might be causing the enzyme to lose its activity over time.[1]

Q3: Can an excess of one substrate improve the yield?

Yes, using an excess of one of the substrates, typically the alcohol (octanol), can shift the reaction equilibrium towards the formation of the octyl butyrate product. However, a large excess of either substrate can lead to enzyme inhibition. It is crucial to determine the optimal molar ratio empirically for your specific enzymatic system.

Q4: I'm observing a decrease in reaction rate over time. What could be the cause?

A decreasing reaction rate can be attributed to:

• Enzyme Deactivation: Prolonged exposure to non-optimal conditions like high temperatures can denature the enzyme.

• Product Inhibition: The accumulation of octyl butyrate or the water byproduct can inhibit the enzyme's activity.

• pH Shift: The acidic nature of butyric acid can alter the pH of the microenvironment around the enzyme, leading to reduced activity.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low Conversion Rate	Sub-optimal substrate molar ratio.	Systematically vary the molar ratio of butyric acid to octanol (e.g., 1:1, 1:1.5, 1:2, 1.5:1, 2:1) to find the optimum for your enzyme and conditions.
Water accumulation is reversing the reaction.	Consider removing water from the reaction medium using molecular sieves or conducting the reaction under vacuum.[1]
Inhibition by one of the substrates.	Experiment with different starting concentrations of both butyric acid and octanol.
Reaction Stalls	Enzyme has been inhibited or deactivated.	Test the stability of your enzyme under the reaction conditions. Consider adding the inhibitory substrate in a stepwise manner.
Equilibrium has been reached.	Try to shift the equilibrium by removing one of the products (e.g., water).
Formation of Byproducts	Side reactions occurring due to non-optimal conditions.	Optimize other reaction parameters like temperature and catalyst concentration. Ensure the purity of your starting materials.

Experimental Protocols

General Protocol for Enzymatic Synthesis of Octyl Butyrate

This protocol provides a general framework. Optimal conditions should be determined empirically.

• Reactant Preparation: Prepare stock solutions of butyric acid and 1-octanol (B28484) in a suitable organic solvent (e.g., n-hexane or a solvent-free system).

• Reaction Setup: In a sealed reaction vessel, combine butyric acid and 1-octanol at the desired molar ratio. Add the immobilized lipase (e.g., 5-30 mg per 0.1 µmol of acid).

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30-50°C) with constant agitation (e.g., 200 rpm).[2]

• Sampling: At regular time intervals, withdraw a small aliquot of the reaction mixture.

• Sample Preparation: Centrifuge the aliquot to separate the immobilized enzyme. The supernatant can then be diluted with a suitable solvent (e.g., n-hexane) for analysis.[3]

• Analysis: Analyze the concentration of octyl butyrate and the remaining substrates using gas chromatography (GC) equipped with a flame ionization detector (FID).[3][4]

• Calculation of Conversion: Determine the molar conversion of the limiting substrate into octyl butyrate.

Data Presentation

Table 1: Effect of Substrate Molar Ratio on Ester Synthesis (Examples from Literature)

Ester Synthesized	Enzyme Used	Molar Ratio (Acid:Alcohol)	Optimal Ratio	Conversion/Yield	Reference
Ethyl Butyrate	Candida antarctica lipase B (CALB)	1:1 to 1:5	1:3	96.0% conversion	[4]
Octyl Acetate	Immobilized Rhizopus oryzae NRRL 3562 lipase	-	2 M Octanol in vinyl acetate	92.35% molar conversion	[3]
Hexyl Butyrate	Lipozyme IM-77	1:1 to 1:3 (Tributyrin:Hexanol)	1.8:1	95.3% conversion
Various Butyrate Esters	Porcine Pancreas Lipase	1:2	-	>90% for lower alcohols
Isoamyl Butyrate	Lipozyme TL IM	1:1 to 3:1	1:1	92% esterification	[5]
Octyl Acetate	Fermase CALB™ 10000	-	1:2 (Acid:Alcohol)	93.73% conversion	[2]

Visualizations

Caption: Workflow for optimizing the substrate molar ratio in octyl butyrate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. dl.begellhouse.com [dl.begellhouse.com]
• 3. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. scielo.br [scielo.br]

Technical Support Center: Purification of Synthesized Octyl Butyrate

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing the purification of synthesized octyl butyrate (B1204436). Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude octyl butyrate reaction mixture?

A1: The most common impurities are unreacted starting materials, namely n-octanol and butyric acid. If an acid catalyst, such as sulfuric acid or hydrochloric acid, is used for synthesis, it will also be present in the crude product.[1][2] Water is another common impurity, as it is a byproduct of the esterification reaction.

Q2: How can I remove the acid catalyst and unreacted butyric acid from the crude product?

A2: A liquid-liquid extraction using a basic solution is a highly effective method. Washing the crude product with a saturated solution of sodium bicarbonate (NaHCO₃) or a dilute solution of sodium hydroxide (B78521) (NaOH) will neutralize the acidic components, converting them into their corresponding salts, which are soluble in the aqueous layer and can thus be separated.[1][2][3]

Q3: What purification techniques are most suitable for achieving high-purity octyl butyrate?

A3: The choice of purification method depends on the scale of your experiment and the required final purity.

• Liquid-Liquid Extraction: Excellent for initial cleanup to remove acidic impurities and water-soluble compounds.[2][4]

• Fractional Distillation: A powerful technique for separating octyl butyrate from impurities with different boiling points, such as unreacted n-octanol.[1]

• Flash Column Chromatography: Ideal for achieving very high purity, especially on a smaller scale, by separating compounds based on their polarity.[5][6]

Q4: What level of purity can I realistically expect from these different purification methods?

A4: With careful execution, fractional distillation and flash column chromatography can yield octyl butyrate with a purity of 98% or higher.[7][8] The final purity should always be confirmed using analytical methods like Gas Chromatography-Mass Spectrometry (GC-MS).

Q5: How can I confirm the identity and purity of my final octyl butyrate product?

A5: Analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) are ideal for determining the purity of your sample and confirming the presence of octyl butyrate by its mass spectrum. Nuclear Magnetic Resonance (NMR) spectroscopy can be used to confirm the chemical structure of the purified ester.

Troubleshooting Guides

This section provides solutions to common problems you may encounter during the purification of octyl butyrate.

Liquid-Liquid Extraction

Problem	Potential Cause(s)	Recommended Solution(s)
Emulsion formation (a milky layer between the organic and aqueous phases that does not separate)	- Vigorous shaking of the separatory funnel.- High concentration of impurities acting as surfactants.	- Gently swirl or invert the separatory funnel instead of shaking vigorously.[4]- Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous layer, which can help break the emulsion.[4]- Allow the mixture to stand undisturbed for a longer period.- If the emulsion persists, filter the mixture through a pad of celite or glass wool.
Low yield of octyl butyrate after extraction	- Incomplete extraction from the aqueous phase.- The product is in the wrong layer.	- Perform multiple extractions with smaller volumes of the organic solvent rather than a single extraction with a large volume.- Ensure thorough but gentle mixing of the two phases.- To identify the layers, add a small amount of water; the layer that increases in volume is the aqueous layer. The organic layer containing the less dense octyl butyrate should be the upper layer.
Acidic impurities still present after washing	- Insufficient amount of basic solution used.- Incomplete mixing of the layers.	- Use a sufficient volume of a saturated sodium bicarbonate solution and continue washing until CO₂ evolution ceases.[1]- Ensure thorough mixing during the washing step to maximize contact between the two phases.

Fractional Distillation

Problem	Potential Cause(s)	Recommended Solution(s)
Low purity of distilled octyl butyrate	- Boiling points of the ester and impurities (e.g., n-octanol) are too close for effective separation.- Distillation rate is too fast.	- Use a longer or more efficient fractionating column (e.g., Vigreux or packed column).- Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established.- Consider vacuum distillation to lower the boiling points and potentially increase the boiling point difference between components.
"Bumping" or uneven boiling	- Lack of boiling chips or a stir bar.	- Always add new boiling chips or a magnetic stir bar to the distillation flask before heating.
Temperature fluctuations during distillation	- Inconsistent heating.- Drafts affecting the column temperature.	- Use a heating mantle with a controller for consistent and even heating.- Insulate the distillation column with glass wool or aluminum foil to minimize heat loss.

Flash Column Chromatography

Problem	Potential Cause(s)	Recommended Solution(s)
Co-elution of octyl butyrate and impurities	- Inappropriate solvent system (eluent).	- Optimize the solvent system using Thin Layer Chromatography (TLC) first. Aim for an Rf value of approximately 0.2-0.3 for octyl butyrate.- Consider using a gradient elution, starting with a less polar solvent and gradually increasing the polarity.
Product is not eluting from the column	- The eluent is not polar enough.	- Gradually increase the polarity of the eluent.
Cracking of the silica (B1680970) gel bed	- Improper packing of the column.- The column ran dry during the run.	- Pack the column carefully as a slurry to avoid trapping air bubbles.- Always ensure the solvent level remains above the top of the silica gel.

Data Presentation

Table 1: Comparison of Purification Techniques for Octyl Butyrate

Purification Technique	Typical Purity Achieved	Expected Yield	Advantages	Disadvantages
Liquid-Liquid Extraction	Moderate (removes water-soluble impurities)	High	Simple, fast, and good for initial cleanup.[4]	May not remove impurities with similar solubility to the product. Emulsion formation can be an issue.[4]
Fractional Distillation	High (>98%)[7][8]	Moderate to High	Effective for large-scale purification. Can separate compounds with different boiling points.	Not suitable for thermally sensitive compounds. Can be time-consuming.
Flash Column Chromatography	Very High (>99%)	Moderate	Excellent for separating compounds with different polarities.[5] Can achieve very high purity.	Can be time-consuming and requires larger volumes of solvent. Not ideal for very large quantities.

Note: Yields are highly dependent on the initial purity of the crude product and the careful execution of the purification technique.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction for Initial Purification

• Transfer the crude reaction mixture to a separatory funnel.

• Add an equal volume of a suitable organic solvent in which octyl butyrate is highly soluble and immiscible with water (e.g., diethyl ether or ethyl acetate).

• Add a saturated solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid catalyst and unreacted butyric acid. Add the solution slowly and vent the funnel frequently to release the CO₂ gas produced.

• Gently invert the funnel several times to mix the layers. Allow the layers to separate.

• Drain the lower aqueous layer.

• Wash the organic layer with brine (saturated NaCl solution) to remove residual water and help break any emulsions.[4]

• Drain the brine layer.

• Transfer the organic layer to a clean, dry Erlenmeyer flask and dry it with an anhydrous drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate).

• Filter the solution to remove the drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude, washed octyl butyrate.

Protocol 2: Fractional Distillation for High-Purity Octyl Butyrate

Prerequisite: The octyl butyrate should have undergone an initial workup (e.g., liquid-liquid extraction) to remove acidic impurities and water.

• Set up a fractional distillation apparatus, including a round-bottom flask, a fractionating column (e.g., Vigreux), a condenser, a distillation head with a thermometer, and receiving flasks.

• Add the crude octyl butyrate and a few boiling chips or a magnetic stir bar to the round-bottom flask.

• Heat the flask gently using a heating mantle.

• Monitor the temperature at the distillation head. Collect and discard any forerun (low-boiling impurities).

• The temperature should stabilize at the boiling point of octyl butyrate (approximately 224 °C at atmospheric pressure).[9] Collect the fraction that distills at this stable temperature in a clean receiving flask.

• Stop the distillation when the temperature begins to rise or fall significantly, or when only a small amount of residue remains in the distillation flask.

Protocol 3: Flash Column Chromatography for Very High-Purity Octyl Butyrate

• Select an appropriate solvent system (eluent) by performing Thin Layer Chromatography (TLC) on the crude octyl butyrate. A common starting point is a mixture of hexanes and ethyl acetate. Adjust the ratio to achieve an Rf value of approximately 0.2-0.3 for octyl butyrate.

• Pack a chromatography column with silica gel using the chosen eluent, ensuring the silica bed is well-packed and free of air bubbles.[5]

• Dissolve the crude octyl butyrate in a minimal amount of the eluent.

• Carefully load the sample onto the top of the silica gel bed.

• Add the eluent to the column and apply gentle pressure to begin eluting the compounds.

• Collect fractions in test tubes or other suitable containers.

• Monitor the fractions by TLC to identify which ones contain the pure octyl butyrate.

• Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified octyl butyrate.

Visualizations

Caption: General experimental workflow for the purification of synthesized octyl butyrate.

References

• 1. Esters and Esterification Chemistry Tutorial [ausetute.com.au]
• 2. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. wwwsst.ums.edu.my [wwwsst.ums.edu.my]
• 6. biotage.com [biotage.com]
• 7. chemimpex.com [chemimpex.com]
• 8. octyl butyrate, 110-39-4 [thegoodscentscompany.com]
• 9. vigon.com [vigon.com]

Technical Support Center: Stability and Degradation of Octyl Butyrate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for assessing the stability and degradation of octyl butyrate (B1204436).

Frequently Asked Questions (FAQs)

Q1: What is octyl butyrate and why is its stability important?

Octyl butyrate (also known as octyl butanoate) is an ester recognized for its fruity aroma, often used as a flavoring agent in food products and a fragrance component in cosmetics and personal care items.[1] Its stability is crucial to ensure the sensory profile, quality, and safety of the final product throughout its shelf life. Degradation can lead to off-odors, loss of potency, and the formation of undesirable byproducts.

Q2: What are the primary degradation pathways for octyl butyrate?

The two main degradation pathways for octyl butyrate are hydrolysis and oxidation.

• Hydrolysis: In the presence of water, octyl butyrate can hydrolyze back to its constituent molecules: 1-octanol (B28484) and butyric acid. This reaction can be catalyzed by acids or bases.[2][3][4]

• Oxidation: The ester can undergo oxidation, particularly at elevated temperatures, which can lead to the formation of various degradation products, including aldehydes, ketones, and shorter-chain fatty acids. This can result in significant changes to the odor and flavor profile.

Q3: What factors can accelerate the degradation of octyl butyrate?

Several factors can influence the stability of octyl butyrate:

• Temperature: Higher temperatures significantly accelerate the rates of both hydrolysis and oxidation.[5][6][7]

• pH: Both acidic and basic conditions can catalyze the hydrolysis of the ester bond.[2][3][4]

• Presence of Water: Water is a necessary reactant for hydrolysis.

• Exposure to Light: UV and visible light can provide the energy to initiate and promote degradation reactions, particularly photo-oxidation.[8][9][10]

• Presence of Oxygen: Oxygen is a key reactant in oxidation pathways.

• Presence of Metals: Certain metal ions can act as catalysts for oxidation reactions.

Q4: What are the recommended storage conditions for octyl butyrate?

To ensure its stability, octyl butyrate should be stored in a cool, dry, and dark place in a tightly sealed container to protect it from moisture, light, and oxygen. It is also advisable to store it away from strong acids and bases.

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
Development of a rancid or "off" odor in the octyl butyrate sample.	Oxidative Degradation: The sample may have been exposed to oxygen, elevated temperatures, or light over a prolonged period.	1. Verify Storage Conditions: Ensure the sample is stored in a tightly sealed, opaque container, in a cool, dark environment. Consider purging the headspace of the container with an inert gas like nitrogen or argon before sealing. 2. Analytical Confirmation: Perform Gas Chromatography-Mass Spectrometry (GC-MS) analysis to identify the presence of oxidative degradation products such as aldehydes, ketones, or shorter-chain fatty acids.
Change in the physical appearance of the sample (e.g., color change, formation of precipitates).	Extensive Degradation or Contamination: This could be due to severe degradation or interaction with container materials.	1. Inspect Container: Check the integrity of the storage container for any signs of leaching or reaction. 2. Purity Analysis: Use GC-FID or GC-MS to assess the purity of the sample and identify any unknown peaks that may correspond to degradation products or contaminants.
Inconsistent experimental results when using octyl butyrate from different batches or of different ages.	Variability in Purity or Degradation: Older batches or those stored improperly may have a higher concentration of degradation products (1-octanol and butyric acid), which can affect reaction kinetics or sensory properties.	1. Quality Control Check: Analyze all batches of octyl butyrate for purity and the presence of 1-octanol and butyric acid before use. 2. Standardize Storage: Implement a strict first-in, first-out (FIFO) inventory system and ensure all batches are stored under identical, recommended conditions.
A decrease in the expected fruity aroma of a product containing octyl butyrate over time.	Hydrolysis: The ester is likely hydrolyzing to 1-octanol and butyric acid. Butyric acid has a distinct, unpleasant odor that can mask the fruity notes of the ester.	1. Moisture Control: For formulated products, assess the water activity and consider the use of desiccants or packaging with a higher moisture barrier. 2. pH Adjustment: If applicable to the formulation, adjust the pH to be as close to neutral as possible to minimize acid- or base-catalyzed hydrolysis. 3. Quantify Degradants: Use a validated analytical method to measure the concentration of butyric acid and 1-octanol over time in a formal stability study.

Quantitative Data Summary

Table 1: Hydrolysis Rate Constants for Structurally Similar Esters

Ester	Hydrolysis Condition	Rate Constant (k)	Half-Life (at pH 7, 25°C)	Reference
2,4-D Methyl ester	Base-catalyzed	41,000 ± 5,000 M⁻¹hr⁻¹	7 days	[8]
Ethyl methoxyacetate	Base-catalyzed	4968 M⁻¹hr⁻¹	58 days	[8]
Ethyl glycolate	Base-catalyzed	3636 M⁻¹hr⁻¹	79 days	[8]
Methyl acrylate	Base-catalyzed	406 M⁻¹hr⁻¹	1.9 years	[8]
Methyl acetate	Base-catalyzed	655 M⁻¹hr⁻¹	1.2 years	[8]
Ethyl benzoate	Base-catalyzed	105 M⁻¹hr⁻¹	7.5 years	[8]
Methyl methacrylate	Base-catalyzed	200 ± 47 M⁻¹hr⁻¹	3.9 years	[8]
Diethylphthalate	Base-catalyzed	90 M⁻¹hr⁻¹	8.8 years	[8]
Dibutylphthalate	Base-catalyzed	36 M⁻¹hr⁻¹	22 years	[8]
Di-n-Octylphthalate	Base-catalyzed	7.4 M⁻¹hr⁻¹	107 years	[8]

Note: The hydrolysis of fatty acid esters generally follows first-order kinetics.[11] The rate is influenced by the steric hindrance of the acyl and alkyl chains.[11]

Experimental Protocols

Protocol 1: Forced Degradation Study of Octyl Butyrate

This protocol outlines a forced degradation study to identify potential degradation products and establish the degradation pathways of octyl butyrate. This is a crucial step in developing a stability-indicating analytical method.

1. Objective: To investigate the degradation of octyl butyrate under various stress conditions (hydrolytic, oxidative, and photolytic).

2. Materials:

• Octyl butyrate (high purity)

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3% and 30%

• Methanol (B129727), HPLC grade

• Water, HPLC grade

• Neutralization solutions (e.g., 0.1 M NaOH for acid samples, 0.1 M HCl for basic samples)

• Vials, amber and clear glass, with appropriate caps

• Calibrated pH meter

• Photostability chamber

• Oven or water bath

3. Procedure:

• Sample Preparation: Prepare a stock solution of octyl butyrate in methanol (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • Mix equal volumes of the octyl butyrate stock solution and 0.1 M HCl in a vial.

  • Heat the solution at 60°C for 24 hours.

  • At specified time points (e.g., 0, 4, 8, 12, 24 hours), withdraw an aliquot, neutralize it with 0.1 M NaOH, and dilute with the mobile phase for analysis.

  • Repeat the experiment with 1 M HCl if no significant degradation is observed.

• Base Hydrolysis:

  • Mix equal volumes of the octyl butyrate stock solution and 0.1 M NaOH in a vial.

  • Keep the solution at room temperature for 24 hours.

  • At specified time points, withdraw an aliquot, neutralize it with 0.1 M HCl, and dilute for analysis.

  • Repeat the experiment with 1 M NaOH if necessary.

• Oxidative Degradation:

  • Mix equal volumes of the octyl butyrate stock solution and 3% H₂O₂ in a vial.

  • Keep the solution at room temperature for 24 hours, protected from light.

  • At specified time points, withdraw an aliquot and dilute for analysis.

  • Repeat with 30% H₂O₂ if needed.

• Thermal Degradation:

  • Place a sample of pure octyl butyrate in an oven at a high temperature (e.g., 80°C) for up to 7 days.

  • At specified time points, dissolve a portion of the sample in methanol for analysis.

• Photolytic Degradation:

  • Expose a sample of octyl butyrate (in a phototransparent container) to light in a photostability chamber according to ICH Q1B guidelines. A typical exposure is 1.2 million lux hours and 200 watt hours/square meter.

  • Simultaneously, keep a control sample in the same conditions but protected from light (e.g., wrapped in aluminum foil).

  • At the end of the exposure, dissolve both the exposed and control samples in methanol for analysis.

4. Analysis: Analyze all samples using a validated stability-indicating method, such as the GC-MS method described in Protocol 2.

Protocol 2: Stability-Indicating GC-MS Method for Octyl Butyrate and its Degradation Products

This protocol describes a representative Gas Chromatography-Mass Spectrometry (GC-MS) method for the simultaneous quantification of octyl butyrate, 1-octanol, and butyric acid.

1. Objective: To develop and validate a GC-MS method to quantify octyl butyrate and its primary degradation products.

2. Instrumentation and Reagents:

• Gas Chromatograph with a Mass Selective Detector (GC-MS)

• Capillary GC column suitable for fatty acid ester analysis (e.g., DB-5ms, DB-225ms, or similar)

• Helium (carrier gas)

• Octyl butyrate, 1-octanol, and butyric acid reference standards

• An appropriate internal standard (e.g., nonanoic acid or another compound not present in the sample)

• Derivatization reagent for butyric acid (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% TMCS, or a methylating agent like sodium methoxide)

• Anhydrous solvent for derivatization (e.g., pyridine (B92270) or acetonitrile)

• Extraction solvent (e.g., hexane (B92381) or diethyl ether)

3. Chromatographic Conditions (Example):

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness

• Inlet Temperature: 250°C

• Injection Mode: Split (e.g., 20:1) or splitless, depending on concentration

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 150°C

  • Ramp 2: 20°C/min to 280°C, hold for 5 minutes

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Full scan (e.g., m/z 40-400) for qualitative analysis and identification of unknown degradation products. Selected Ion Monitoring (SIM) for quantitative analysis of target compounds.

4. Sample Preparation and Derivatization:

• Extraction: For formulated products, perform a liquid-liquid extraction to isolate the analytes.

• Derivatization (for Butyric Acid):

  • Evaporate the solvent from the extracted sample under a gentle stream of nitrogen.

  • Add the derivatization reagent (e.g., 50 µL of BSTFA with 1% TMCS and 50 µL of pyridine).

  • Heat the sealed vial at 60-70°C for 30 minutes.

  • Cool to room temperature before injection.

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of octyl butyrate, 1-octanol, and derivatized butyric acid, along with the internal standard.

5. Data Analysis:

• Identify the peaks of octyl butyrate, 1-octanol, and the derivatized butyric acid based on their retention times and mass spectra compared to the reference standards.

• For quantitative analysis, construct calibration curves by plotting the ratio of the peak area of each analyte to the peak area of the internal standard against the concentration.

• Determine the concentration of each analyte in the samples from the calibration curves.

Visualizations

Caption: Degradation pathways of octyl butyrate.

Caption: Workflow for a forced degradation study.

References

• 1. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A multiple linear regression approach to the estimation of carboxylic acid ester and lactone alkaline hydrolysis rate constants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A New, Validated GC-PICI-MS Method for the Quantification of 32 Lipid Fatty Acids via Base-Catalyzed Transmethylation and the Isotope-Coded Derivatization of Internal Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. akjournals.com [akjournals.com]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. Simultaneous determination of 22 fatty acids in total parenteral nutrition (TPN) components by gas chromatography-mass spectrometry (GC-MS) - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00407D [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]

techniques for overcoming the insolubility of octyl butyrate in aqueous media

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with octyl butyrate (B1204436) and facing challenges with its insolubility in aqueous media.

Frequently Asked Questions (FAQs)

Q1: Why is octyl butyrate insoluble in water?

A1: Octyl butyrate is an ester with a long eight-carbon alkyl chain (octyl) and a four-carbon butyrate group.[1] This structure results in a very hydrophobic or non-polar molecule with a high octanol-water partition coefficient (LogP), estimated at 4.861.[2] Water is a polar solvent, and following the principle of "like dissolves like," the non-polar octyl butyrate does not readily form favorable interactions with polar water molecules, leading to its practical insolubility.[1][2][3] Its measured water solubility is extremely low, estimated at approximately 3.517 mg/L at 25°C.[4]

Q2: What are the primary methods to solubilize octyl butyrate in an aqueous medium?

A2: The main strategies to disperse or dissolve octyl butyrate in aqueous solutions involve overcoming the thermodynamic barrier between its hydrophobic nature and the hydrophilic environment. Key methods include:

• Emulsification: Using surfactants (emulsifying agents) to create a stable dispersion of octyl butyrate droplets within the aqueous phase, forming an oil-in-water (O/W) emulsion.[5][6]

• Co-solvency: Introducing a water-miscible organic solvent (a co-solvent) to the aqueous phase to reduce the overall polarity of the solvent system, thereby increasing the solubility of the non-polar solute.[7]

• Cyclodextrin (B1172386) Complexation: Encapsulating the hydrophobic octyl butyrate molecule within the non-polar cavity of a cyclodextrin, whose hydrophilic exterior allows the entire complex to dissolve in water.[8][9][10]

• Lipid-Based Formulations: Incorporating octyl butyrate into lipid-based delivery systems like liposomes or nanoemulsions, which can be dispersed in aqueous media.[11][12]

Q3: What is a surfactant and how does it work for emulsification?

A3: A surfactant, or surf ace act ive a gent , is an amphiphilic molecule, meaning it possesses both a hydrophilic (water-loving) head and a hydrophobic (water-fearing) tail.[5] When added to an oil-water mixture, surfactant molecules align themselves at the interface. The hydrophobic tails penetrate the octyl butyrate droplets while the hydrophilic heads remain in contact with the surrounding water. This arrangement lowers the interfacial tension and forms a stable barrier, preventing the oil droplets from coalescing.[5][6]

Q4: What are cyclodextrins and how do they improve solubility?

A4: Cyclodextrins are cyclic oligosaccharides with a unique toroidal or cone shape.[10] This structure features a hydrophobic internal cavity and a hydrophilic exterior surface.[9][13] Hydrophobic molecules like octyl butyrate can fit into the non-polar cavity, forming an "inclusion complex."[10][14] The exterior of the cyclodextrin, being hydrophilic, allows the entire host-guest complex to be soluble in water, effectively shielding the hydrophobic guest molecule from the aqueous environment.[8]

Q5: Can I use co-solvents for my cell culture or in vivo experiments?

A5: While co-solvents like ethanol (B145695) or DMSO are effective at dissolving octyl butyrate, their use in biological experiments must be approached with caution.[7] High concentrations of organic solvents can be toxic to cells and organisms.[7] It is critical to first determine the maximum tolerable concentration of the chosen co-solvent for your specific cell line or animal model. The final concentration of the co-solvent in the experimental medium should be kept to a minimum, typically well below 1% and often below 0.1%, to avoid artifacts.

Troubleshooting Guide

Issue 1: My octyl butyrate forms a separate layer or large oily droplets in my aqueous buffer.

Potential Cause	Troubleshooting Steps
Inadequate Solubilization Method	The inherent insolubility of octyl butyrate requires an active solubilization technique. Simply mixing or vortexing is insufficient.
Insufficient Surfactant Concentration	The concentration of the surfactant is below the critical level needed to form a stable emulsion. Increase the surfactant concentration incrementally.
Incorrect Surfactant Type (HLB Value)	The Hydrophile-Lipophile Balance (HLB) of your surfactant may be inappropriate. For an oil-in-water (O/W) emulsion, surfactants with HLB values > 10 are generally preferred.[6]
Inefficient Mixing Energy	High-energy mixing, such as sonication or high-shear homogenization, is often required to break down the octyl butyrate into fine droplets and form a stable emulsion.

Issue 2: My solution is cloudy or a precipitate forms after adding my octyl butyrate stock solution.

Potential Cause	Troubleshooting Steps
Co-solvent "Crashing Out"	You are adding a concentrated stock of octyl butyrate in an organic co-solvent (e.g., ethanol) to a large volume of aqueous buffer. The rapid dilution causes the octyl butyrate to exceed its solubility limit in the final mixture and precipitate. Solution: Add the stock solution dropwise into the aqueous buffer under vigorous stirring. Alternatively, prepare a more dilute stock solution.
Buffer Incompatibility / Salting Out	High concentrations of salts in your buffer can decrease the solubility of non-polar compounds and interfere with the stability of some solubilizing agents. Solution: Test the solubility in a lower-strength buffer or in pure water first. If buffer components are necessary, consider if their concentration can be reduced.[15]
Temperature Effects	Solubility is temperature-dependent. If you prepared a saturated solution at a higher temperature, the compound may precipitate upon cooling to room temperature or 4°C. Solution: Prepare the solution at the temperature of use. If heating is required to dissolve, check for stability upon cooling. You may need to work with a more dilute solution.
Cyclodextrin Saturation	The molar ratio of octyl butyrate to cyclodextrin is too high, exceeding the complexation capacity. Solution: Increase the concentration of the cyclodextrin or decrease the concentration of octyl butyrate.

Data Presentation: Summary of Solubilization Approaches

Technique	Principle	Typical Agents	Advantages	Disadvantages
Emulsification	Dispersion of oil droplets in an aqueous phase stabilized by surfactants.[5]	Polysorbates (Tween series), Sorbitan esters (Span series), Lecithin, Poloxamers.[6]	High loading capacity possible; widely used in food and pharmaceutical formulations.	Potential for droplet coalescence over time; requires high-energy mixing; surfactant may have biological effects.[5]
Co-solvency	Reducing the polarity of the aqueous solvent with a water-miscible organic solvent.	Ethanol, Propylene Glycol (PG), Polyethylene Glycol (PEG 400), Dimethyl Sulfoxide (DMSO).[7]	Simple to prepare; effective at dissolving many hydrophobic compounds.	Potential for toxicity in biological systems; drug may precipitate upon dilution.[7]
Cyclodextrin Complexation	Encapsulation of the hydrophobic guest molecule in the host's non-polar cavity.[10]	α-, β-, γ-Cyclodextrins; Modified cyclodextrins like Hydroxypropyl-β-Cyclodextrin (HP-β-CD).[9][13]	Forms a true solution; high stability; low toxicity, especially with modified cyclodextrins.[8]	Limited loading capacity based on 1:1 or 1:2 stoichiometry; can be expensive.
Liposomal Formulation	Entrapment of the hydrophobic drug within the lipid bilayer of vesicles.[12]	Phospholipids (e.g., Phosphatidylcholine), Cholesterol.	Biocompatible; can be used for targeted delivery; protects the drug from degradation.[11][12]	More complex preparation process; potential for instability and drug leakage.[12]

Experimental Protocols

Protocol 1: Preparation of an Octyl Butyrate Emulsion using a Surfactant

• Preparation of Phases:

  • Aqueous Phase: Prepare your desired aqueous buffer. Add a hydrophilic surfactant (e.g., Tween 80, 1-5% w/v) to the buffer and stir until fully dissolved.

  • Oil Phase: Weigh the desired amount of octyl butyrate.

• Pre-emulsion Formation:

  • Slowly add the oil phase (octyl butyrate) to the aqueous phase while vigorously stirring with a magnetic stirrer. This will create a coarse, milky-white pre-emulsion.

• Homogenization:

  • For a stable, fine emulsion, high-energy homogenization is required. Submerge the tip of a probe sonicator into the pre-emulsion.

  • Apply ultrasonic energy in pulses (e.g., 30 seconds on, 30 seconds off) for a total of 5-10 minutes to prevent overheating. Keep the sample on an ice bath during this process.

  • Alternatively, use a high-shear homogenizer according to the manufacturer's instructions.

• Characterization (Optional):

  • The final emulsion should appear uniform and stable with no visible phase separation. Droplet size can be analyzed using dynamic light scattering (DLS).

Protocol 2: Solubilization of Octyl Butyrate with HP-β-Cyclodextrin

• Prepare Cyclodextrin Solution: Weigh an appropriate amount of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) and dissolve it in your aqueous buffer to make a stock solution (e.g., 10-40% w/v). Gentle warming (40-50°C) may aid dissolution.

• Add Octyl Butyrate: Add the desired amount of octyl butyrate to the cyclodextrin solution. The molar ratio of cyclodextrin to octyl butyrate should be greater than 1:1 (e.g., 5:1 or 10:1) for efficient complexation.

• Complexation: Seal the container and stir the mixture vigorously at room temperature for 12-24 hours using a magnetic stirrer. An orbital shaker can also be used. The solution should become clear as the inclusion complex forms.

• Filtration: Filter the final solution through a 0.22 µm syringe filter to remove any un-complexed octyl butyrate or potential aggregates.

Protocol 3: Quantification of Solubilized Octyl Butyrate via Solvent Extraction and GC-MS

• Sample Preparation: Take a known volume (e.g., 1 mL) of your aqueous octyl butyrate formulation.

• Liquid-Liquid Extraction:

  • Add an equal volume of a water-immiscible organic solvent in which octyl butyrate is highly soluble (e.g., hexane (B92381) or ethyl acetate).

  • Vortex the mixture vigorously for 1-2 minutes to extract the octyl butyrate into the organic phase.

  • Centrifuge the sample (e.g., 2000 x g for 5 minutes) to achieve complete phase separation.

• Analysis:

  • Carefully collect the upper organic layer.

  • Analyze the organic extract using Gas Chromatography-Mass Spectrometry (GC-MS).[16]

• Quantification:

  • Prepare a standard curve by dissolving known concentrations of octyl butyrate in the same organic solvent.

  • Compare the peak area of your extracted sample to the standard curve to determine its concentration.[17]

Visualizations: Workflows and Mechanisms

Caption: Decision workflow for selecting a suitable solubilization method.

Caption: Mechanism of emulsion stabilization by surfactants.

Caption: Mechanism of cyclodextrin inclusion complexation.

References

• 1. Page loading... [guidechem.com]
• 2. hmdb.ca [hmdb.ca]
• 3. 3-Octyl butyrate | C12H24O2 | CID 89307 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. octyl butyrate, 110-39-4 [thegoodscentscompany.com]
• 5. Emulsification and stabilisation technologies used for the inclusion of lipophilic functional ingredients in food systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 8. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. oatext.com [oatext.com]
• 10. onlinepharmacytech.info [onlinepharmacytech.info]
• 11. Pre-clinical evaluation of liposomal butyrate as a novel therapy for colorectal cancer - UCL Discovery [discovery.ucl.ac.uk]
• 12. mdpi.com [mdpi.com]
• 13. oatext.com [oatext.com]
• 14. mdpi.com [mdpi.com]
• 15. HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode [thermofisher.com]
• 16. atsdr.cdc.gov [atsdr.cdc.gov]
• 17. Quantitative determination of octylphenol, nonylphenol, alkylphenol ethoxylates and alcohol ethoxylates by pressurized liquid extraction and liquid chromatography-mass spectrometry in soils treated with sewage sludges - PubMed [pubmed.ncbi.nlm.nih.gov]

identifying and minimizing side-products in octyl butyrate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and minimizing side-products during the synthesis of octyl butyrate (B1204436).

Frequently Asked Questions (FAQs)

Q1: What are the primary side-products in the synthesis of octyl butyrate via Fischer esterification?

A1: The most common side-products encountered during the synthesis of octyl butyrate using Fischer esterification are:

• Unreacted Starting Materials: Residual n-octanol and butyric acid are the most common impurities.

• Dioctyl Ether: This is a significant side-product when using strong acid catalysts at elevated temperatures, formed through the dehydration of n-octanol.[1]

• Water: As a byproduct of the esterification reaction, its presence can limit the reaction's progression towards the product.

Q2: How can the formation of dioctyl ether be minimized?

A2: The formation of dioctyl ether can be minimized by:

• Catalyst Selection: Employing milder catalysts such as solid acid catalysts (e.g., Amberlyst-15) or enzymatic catalysts (e.g., lipases) can significantly reduce the dehydration of n-octanol.

• Temperature Control: Maintaining a lower reaction temperature can disfavor the alcohol dehydration reaction, which is more prevalent at higher temperatures.

• Reactant Stoichiometry: Using a slight excess of butyric acid relative to n-octanol can shift the equilibrium towards ester formation rather than ether formation.

Q3: Is enzymatic synthesis a viable alternative to traditional acid catalysis for producing octyl butyrate?

A3: Yes, enzymatic synthesis using lipases is an excellent alternative. It offers high selectivity, often eliminating the formation of dioctyl ether.[2][3] Enzymatic reactions can also be performed under milder conditions, which can be advantageous for sensitive substrates.

Q4: What is the most effective method for removing water during the reaction to drive the equilibrium towards octyl butyrate formation?

A4: The most common and effective method for water removal is the use of a Dean-Stark apparatus during reflux. This physically removes water from the reaction mixture as it is formed, thereby driving the reaction to completion according to Le Chatelier's principle. Alternatively, adding molecular sieves to the reaction mixture can also effectively sequester water.

Troubleshooting Guides

Issue 1: Low Yield of Octyl Butyrate

Q: My reaction has resulted in a low yield of octyl butyrate. What are the potential causes and how can I improve it?

A: Low yields in octyl butyrate synthesis can stem from several factors. The following table outlines potential causes and their corresponding solutions.

Potential Cause	Recommended Solution
Incomplete Reaction	- Ensure an effective catalyst is being used and at the appropriate concentration. - Increase the reaction time. - Effectively remove water using a Dean-Stark apparatus or molecular sieves.
Equilibrium Not Shifted Towards Products	- Use an excess of one reactant, typically the less expensive one (e.g., a 1.5 to 2-fold molar excess of butyric acid).
Loss of Product During Workup	- Ensure complete extraction of the ester from the aqueous phase by using an appropriate solvent and performing multiple extractions. - Minimize losses during distillation by ensuring the apparatus is well-insulated.
Suboptimal Reaction Temperature	- Optimize the reaction temperature. While higher temperatures increase the reaction rate, they can also promote side reactions. A temperature range of 80-120°C is typically effective for Fischer esterification.

Issue 2: Presence of Significant Impurities in the Final Product

Q: After purification, my octyl butyrate is still contaminated with significant amounts of impurities. How can I identify and remove them?

A: The primary impurities are typically unreacted starting materials and dioctyl ether. Their identification and removal are detailed below.

Impurity	Identification (by GC-MS)	Recommended Purification Method
Butyric Acid	A peak corresponding to the mass spectrum of butyric acid will be present.	- Wash the crude product with a saturated sodium bicarbonate solution to neutralize and remove the acid.
n-Octanol	A peak corresponding to the mass spectrum of n-octanol will be present.	- Fractional distillation is effective due to the significant difference in boiling points between n-octanol (~195°C) and octyl butyrate (~224°C).[4]
Dioctyl Ether	A peak corresponding to the mass spectrum of dioctyl ether will be present.	- Careful fractional distillation is required as the boiling point of dioctyl ether (~290°C) is higher than that of octyl butyrate.

Issue 3: Discoloration of the Final Product

Q: My purified octyl butyrate has a yellow or brown tint. What causes this and how can I prevent it?

A: Discoloration is often due to decomposition products formed at high temperatures or from impurities in the starting materials.

Potential Cause	Recommended Solution
High Reaction or Distillation Temperature	- Lower the reaction temperature. - Perform distillation under vacuum to reduce the boiling point of octyl butyrate and minimize thermal degradation.
Impurities in Starting Materials	- Use high-purity n-octanol and butyric acid. Impurities such as aldehydes can lead to colored byproducts.
Use of Strong Mineral Acids	- Strong acids like sulfuric acid can cause charring at high temperatures. Consider using a solid acid catalyst which can often be filtered off before distillation.

Quantitative Data

Table 1: Effect of Catalyst on the Yield of Butyl Isobutyrate (A similar ester to Octyl Butyrate)

Catalyst	Esterification Rate (%)
Solid Superacid (SO42-/TiO2)	98.3
Amberlyst-15	High (Specific % not stated)
Sulfated Zirconia	Moderate to High
Zeolites (H-USY, H-BETA, H-MOR)	Lower

Note: Data adapted from studies on similar esterification reactions.[5][6] The trend is expected to be similar for octyl butyrate synthesis.

Table 2: Effect of Reactant Molar Ratio on Esterification Conversion

Molar Ratio (Alcohol:Acid)	Conversion (%)
1:1	~65
1:1.8	98.3
1:2	>90

Note: Data compiled from various esterification studies.[6] Using an excess of the acid is generally favorable for driving the reaction to completion.

Experimental Protocols

Protocol 1: Synthesis of Octyl Butyrate with Minimized Side-Products

Materials:

• n-Octanol (1.0 mol, 130.23 g)

• Butyric acid (1.2 mol, 105.72 g)

• Amberlyst-15 (or other solid acid catalyst) (5-10% by weight of reactants)

• Toluene (or other suitable solvent for azeotropic removal of water)

• Dean-Stark apparatus, reflux condenser, heating mantle, magnetic stirrer, and round-bottom flask.

Procedure:

• Set up the reaction apparatus consisting of a round-bottom flask, a Dean-Stark trap, and a reflux condenser.

• To the round-bottom flask, add n-octanol, butyric acid, the solid acid catalyst, and toluene.

• Heat the mixture to reflux with vigorous stirring. Water will begin to collect in the Dean-Stark trap.

• Continue the reaction until no more water is collected in the trap (typically 4-8 hours).

• Allow the reaction mixture to cool to room temperature.

• Filter the mixture to remove the solid acid catalyst. The filtrate contains the crude octyl butyrate.

Protocol 2: Purification of Crude Octyl Butyrate

Materials:

• Crude octyl butyrate

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Separatory funnel

• Fractional distillation apparatus

Procedure:

• Transfer the crude octyl butyrate to a separatory funnel.

• Wash the organic layer with saturated sodium bicarbonate solution to neutralize and remove any unreacted butyric acid. Vent the separatory funnel frequently to release CO2 produced.

• Wash the organic layer with brine to remove residual water and salts.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, then filter.

• Set up a fractional distillation apparatus.

• Carefully distill the dried organic layer. Collect the fraction that boils at approximately 224°C at atmospheric pressure. It is recommended to perform the distillation under vacuum to lower the boiling point and prevent thermal degradation.

Protocol 3: GC-MS Analysis of Purified Octyl Butyrate

Objective: To determine the purity of the synthesized octyl butyrate and identify any residual impurities.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a flame ionization detector (FID) or mass spectrometer (MS).

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold at 280°C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate.

• MS Detector (if used):

  • Ion Source Temperature: 230°C

  • Scan Range: 40-400 amu

Sample Preparation:

• Dilute a small sample of the purified octyl butyrate in a suitable solvent (e.g., dichloromethane (B109758) or hexane).

• Inject a small volume (e.g., 1 µL) into the GC-MS.

Data Analysis:

• Identify the peak for octyl butyrate based on its retention time and mass spectrum.

• Integrate the peak areas of all components in the chromatogram to determine the relative percentage of octyl butyrate and any impurities.

• Compare the mass spectra of any impurity peaks with a library (e.g., NIST) to identify them (e.g., n-octanol, dioctyl ether).

Visualizations

Caption: Fischer esterification pathway for octyl butyrate synthesis.

Caption: Side reaction: Formation of dioctyl ether from n-octanol.

Caption: Troubleshooting workflow for octyl butyrate synthesis.

References

• 1. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 2. euonym.us [euonym.us]
• 3. Production of octyl butyrate using psychrophilic mutant lipase from Croceibacter atlanticus LipCA lipase developed by a molecular evolution technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. OCTYL BUTYRATE | 110-39-4 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Lipase-Catalyzed Octyl Butyrate Synthesis

Welcome to the technical support center for the lipase-catalyzed synthesis of octyl butyrate (B1204436). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for optimizing reaction kinetics and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the key advantages of using enzymatic synthesis for esters like octyl butyrate?

Enzymatic esterification, particularly using lipases, offers several advantages over traditional chemical synthesis. These include high selectivity (regioselectivity and enantioselectivity), milder reaction conditions (moderate temperature and atmospheric pressure), and the production of a "natural" labeled product, which can increase its market appeal.[1][2] This method is also more environmentally friendly, reducing the use of corrosive acids and high energy consumption associated with chemical routes.[2][3]

Q2: Which lipase (B570770) is most commonly used for octyl butyrate synthesis?

While various lipases can be used, Novozym® 435, an immobilized lipase B from Candida antarctica (CALB), is frequently cited as a highly effective biocatalyst for the synthesis of octyl esters and other flavor esters.[4][5][6] Its immobilization enhances stability and allows for easier reuse.[7]

Q3: What is the typical reaction mechanism for lipase-catalyzed esterification?

The reaction generally follows a Ping-Pong Bi-Bi mechanism.[8][9] The lipase's active site, containing a serine hydroxyl group, first reacts with the carboxylic acid (butyric acid) to form an acyl-enzyme intermediate, releasing water. Subsequently, the alcohol (octanol) attacks the acyl-enzyme complex, forming the ester (octyl butyrate) and regenerating the free enzyme.[3][10]

Q4: Can this reaction be performed without an organic solvent?

Yes, solvent-free systems are a viable and often preferred "green" alternative for the synthesis of flavor esters.[11] However, in some cases, organic solvents like n-hexane, isooctane, or cyclohexane (B81311) are used to improve substrate solubility and modulate the system's polarity.[9][12]

Troubleshooting Guide

Issue 1: Low or No Reaction Conversion

Q: My reaction shows very low or no conversion to octyl butyrate. What are the potential causes and how can I fix it?

A: Low conversion can stem from several factors. Follow this troubleshooting workflow:

Caption: Troubleshooting workflow for low reaction conversion.

• Enzyme Inactivity: The lipase may be inactive due to improper storage or handling. Immobilized enzymes like Novozym® 435 are generally stable but can lose activity over time or with repeated use.[12]

• Incorrect Water Activity (aw): Water is crucial for lipase activity, but an excess can promote the reverse reaction (hydrolysis).[13][14] The optimal water activity for many lipase-catalyzed esterifications is in the range of 0.2 to 0.5.[13]

• Suboptimal Reaction Conditions: Temperature, pH, and substrate molar ratio significantly impact reaction kinetics. Ensure these are within the optimal range for your specific lipase.

• Substrate or Product Inhibition: High concentrations of either the acid (butyric acid) or the alcohol (octanol) can inhibit the enzyme.[8][9][11] Butyric acid, a short-chain acid, can lower the pH in the enzyme's microenvironment, leading to inactivation.[8]

Issue 2: Reaction Rate Decreases Over Time

Q: The initial reaction rate is good, but it slows down significantly after a few hours. Why is this happening?

A: This is a common observation and can be attributed to a combination of factors:

• Decreasing Substrate Concentration: As the reaction proceeds, the concentration of reactants decreases, naturally slowing the reaction rate.[9]

• Product Inhibition: The accumulation of octyl butyrate or the co-product (water) can inhibit the enzyme.

• Enzyme Deactivation: The enzyme may gradually lose activity over the course of the reaction, especially at higher temperatures or non-optimal pH.

• Mass Transfer Limitations: In immobilized systems, as product concentration increases, it can create a barrier around the enzyme, limiting substrate access.

Solutions:

• Consider a fed-batch or continuous reactor setup to maintain optimal substrate concentrations.

• Investigate methods for in-situ water removal, such as using molecular sieves or a vacuum.

• Re-evaluate the operational stability of your enzyme under the chosen reaction conditions.

Experimental Protocols & Data

General Experimental Workflow

The synthesis of octyl butyrate is typically carried out in a batch reactor. The following diagram outlines a general experimental workflow.

Caption: General experimental workflow for octyl butyrate synthesis.

Protocol: Lipase-Catalyzed Synthesis of Octyl Butyrate

• Reactant Preparation: Combine butyric acid and 1-octanol (B28484) in a sealed reaction vessel at the desired molar ratio. If using a solvent, add it at this stage.

• Enzyme Addition: Add the immobilized lipase (e.g., Novozym® 435) to the reaction mixture. The amount of enzyme is typically expressed as a weight percentage of the total substrates.

• Reaction Conditions: Place the vessel in a shaking incubator or a stirred reactor at the desired temperature (e.g., 30-70°C).[2]

• Monitoring: Withdraw small aliquots of the reaction mixture at regular intervals.

• Sample Analysis: Dilute the samples in a suitable solvent (e.g., n-hexane) and analyze by gas chromatography (GC) to determine the concentration of octyl butyrate and the remaining substrates.[12] A typical GC setup might use a DB-FFAP column with a Flame Ionization Detector (FID).[12]

• Termination and Recovery: Once the desired conversion is reached, stop the reaction. If using an immobilized enzyme, it can be recovered by simple filtration or centrifugation, washed with a solvent like hexane, and dried for reuse.[2][12]

Data Presentation: Optimized Reaction Parameters

The optimal conditions for lipase-catalyzed ester synthesis can vary depending on the specific enzyme and substrates used. The following tables summarize reported optimal parameters for similar esterification reactions, which can serve as a starting point for optimizing octyl butyrate synthesis.

Table 1: Effect of Temperature on Ester Synthesis

Lipase	Ester Synthesized	Optimal Temperature (°C)	Conversion/Yield	Reference
Novozym® 435	Octyl Acetate	30	82% Yield	[11]
Immobilized Lipase	Methyl Butyrate	36	~70% Conversion	[11]
CALB@DFNS-C8	Ethyl Butyrate	40	96.0% Conversion	[12]
Novozym® 435	Octyl Caffeate	75	90.34% Conversion	[6]

Table 2: Effect of Substrate Molar Ratio (Alcohol:Acid) on Ester Synthesis

Lipase	Ester Synthesized	Optimal Molar Ratio	Conversion/Yield	Reference
Immobilized Lipase	Isoamyl Acetate	2:1	64% Conversion	[11]
CALB@DFNS-C8	Ethyl Butyrate	3:1	96.0% Conversion	[12]
Novozym® 435	Octyl Formate	7:1	80.71% Conversion	[3]
Novozym® 435	Octyl Caffeate	78:1	90.34% Conversion	[6]

Table 3: Effect of Enzyme Concentration on Ester Synthesis

Lipase	Ester Synthesized	Optimal Enzyme Amount	Conversion/Yield	Reference
Immobilized Lipase	Methyl Butyrate	80 U	70.42% Conversion	[11]
Immobilized Lipase	Octyl Acetate	60 U	92.35% Conversion	[11]
Novozym® 435	Octyl Formate	15 g/L	96.51% Conversion	[5]

Note: The optimal conditions are highly interdependent. It is recommended to use a systematic approach, such as a Design of Experiments (DoE), to efficiently find the true optimum for your specific system.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse [mdpi.com]
• 6. openpolar.no [openpolar.no]
• 7. researchgate.net [researchgate.net]
• 8. Lipase-catalyzed synthesis of isoamyl butyrate. A kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. repositorio.ucp.pt [repositorio.ucp.pt]
• 10. Latest Trends in Lipase-Catalyzed Synthesis of Ester Carbohydrate Surfactants: From Key Parameters to Opportunities and Future Development [mdpi.com]
• 11. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. agritrop.cirad.fr [agritrop.cirad.fr]
• 14. Water activity and substrate concentration effects on lipase activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Octyl Butyrate Production

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the challenges encountered during the scaling up of octyl butyrate (B1204436) production. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your research and development efforts.

Troubleshooting Guides

This section addresses common issues encountered during the enzymatic synthesis of octyl butyrate, focusing on potential causes and solutions to optimize production.

Issue 1: Low Octyl Butyrate Yield or Conversion Rate

Possible Cause	Proposed Solution
Sub-optimal Reaction Temperature	Lipase (B570770) activity is highly dependent on temperature. The optimal range for most lipases used in ester synthesis is between 30°C and 60°C. Temperatures above this range can lead to enzyme denaturation and loss of activity.[1] Verify the optimal temperature for your specific lipase and ensure the reaction is maintained within that range.
Incorrect Substrate Molar Ratio	An excess of one of the substrates, typically the alcohol (octanol), is often used to shift the reaction equilibrium towards the product. However, a very high excess of alcohol can also inhibit or inactivate the lipase.[2] The optimal molar ratio of butyric acid to octanol (B41247) should be determined experimentally, often starting with ratios from 1:1 to 1:5.[3]
Water Content in the Reaction Medium	Water is a byproduct of the esterification reaction. Its accumulation can shift the equilibrium back towards the reactants, reducing the yield. In solvent-based systems, the use of molecular sieves can help remove water. In solvent-free systems, a hydrophobic microenvironment around the enzyme can help repel water from the active site.[3]
Enzyme Inhibition by Substrates	High concentrations of butyric acid can lead to a decrease in the pH of the enzyme's microenvironment, causing inhibition or inactivation.[4] Similarly, high concentrations of short-chain alcohols like octanol can also be inhibitory.[2] Consider a fed-batch approach for substrate addition to maintain optimal concentrations.
Insufficient Enzyme Concentration	The amount of lipase directly impacts the reaction rate. Increasing the enzyme concentration can improve the yield, but only up to a certain point where mass transfer limitations may occur or the cost becomes prohibitive.[5]
Mass Transfer Limitations	In immobilized enzyme systems, poor mixing can lead to diffusional limitations, where the substrates cannot efficiently reach the active sites of the enzyme. Ensure adequate agitation (e.g., 150-250 rpm) to minimize these effects.[6]

Issue 2: Rapid Decrease in Immobilized Lipase Activity (Poor Reusability)

Possible Cause	Proposed Solution
Enzyme Leaching	The lipase may be weakly adsorbed to the support material, leading to its detachment during the reaction or washing steps. Consider using a different immobilization technique, such as covalent attachment or entrapment, to create a more stable linkage.
Denaturation by Reaction Conditions	Extreme pH, high temperatures, or exposure to certain organic solvents can cause irreversible denaturation of the lipase. Ensure the reaction conditions are within the enzyme's stability range. Washing the immobilized enzyme with a suitable solvent between cycles is crucial.
Fouling of the Immobilized Support	Substrates, products, or byproducts can adsorb onto the surface of the support material, blocking the enzyme's active sites. Implement a thorough washing protocol between cycles using a solvent that can effectively remove these adsorbed molecules without harming the enzyme.
Mechanical Stress	In stirred-tank reactors, the mechanical stress from the impeller can lead to the attrition of the support particles and damage to the enzyme. For large-scale production, consider using a packed-bed or fluidized-bed reactor to minimize mechanical stress.[7]

Frequently Asked Questions (FAQs)

Q1: Which type of lipase is most effective for octyl butyrate synthesis?

A1: Several lipases have shown good activity for the synthesis of short-chain esters like octyl butyrate. Commercially available lipases such as Candida antarctica lipase B (CALB), often supplied as Novozym 435, and lipases from Rhizomucor miehei and Thermomyces lanuginosus are commonly used and have demonstrated high conversion rates.[5] The choice of lipase can also depend on the specific reaction conditions, such as the solvent used and the desired temperature.

Q2: Is a solvent necessary for the enzymatic synthesis of octyl butyrate?

A2: Not necessarily. While non-polar organic solvents like hexane, heptane, or isooctane (B107328) can be used to shift the reaction equilibrium towards ester formation, solvent-free systems are becoming increasingly popular as a "greener" alternative.[2][3] Solvent-free systems offer advantages such as higher reactant concentrations, reduced reactor volume, and simpler downstream processing. However, they may present challenges related to high viscosity and substrate inhibition.

Q3: How can I monitor the progress of the esterification reaction?

A3: The progress of the reaction can be monitored by measuring the consumption of one of the reactants, typically butyric acid. This can be done by taking samples at regular intervals and titrating the remaining acid with a standardized solution of a base, such as sodium hydroxide. Gas chromatography (GC) is another common method used to quantify the formation of the octyl butyrate product.[2]

Q4: What are the main challenges in the downstream processing and purification of octyl butyrate?

A4: The main challenges in downstream processing include the separation of the product from unreacted substrates, the solvent (if used), and the enzyme catalyst.[8] If an immobilized enzyme is used, it can be easily removed by filtration. The separation of octyl butyrate from the unreacted butyric acid and octanol can be achieved by distillation, taking advantage of their different boiling points. Liquid-liquid extraction can also be employed to purify the product.[9]

Q5: What byproducts can be formed during the enzymatic synthesis of octyl butyrate?

A5: The primary reaction is the esterification of octanol and butyric acid. However, side reactions can occur, especially at higher temperatures. These can include the formation of ethers from the alcohol or the degradation of the substrates or product. In reactions involving vinyl esters as acyl donors (transesterification), byproducts like acetaldehyde (B116499) can be formed, which may lead to enzyme deactivation.[10]

Data Presentation

Table 1: Comparison of Different Lipases for Butyrate Ester Synthesis

Lipase Source	Support/Form	Substrates	Solvent	Temp (°C)	Time (h)	Conversion/Yield (%)	Reference
Candida antarctica B (CALB)	Immobilized on acrylic resin (Novozym 435)	Formic acid, Octanol	1,2-dichloroethane	40	-	96.51	[5]
Candida antarctica B (CALB)	Immobilized on dendritic fibrous nano-silica	Butyric acid, Ethanol (B145695)	Solvent-free	40	4	96.0	[3]
Rhizomucor miehei	Immobilized on anionic resin (Lipozyme IM-20)	Isoamyl alcohol, Butyric acid	Heptane	40	24	>90	[11]
Thermomyces lanuginosus	Immobilized on silica (B1680970) gel (Lipozyme TL IM)	Isoamyl alcohol, Butyric acid	Heptane	30	-	~93	[12]
Porcine Pancreas	Free	Butyric acid, n-Octanol	Hexane	30	30	~70
Rhodococcus cutinase	Immobilized	Butyric acid, 1-Octanol	Isooctane	30	8	High	[4]

Table 2: Effect of Reaction Parameters on Butyrate Ester Synthesis

Parameter	Variation	Effect on Yield/Conversion	Reference
Temperature	30°C to 50°C	Increased conversion with temperature up to an optimum, then decreased.	[2]
Substrate Molar Ratio (Acid:Alcohol)	1:1 to 1:7	Increased conversion with higher alcohol concentration up to an optimal ratio.	[13]
Enzyme Concentration	20 U to 120 U	Increased conversion with higher enzyme amount up to a certain point.	[2]
Water Content	0% to 20%	Optimal water content can enhance enzyme activity; excess water shifts equilibrium towards hydrolysis.
Agitation Speed	100 to 250 rpm	Increased speed can improve mass transfer and increase reaction rate.	[6]

Experimental Protocols

Protocol 1: Immobilization of Lipase by Physical Adsorption

This protocol describes a general method for immobilizing lipase onto a hydrophobic support.

• Support Preparation:

  • Wash the hydrophobic support material (e.g., macroporous resin) with ethanol to clean the surface.

  • Rinse thoroughly with distilled water to remove the ethanol.

  • Dry the support in an oven at a low temperature (e.g., 60°C) until completely dry.

• Enzyme Solution Preparation:

  • Prepare a solution of the lipase in a low ionic strength buffer (e.g., phosphate (B84403) buffer, pH 7.0). The concentration will depend on the specific activity of the enzyme.

• Immobilization:

  • Add the prepared support to the lipase solution.

  • Gently agitate the mixture at a low temperature (e.g., 4°C) for a specified period (e.g., a few hours) to allow for the adsorption of the enzyme onto the support.

• Washing and Drying:

  • Separate the immobilized enzyme from the solution by filtration.

  • Wash the immobilized enzyme with buffer to remove any unbound enzyme.

  • Dry the immobilized lipase, for example, under vacuum.

Protocol 2: Enzymatic Synthesis of Octyl Butyrate

This protocol provides a general procedure for the synthesis of octyl butyrate using an immobilized lipase.

• Reaction Setup:

  • In a temperature-controlled reactor, add the substrates: butyric acid and octanol, in the desired molar ratio (e.g., 1:2).

  • If using a solvent, add the selected non-polar solvent (e.g., heptane).

• Enzyme Addition:

  • Add the immobilized lipase to the reaction mixture. The amount of enzyme should be optimized based on the desired reaction rate and cost-effectiveness.

• Reaction Conditions:

  • Maintain the reaction at the optimal temperature for the chosen lipase (e.g., 40-50°C) with constant agitation (e.g., 200 rpm).

• Monitoring the Reaction:

  • Periodically take samples from the reaction mixture.

  • Analyze the samples to determine the concentration of octyl butyrate (e.g., by GC) or the remaining concentration of butyric acid (e.g., by titration).

• Product Recovery:

  • Once the desired conversion is reached, stop the reaction.

  • Separate the immobilized enzyme by filtration for reuse.

  • Purify the octyl butyrate from the reaction mixture, for example, by vacuum distillation.

Mandatory Visualization

Caption: Experimental workflow for the enzymatic synthesis of octyl butyrate.

Caption: Troubleshooting decision tree for low octyl butyrate yield.

References

• 1. mdpi.com [mdpi.com]
• 2. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kinetics of Enzymatic Synthesis of Cinnamyl Butyrate by Immobilized Lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A two-step enzymatic resolution process for large-scale production of (S)- and (R)-ethyl-3-hydroxybutyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Challenges and solutions for the downstream purification of therapeutic proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Lipase-catalysed esterification in a reactive natural deep eutectic solvent leads to lauroylcholine chloride rather than glucose ester - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D4RE00209A [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Enzymatic synthesis optimization of isoamyl butyrate from fusel oil [redalyc.org]
• 13. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Analysis of Octyl Butyrate and Heptyl Butyrate as Insect Attractants

For Researchers, Scientists, and Drug Development Professionals

Introduction: Octyl butyrate (B1204436) and heptyl butyrate are aliphatic esters that have demonstrated significant potential as attractants for various insect species, most notably for pestiferous yellowjackets. Their volatile nature and similarity to natural food odors make them effective lures for use in trapping and monitoring programs. This guide provides a comparative analysis of their performance, supported by experimental data, detailed methodologies for testing, and an overview of the relevant olfactory signaling pathways.

Performance and Efficacy

Both heptyl butyrate and octyl butyrate have been identified as effective attractants, particularly for yellowjackets of the genus Vespula. Historically, heptyl butyrate was discovered to be a superior attractant to earlier compounds like 2,4-hexadienyl butyrate and has become a common component in commercial lures for trapping these pest species.[1][2][3] Subsequent research also established octyl butyrate as a potent lure, leading to studies designed to directly compare the two.[1][3]

While both compounds are effective, their relative performance can be species-dependent. Heptyl butyrate is a well-documented, powerful attractant for the Western yellowjacket (Vespula pensylvanica) and Vespula atropilosa.[1][4] It is also known to attract the German yellowjacket (Vespula germanica).[4] Studies have shown that the attractiveness of heptyl butyrate can be enhanced when used in combination with other compounds, such as acetic acid or citric acid.[1]

Octyl butyrate has also been proven effective for Vespula pensylvanica.[1][3] In some comparative contexts, a multi-component lure containing heptyl butanoate (heptyl butyrate) was found to be 5-10 times more effective than octyl butanoate (octyl butyrate) alone, suggesting that while octyl butyrate is a good attractant, it may be outperformed by heptyl butyrate or synergistic blends.[5]

Quantitative Data Summary

The following tables summarize findings from field trapping experiments. It is important to note that experimental conditions such as trap type, release rate, and environmental factors can influence results, and data presented here is aggregated from various studies.

Table 1: Attractiveness of Heptyl Butyrate to Yellowjacket Species

Target Species	Lure Composition	Mean Trap Capture	Control (Unbaited) Capture	Study Finding
Vespula pensylvanica	Heptyl Butyrate	171.5 yellowjackets	Not Specified	Heptyl butyrate was found to be the strongest single-agent attractant compared to other tested agents like turkey broth.
Vespula pensylvanica	Heptyl Butyrate + Acetic Acid	Significantly Greater than Heptyl Butyrate alone	Not Applicable	The addition of acetic acid enhanced the attractiveness of heptyl butyrate for this species.[1]
Vespula atropilosa	Heptyl Butyrate	Large Numbers	Weakly Attracted	This species was strongly attracted to heptyl butyrate, with or without the addition of acetic acid.[1]
Vespula germanica	Heptyl Butyrate	Significant Numbers	Not Specified	Numbers of trapped workers increased with a higher release rate of heptyl butyrate, up to 1.4 mg/hour.[4]

Table 2: Comparative Notes on Octyl Butyrate

Target Species	Comparison	Relative Efficacy	Study Context
Vespula pensylvanica	Octyl Butyrate vs. Heptyl Butyrate	Both are effective attractants.	Studies were designed to directly compare the two lures for this key pest species.[1][3]
Vespula vulgaris	Multi-component lure (including Heptyl Butyrate) vs. Octyl Butyrate	The multi-component lure was 5-10 times more effective.	Octyl butyrate was used as a known attractant standard for comparison against a new synergistic blend.[5]

Experimental Protocols

Evaluating the efficacy of volatile insect attractants requires standardized methodologies to ensure reliable and comparable results. Field trapping studies and laboratory-based olfactometer assays are common approaches.

Field Trapping Assay Protocol

This protocol describes a typical field experiment for comparing the attractiveness of octyl butyrate and heptyl butyrate.

• Trap Selection: Utilize standardized traps, such as the opaque yellow Dome trap, which has a bottom entrance for insect entry.[4]

• Lure Preparation:

  • Prepare controlled-release dispensers for each attractant. This can be achieved by loading a specific amount of octyl butyrate or heptyl butyrate (e.g., 98-99% purity) onto a carrier like a cotton ball placed inside a vial with a precisely sized opening to regulate the release rate.[4]

  • Create unbaited traps to serve as a negative control.

• Experimental Setup:

  • Deploy traps in an area with a known population of the target insect species.

  • Arrange traps in a randomized block design to minimize positional bias. Maintain a sufficient distance between traps (e.g., >10 meters) to avoid interference.

  • Each trap should contain approximately 200 mL of a drowning solution (e.g., water with 0.01% unscented detergent) to retain captured insects.[4]

• Data Collection:

  • Collect captured insects from the traps at regular intervals (e.g., every 24 hours).

  • Identify and count the number of target insects per trap.

• Analysis:

  • Compare the mean number of insects captured in traps baited with octyl butyrate, heptyl butyrate, and the unbaited control.

  • Use appropriate statistical tests (e.g., ANOVA followed by post-hoc tests) to determine if there are significant differences in attraction between the lures.

Field Trapping Experimental Workflow.

Olfactory Signaling Pathway

The attraction of insects to volatile esters like octyl and heptyl butyrate is mediated by a complex olfactory signaling system. The process begins when these odorant molecules are detected by specialized receptors on the dendrites of olfactory sensory neurons (OSNs), which are housed in sensory hairs (sensilla) on the insect's antennae.[6]

• Odorant Binding and Transport: Hydrophobic odorant molecules like esters are thought to be transported through the aqueous sensillum lymph by Odorant-Binding Proteins (OBPs).[7]

• Receptor Activation: The primary receptors for general odorants in insects are the Odorant Receptors (ORs).[7][8] These receptors are sensitive to a wide range of compounds, including esters.[7] An insect OR is typically a heterodimeric complex composed of a variable, odor-specific subunit (OrX) and a highly conserved co-receptor known as Orco.[9][10]

• Signal Transduction: The binding of the odorant to the OrX/Orco complex triggers the opening of an ion channel, leading to a depolarization of the neuron's membrane. This generates an electrical signal.[6][9] While the primary mechanism is ionotropic (the receptor itself is an ion channel), evidence also suggests that metabotropic pathways, involving G-proteins and second messengers like cAMP, can modulate the signal, particularly for sensitizing the neuron to repeated stimuli.[8][9]

• Neural Processing: The electrical signal is transmitted from the OSN to the antennal lobe of the insect brain, where the information is processed, leading to a behavioral response, such as upwind flight towards the odor source.

General Olfactory Signaling Pathway for Esters.

Conclusion

Both octyl butyrate and heptyl butyrate are valuable chemical attractants for pest insects, particularly yellowjackets. The existing evidence suggests that while both are effective, heptyl butyrate may have a broader and stronger attractive power , especially when used in synergistic combinations. Octyl butyrate remains a potent attractant and serves as a useful benchmark in comparative studies. The choice between these compounds may depend on the specific target species, geographical location, and whether they are used as a standalone lure or as part of a more complex chemical blend. Further research into the specific olfactory receptors that bind these esters could pave the way for the development of even more selective and powerful attractants for integrated pest management programs.

References

• 1. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 2. Discovery and Development of Chemical Attractants Used to Trap Pestiferous Social Wasps (Hymenoptera: Vespidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. bioone.org [bioone.org]
• 5. researchgate.net [researchgate.net]
• 6. Peripheral olfactory signaling in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Access to the odor world: olfactory receptors and their role for signal transduction in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Olfactory signaling in insects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | A Functional Agonist of Insect Olfactory Receptors: Behavior, Physiology and Structure [frontiersin.org]

A Comparative Guide to the Synthesis Efficiency of Short-Chain Alkyl Butyrates

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the synthesis efficiency of various short-chain alkyl butyrates, which are significant compounds in the food, beverage, and pharmaceutical industries. The information presented is supported by experimental data from peer-reviewed studies, focusing on enzymatic esterification and transesterification methods. This document aims to assist researchers in selecting optimal synthesis strategies by providing a side-by-side look at reaction conditions and yields.

Comparative Synthesis Efficiency of Short-Chain Alkyl Butyrates

The synthesis of short-chain alkyl butyrates, such as methyl butyrate (B1204436), ethyl butyrate, and butyl butyrate, is commonly achieved through the esterification of butyric acid with the corresponding alcohol.[1] Enzymatic synthesis, employing lipases or cutinases, offers a green and highly selective alternative to traditional chemical methods, which often require harsh conditions.[2][3]

The efficiency of these enzymatic reactions is influenced by several factors, including the type of enzyme, the chain length of the alcohol, substrate concentrations, temperature, and the reaction medium.

Quantitative Data Summary

The following table summarizes experimental data from various studies on the synthesis of different short-chain alkyl butyrates. It is important to note that direct comparison of yields is complex due to the varying experimental conditions across studies.

Alkyl Butyrate	Synthesis Method	Catalyst	Alcohol	Butyric Acid Concentration	Alcohol Concentration	Temperature (°C)	Reaction Time (h)	Yield / Product Concentration	Reference
Methyl Butyrate	Transesterification	Aspergillus fumigatus lipase (B570770)	Methanol (B129727)	N/A (Vinyl Butyrate used)	2:2 molar ratio with vinyl butyrate	40	16	86% Yield	[4]
Ethyl Butyrate	Esterification	Immobilized Candida antarctica lipase B (CALB)	Ethanol	1:3 molar ratio with ethanol	1:3 molar ratio with butyric acid	40	4	96% Conversion	[2]
Butyl Butyrate	Esterification	Immobilized Rhodococcus cutinase (immRcut)	1-Butanol (B46404)	100 mM	100 mM	30	24	43 mM	[5][6]
Butyl Butyrate	Esterification	Candida cylindracea lipase	n-Butanol	Molar ratio of 1:8 with n-butanol	Molar ratio of 8:1 with butyric acid	Not Specified	12	29% Yield	[7]
Butyl Butyrate	Esterification	Strong ion exchange resin (DOWEX, Amberlyst)	1-Butanol	Molar ratio of 1:2 or 1:3 with 1-butanol	Molar ratio of 2:1 or 3:1 with butyric acid	100-120	Not Specified	90-99% Conversion	[8]
Hexyl Butyrate	Esterification	Immobilized Rhodococcus cutinase (immRcut)	1-Hexanol	100 mM	100 mM	30	8	85 mM	[5]

One study systematically investigated the effect of alcohol chain length on the synthesis of alkyl butyrates using immobilized Rhodococcus cutinase, finding the substrate preference to be in the order of C6 > C4 > C8 > C10 > C2.[5][6][9] This suggests that hexyl butyrate is synthesized most efficiently under these specific conditions, followed by butyl butyrate. Ethyl butyrate showed the lowest production.[5]

Experimental Protocols

Below are detailed methodologies for key experiments in the synthesis of short-chain alkyl butyrates, based on published research.

Enzymatic Esterification of Butyl Butyrate

This protocol is based on the synthesis using immobilized Rhodococcus cutinase.[5]

Materials:

• Butyric acid

• 1-Butanol

• Immobilized Rhodococcus cutinase (immRcut)

• Organic solvent (e.g., isooctane, heptane, hexane, or cyclohexane)

• Screw-cap vials (20 ml)

• Shaking incubator

• High-Performance Liquid Chromatography (HPLC) system for analysis

Procedure:

• Prepare a reaction mixture in a 20 ml screw-cap vial by adding 100 mM butyric acid and 100 mM 1-butanol to 5 ml of isooctane.

• Add a specific amount of immobilized cutinase (e.g., 20 mg) to the reaction mixture.

• Incubate the vials at a controlled temperature (e.g., 30°C) with constant agitation (e.g., 140 rpm) for a set duration (e.g., 24 hours).

• After the reaction, analyze the concentration of the synthesized butyl butyrate using HPLC.

• For comparison, a standard curve of known butyl butyrate concentrations should be used to quantify the product.

Transesterification for Methyl Butyrate Synthesis

This protocol is adapted from the synthesis using lipase from Aspergillus fumigatus.[4]

Materials:

• Vinyl butyrate

• Methanol

• Purified Aspergillus fumigatus lipase

• n-Hexane (solvent)

• Incubator

• Gas Chromatography (GC) or HPLC for analysis

Procedure:

• Prepare the reaction mixture with an optimal molar ratio of vinyl butyrate to methanol (e.g., 2:2) in n-hexane.

• Add the purified lipase to the mixture at a specific concentration (e.g., 30 µg/ml).

• Incubate the reaction at the optimal temperature (e.g., 40°C) for the determined reaction time (e.g., 16 hours).

• Terminate the reaction and analyze the yield of methyl butyrate using an appropriate chromatographic technique.

Visualizing the Workflow

The following diagrams illustrate the general experimental workflow and the reaction mechanism for the synthesis of short-chain alkyl butyrates.

General experimental workflow for enzymatic synthesis.

Fischer-Speier esterification mechanism.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of ethyl butyrate by butyrate fermentation broth extraction-esterification coupling [betterchemtech.com]
• 4. Synthesis of Methyl Butyrate Catalyzed by Lipase from Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Esterification for butyl butyrate formation using <i>Candida cylindracea</i> lipase produced from palm oil mill effluent supplemented medium - Arabian Journal of Chemistry [arabjchem.org]
• 8. academic.oup.com [academic.oup.com]
• 9. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking -Journal of Microbiology and Biotechnology | Korea Science [koreascience.kr]

A Comparative Guide to Spectroscopic Methods for the Validation of Octyl Butyrate Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of common spectroscopic methods—Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS)—for the validation of octyl butyrate (B1204436) synthesis. Experimental data and protocols are included to support the objective comparison of these techniques.

Octyl butyrate, a fragrance and flavor agent, is typically synthesized via Fischer esterification of butanoic acid and octan-1-ol, often catalyzed by an acid such as sulfuric acid. The successful synthesis and purity of the resulting ester must be confirmed, and spectroscopic methods are essential tools for this validation.

Data Presentation: Comparison of Spectroscopic Data

The following table summarizes the expected quantitative data from each spectroscopic method for the successful validation of octyl butyrate.

Spectroscopic Method	Parameter	Expected Value/Observation for Octyl Butyrate	Interpretation
¹H NMR	Chemical Shift (δ)	~4.05 ppm (triplet, 2H)	Protons on the carbon adjacent to the ester oxygen (-O-CH₂ -).
Chemical Shift (δ)	~2.25 ppm (triplet, 2H)	Protons on the carbon adjacent to the carbonyl group (-CH₂ -C=O).
Chemical Shift (δ)	~1.60 ppm (multiplet, 4H)	Protons on the second carbons from the ester linkage.
Chemical Shift (δ)	~1.30 ppm (multiplet, 8H)	Protons of the middle methylene (B1212753) groups of the octyl chain.
Chemical Shift (δ)	~0.90 ppm (triplet, 6H)	Protons of the terminal methyl groups (-CH₃).
¹³C NMR	Chemical Shift (δ)	~173 ppm	Carbonyl carbon of the ester (C=O).
Chemical Shift (δ)	~64 ppm	Carbon adjacent to the ester oxygen (-O-C H₂-).
Chemical Shift (δ)	~36 ppm	Carbon adjacent to the carbonyl group (-C H₂-C=O).
Chemical Shift (δ)	~31, 29, 25, 22 ppm	Carbons of the octyl chain.
Chemical Shift (δ)	~13 ppm	Terminal methyl carbons (-CH₃).
FT-IR	Wavenumber (cm⁻¹)	~1735-1750 cm⁻¹	Strong, characteristic C=O stretching vibration of the ester.
Wavenumber (cm⁻¹)	~1170-1250 cm⁻¹	C-O stretching vibration (asymmetric).
Wavenumber (cm⁻¹)	~1050-1150 cm⁻¹	C-O stretching vibration (symmetric).
Wavenumber (cm⁻¹)	~2850-2960 cm⁻¹	C-H stretching vibrations of the alkyl chains.
Mass Spec.	Molecular Ion Peak (M⁺)	m/z = 200	Molar mass of octyl butyrate (C₁₂H₂₄O₂).[1]
Fragmentation	m/z = 113	Loss of the octyl group ([CH₃(CH₂)₆CH₂O]•).
Fragmentation	m/z = 89	McLafferty rearrangement product.
Fragmentation	m/z = 71	Butyryl cation ([CH₃CH₂CH₂CO]⁺).
Fragmentation	m/z = 43	Propyl cation ([CH₃CH₂CH₂]⁺).

Experimental Protocols

1. Synthesis of Octyl Butyrate (Fischer Esterification)

• Materials: Butanoic acid, octan-1-ol, concentrated sulfuric acid, sodium bicarbonate solution, anhydrous magnesium sulfate, distillation apparatus.

• Procedure:

  • In a round-bottom flask, combine equimolar amounts of butanoic acid and octan-1-ol.

  • Slowly add a catalytic amount of concentrated sulfuric acid (a few drops) while stirring.

  • Heat the mixture under reflux for 1-2 hours.

  • After cooling, transfer the mixture to a separatory funnel and wash with water, followed by a saturated sodium bicarbonate solution to neutralize the excess acid, and then again with water.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Purify the octyl butyrate by distillation.

2. ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified octyl butyrate in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Data Acquisition:

  • Acquire the ¹H NMR spectrum.

  • Acquire the ¹³C NMR spectrum with proton decoupling.

• Data Analysis: Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons. Compare the chemical shifts in both spectra to the expected values for octyl butyrate.

3. FT-IR Spectroscopy

• Sample Preparation (Neat Liquid): Place a drop of the purified octyl butyrate between two KBr or NaCl plates to create a thin film.

• Data Acquisition:

  • Record a background spectrum of the clean plates.

  • Place the sample plates in the spectrometer and record the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands for the ester functional group (C=O and C-O stretches) and the alkyl C-H stretches. The absence of a broad O-H stretch (from the carboxylic acid and alcohol reactants) indicates the completion of the reaction.[2]

4. Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Dilute a small amount of the purified octyl butyrate in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane).

• Data Acquisition:

  • Inject the sample into the GC-MS system. The gas chromatograph will separate the components of the sample before they enter the mass spectrometer.

  • The mass spectrometer will ionize the octyl butyrate molecules and separate the resulting ions based on their mass-to-charge ratio.

• Data Analysis: Identify the peak corresponding to octyl butyrate in the gas chromatogram. Analyze the corresponding mass spectrum for the molecular ion peak and characteristic fragmentation patterns.[3][4]

Mandatory Visualization

Caption: Workflow for the synthesis and spectroscopic validation of octyl butyrate.

Comparison of Methods

• NMR Spectroscopy provides the most detailed structural information. ¹H NMR confirms the presence and ratio of different types of protons in the molecule, while ¹³C NMR identifies the unique carbon environments. This makes NMR the most powerful tool for unambiguous structure elucidation.

• FT-IR Spectroscopy is a rapid and simple method for confirming the presence of the ester functional group. The strong, characteristic C=O stretch is a clear indicator of a successful esterification. It is particularly useful for monitoring the progress of the reaction by observing the disappearance of the broad O-H band of the carboxylic acid reactant.[2]

• Mass Spectrometry , especially when coupled with Gas Chromatography (GC-MS), is highly sensitive and provides information about the molecular weight of the compound and its fragmentation pattern. This is useful for confirming the identity of the product and assessing its purity by detecting any side products or unreacted starting materials.[3][4]

For the comprehensive validation of octyl butyrate synthesis, a combination of these spectroscopic methods is recommended. FT-IR offers a quick check for the formation of the ester, NMR provides definitive structural confirmation, and GC-MS confirms the molecular weight and purity of the final product. The choice of method(s) will depend on the specific requirements of the analysis and the available instrumentation.

References

• 1. Comparison of Different Vibrational Spectroscopic Probes (ATR-FTIR, O-PTIR, Micro-Raman, and AFM-IR) of Lipids and Other Compounds Found in Environmental Samples: Case Study of Substrate-Deposited Sea Spray Aerosols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. chem.libretexts.org [chem.libretexts.org]

A Researcher's Guide to Sourcing and Utilizing Analytical Standards for Octyl Butyrate Purity Assessment

For researchers, scientists, and professionals in drug development, the precise determination of substance purity is a cornerstone of quality control and experimental validity. This guide provides a comparative overview of sourcing octyl butyrate (B1204436) analytical standards and details a robust methodology for its purity assessment. The information presented here is designed to aid in the selection of appropriate standards and the implementation of reliable analytical protocols.

Comparison of Commercially Available Octyl Butyrate Analytical Standards

The selection of a suitable analytical standard is the foundational step for any quantitative analysis. Key considerations include the certified purity, the supplier's reputation, and the format in which the standard is provided. Below is a comparison of octyl butyrate standards available from prominent chemical suppliers.

Supplier	Product Name	Purity	Grade	CAS Number
Sigma-Aldrich	3-Octyl butyrate natural (US)	≥98%	Kosher, meets JECFA specifications[1]	20286-45-7
Sigma-Aldrich	Octyl butyrate	≥98%	Food Grade (FG)[2]	110-39-4
Thermo Scientific	n-Octyl butyrate	97%	N/A	110-39-4
Chem-Impex	Octyl butyrate	98-100%	FG, KOSHER, FEMA 2807[3]	110-39-4
Vigon International	Octyl Butyrate	N/A	FEMA 2807, JECFA 155[4]	110-39-4

Experimental Protocol: Purity Assessment of Octyl Butyrate by Gas Chromatography with Flame Ionization Detection (GC-FID)

Gas chromatography is a highly effective method for separating and quantifying volatile compounds like octyl butyrate. The following protocol outlines a standard GC-FID method for assessing the purity of an octyl butyrate sample.

1. Objective: To determine the purity of an octyl butyrate sample by quantifying the main component and any volatile impurities.

2. Materials and Reagents:

• Octyl Butyrate Analytical Standard (≥98% purity)

• Octyl Butyrate sample (the material to be tested)

• High-purity solvent for dilution (e.g., Hexane or Ethanol, GC grade)

• Autosampler vials with caps (B75204) and septa

3. Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID)

• Split/Splitless Inlet

• Capillary GC Column suitable for fatty acid esters (e.g., a polar column like DB-Wax or equivalent)

• Data acquisition and processing software

4. Chromatographic Conditions (Example):

• Column: DB-Wax, 30 m x 0.25 mm ID, 0.25 µm film thickness

• Oven Temperature Program:

  • Initial Temperature: 60°C, hold for 2 minutes

  • Ramp: 10°C/minute to 240°C

  • Hold: 5 minutes at 240°C

• Inlet:

  • Mode: Split (e.g., 50:1 split ratio)

  • Temperature: 250°C

• Detector (FID):

  • Temperature: 260°C

  • Hydrogen Flow: 40 mL/min

  • Air Flow: 400 mL/min

  • Makeup Gas (Nitrogen): 25 mL/min

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min)

• Injection Volume: 1 µL

5. Standard and Sample Preparation:

• Standard Solution: Accurately weigh approximately 100 mg of the Octyl Butyrate Analytical Standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the chosen solvent. This creates a standard solution of approximately 1 mg/mL.

• Sample Solution: Prepare the octyl butyrate sample to be tested in the same manner as the standard solution, aiming for a similar concentration.

6. Analysis Procedure:

• Equilibrate the GC system until a stable baseline is achieved.

• Inject the solvent blank to ensure no interfering peaks are present.

• Perform at least three replicate injections of the Standard Solution to establish system suitability (e.g., retention time and peak area reproducibility). The relative standard deviation (RSD) for the peak area should typically be less than 2%.

• Inject the Sample Solution in triplicate.

• Record the chromatograms and integrate the peak areas.

7. Data Analysis and Purity Calculation: The purity of the octyl butyrate sample is determined using the area percent method, assuming that all volatile components have a similar response factor in the FID.

• Purity (%) = (Area of Octyl Butyrate Peak / Total Area of All Peaks) x 100

For higher accuracy, a response factor can be determined using a certified reference material if available. The identity of the main peak in the sample chromatogram should be confirmed by comparing its retention time to that of the analytical standard.

Workflow for Sourcing and Purity Assessment

The following diagram illustrates the logical workflow from sourcing an analytical standard to the final purity assessment of an octyl butyrate sample.

Caption: Workflow for octyl butyrate standard sourcing and purity analysis.

References

• 1. 3-Octyl butyrate natural (US), ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Octyl butyrate｜lookchem [lookchem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. vigon.com [vigon.com]

evaluating the efficiency of different lipases for butyrate ester synthesis

A Comparative Guide to the Efficiency of Different Lipases for Butyrate (B1204436) Ester Synthesis

For Researchers, Scientists, and Drug Development Professionals

The enzymatic synthesis of butyrate esters, valued for their applications in the food, pharmaceutical, and cosmetic industries, offers a green and highly selective alternative to chemical methods. Lipases (triacylglycerol hydrolases, E.C. 3.1.1.3) are the biocatalysts of choice for this esterification process. However, the efficiency of this synthesis is highly dependent on the choice of lipase (B570770), its form (free or immobilized), and the reaction conditions. This guide provides an objective comparison of the performance of various lipases for butyrate ester synthesis, supported by experimental data, to aid researchers in selecting the most suitable biocatalyst for their specific needs.

Comparative Performance of Lipases for Butyrate Ester Synthesis

The selection of a lipase for butyrate ester synthesis is a critical step that influences reaction rates, conversion yields, and overall process economics. The following tables summarize the performance of several commonly used lipases under optimized conditions, as reported in various studies.

Table 1: Efficiency of Various Lipases in Ethyl Butyrate Synthesis

Lipase Source	Form	Support Material	Conversion Yield (%)	Reaction Time (h)	Temperature (°C)	Key Findings
Candida antarctica Lipase A (CALA)	Immobilized	Magnetic Nanoparticles (MNP)	99.2 ± 0.3[1][2]	6	45	High conversion under mild conditions.[1][2]
Candida antarctica Lipase B (CALB)	Immobilized	Magnetic Nanoparticles (MNP)	97.5 ± 0.8[1][2]	6	45	Slightly lower yield than CALA under similar conditions.[1][2]
Candida antarctica Lipase B (CALB)	Immobilized	Dendritic Fibrous Nano-Silica (DFNS-C8)	96.0[3]	4	40	Achieved high conversion in a solvent-free system with excellent reusability.[3]
Candida antarctica Lipase A	Immobilized	Gelatin	90.3[4]	55	35	Addition of Na₂HPO₄ significantly increased conversion.[4]
Candida rugosa	Immobilized	Surfactant Coated	~92[5]	96	50	Lower temperatures were found to be more favorable for esterification.[5]

Table 2: Efficiency of Various Lipases in Butyl Butyrate Synthesis

Lipase Source	Form	Support Material	Conversion Yield (%)	Reaction Time (h)	Temperature (°C)	Key Findings
Thermomyces lanuginosus Lipase (TLL)	Immobilized	Styrene-divinylbenzene beads (MCI-TLL)	>90[6][7]	2	48	MCI-TLL showed significantly higher productivity (14.5 mmol g⁻¹ h⁻¹) compared to the commercial Lipozyme TL-IM (3.2 mmol g⁻¹ h⁻¹).[7]
Thermomyces lanuginosus Lipase (Lipozyme TL-IM)	Immobilized	Commercial preparation	>90[6][8]	2	48	High yield achieved with a 3:1 molar ratio of butanol to butyric acid.[6]
Candida rugosa	Immobilized	Collagen Fibers	94[9]	Not specified	Not specified	Good operational stability and reusability, retaining 64% of its initial activity after 5 cycles.[9]
Aspergillus pseudotamarii	Immobilized	Snail Shell	71.85[10]	Not specified	Not specified	Immobilized lipase showed higher yield compared to the free enzyme (52.38%).[10]
Porcine Pancreas Lipase (PPL)	Free	-	>90 (for lower alcohols)	~20	30	Conversion decreased with increasing alcohol chain length.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for evaluating and comparing the performance of different lipases. Below are representative methodologies for key experiments cited in this guide.

Protocol 1: Enzymatic Synthesis of Ethyl Butyrate using Immobilized Candida antarctica Lipase B (CALB@DFNS-C8)[3]

• Immobilization of Lipase:

  • Hydrophobically modify dendritic fibrous nano-silica (DFNS) with octyl groups to create DFNS-C8.

  • Immobilize Candida antarctica lipase B (CALB) onto the DFNS-C8 support.

• Esterification Reaction:

  • In a reaction vessel, combine butyric acid and anhydrous ethanol (B145695) at a molar ratio of 1:3.

  • Add the immobilized enzyme (CALB@DFNS-C8).

  • The reaction is carried out in a solvent-free system.

  • Maintain the reaction temperature at 40°C with stirring (300 rpm) for 4 hours.

• Sample Analysis:

  • At regular intervals, withdraw a 20 μL aliquot of the reaction mixture.

  • Dilute the sample with n-hexane.

  • Filter the sample using a 0.22 μm PVDF filter.

  • Analyze the concentration of ethyl butyrate using a gas chromatograph (GC) equipped with a DB-FFAP fused silica (B1680970) capillary column and a flame ionization detector (FID).

  • Calculate the conversion yield based on the consumption of the limiting substrate (butyric acid).

Protocol 2: Synthesis of Butyl Butyrate Catalyzed by Immobilized Thermomyces lanuginosus Lipase (Lipozyme TL-IM)[6]

• Reaction Setup:

  • Select n-hexane as the solvent.

  • Combine 1-butanol (B46404) and butyric acid at a molar ratio of 3:1 in the reaction vessel containing n-hexane.

  • Add the immobilized lipase, Lipozyme TL-IM, at a concentration of 40% of the acid mass.

• Esterification Reaction:

  • Incubate the reaction mixture at 48°C for 2 hours with appropriate agitation.

• Product Analysis:

  • Monitor the progress of the reaction by determining the consumption of butyric acid.

  • Withdraw samples at different time intervals and titrate the remaining acid with a standard solution of NaOH using phenolphthalein (B1677637) as an indicator.

  • The conversion yield is calculated based on the initial and final amounts of butyric acid.

Visualizing the Process

To better understand the experimental workflow and the enzymatic reaction, the following diagrams are provided.

Caption: Experimental workflow for evaluating lipase efficiency.

Caption: Lipase-catalyzed esterification of butyric acid.

Conclusion

The efficiency of lipase-catalyzed butyrate ester synthesis varies significantly depending on the lipase source, its immobilization, and the specific reaction conditions. Candida antarctica lipase B (CALB), particularly when immobilized on novel supports like hydrophobically modified nano-silica, demonstrates exceptional performance in terms of high conversion yields in short reaction times and under mild, solvent-free conditions.[3] For butyl butyrate synthesis, immobilized Thermomyces lanuginosus lipase has been shown to be highly effective, achieving over 90% yield in just 2 hours.[6] The choice of immobilization support also plays a crucial role, not only in enhancing stability and reusability but also in improving the catalytic activity of the lipase.[7][10] This guide highlights the importance of a systematic approach to selecting and optimizing a lipase system for the efficient and sustainable production of butyrate esters. Researchers and drug development professionals can leverage this comparative data to make informed decisions for their specific applications.

References

• 1. Ethyl Butyrate Synthesis Catalyzed by Lipases A and B from Candida antarctica Immobilized onto Magnetic Nanoparticles. Improvement of Biocatalysts’ Performance under Ultrasonic Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ethyl Butyrate Synthesis Catalyzed by Lipases A and B from Candida antarctica Immobilized onto Magnetic Nanoparticles. Improvement of Biocatalysts' Performance under Ultrasonic Irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimized butyl butyrate synthesis catalyzed by Thermomyces lanuginosus lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Improved production of butyl butyrate with lipase from Thermomyces lanuginosus immobilized on styrene-divinylbenzene beads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Collagen-Immobilized Lipases Show Good Activity and Reusability for Butyl Butyrate Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. editorial.uni-plovdiv.bg [editorial.uni-plovdiv.bg]

Predictive Modeling of Octyl Butyrate's Biological Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of quantitative structure-activity relationship (QSAR) models applicable to aliphatic esters, a chemical class that includes octyl butyrate (B1204436). Due to the limited availability of specific QSAR models for octyl butyrate, this document focuses on established models for structurally similar compounds and presents available experimental data for octyl butyrate to offer a comprehensive perspective on its predicted and observed biological activities.

Predictive Models for Aliphatic Ester Toxicity

QSAR models are computational tools that predict the biological activity of chemicals based on their molecular structure. For aliphatic esters, a significant body of research has focused on predicting their aquatic toxicity, often using the ciliated protozoan Tetrahymena pyriformis as a model organism. The endpoint for this toxicity is typically the 50% inhibitory growth concentration (IGC50).

Several QSAR models have been developed to predict the aquatic toxicity of aliphatic esters. These models primarily utilize molecular descriptors that quantify various aspects of a molecule's structure, such as its size, shape, and electronic properties.

Table 1: Comparison of QSAR Models for Aquatic Toxicity of Aliphatic Esters

Model Reference	Molecular Descriptors Used	Organism	Endpoint	Key Findings
Unspecified Study on Aliphatic Esters	Molecular Compressibility Descriptors (C1D, C2D, C3D)	Tetrahymena pyriformis	log(1/IGC50)	Molecular compressibility descriptors, which relate to the van der Waals volume and surface area, can effectively model the toxicity of aliphatic esters.
Unspecified Study on Aliphatic Esters	Weighted Holistic Invariant Molecular (WHIM) Descriptors	Tetrahymena pyriformis	log(1/IGC50)	WHIM descriptors, which capture 3D information about the molecule, show a strong correlation with the aquatic toxicity of aliphatic esters.

It is important to note that while these models have been validated for a range of aliphatic esters, their predictive accuracy for octyl butyrate specifically has not been reported. However, they represent the current state-of-the-art in predicting the aquatic toxicity of this chemical class.

Experimental Data for Octyl Butyrate

Experimental studies provide essential data for understanding the biological effects of a compound and for validating predictive models. For octyl butyrate, the available toxicological data primarily focuses on acute toxicity in mammalian models.

Table 2: Acute Toxicity Data for Octyl Butyrate

Test	Species	Route of Administration	Value	Reference
LD50	Rat	Oral	> 5000 mg/kg	[1]
LD50	Rabbit	Dermal	> 5000 mg/kg	[1]

The LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of the test population. The high LD50 values for octyl butyrate in both oral and dermal exposure routes in rats and rabbits suggest low acute toxicity in these mammalian models.[1]

Experimental Protocols

To ensure the reproducibility and reliability of experimental data, detailed protocols are crucial. The following section outlines the methodology for a key experiment cited in the context of QSAR models for aliphatic esters.

Tetrahymena pyriformis Growth Inhibition Assay

This assay is a common method for determining the aquatic toxicity of chemicals. The protocol is based on the inhibition of population growth of the ciliate protozoan Tetrahymena pyriformis.

Objective: To determine the 50% inhibitory growth concentration (IGC50) of a test substance.

Materials:

• Tetrahymena pyriformis culture

• Proteose peptone medium

• Test substance (e.g., octyl butyrate)

• Sterile culture tubes or flasks

• Spectrophotometer

Procedure:

• Culture Preparation: Tetrahymena pyriformis is cultured in a sterile proteose peptone medium to a logarithmic growth phase.

• Test Concentrations: A series of dilutions of the test substance are prepared in the culture medium. A control group with no test substance is also included.

• Inoculation: A known number of Tetrahymena pyriformis cells are added to each culture tube or flask containing the different concentrations of the test substance and the control.

• Incubation: The cultures are incubated under controlled conditions (e.g., temperature, light) for a specific period, typically 48 to 72 hours.

• Growth Measurement: The growth of the Tetrahymena pyriformis population in each container is measured. This is often done by determining the optical density of the culture using a spectrophotometer, which correlates with cell density.

• Data Analysis: The percentage of growth inhibition for each concentration of the test substance is calculated relative to the control. The IGC50 value is then determined by plotting the percentage of inhibition against the concentration of the test substance and fitting the data to a dose-response curve.

Logical Relationships and Workflows

The development and application of QSAR models follow a structured workflow, from data collection to model validation and prediction.

Caption: A generalized workflow for the development and application of QSAR models.

References

• 1. vigon.com [vigon.com]

A Comparative Guide to the Sensory Panel Evaluation of Octyl Butyrate Flavor Profiles in Food Matrices

For Researchers, Scientists, and Product Development Professionals

This guide provides a comprehensive comparison of the sensory profiles of octyl butyrate (B1204436) in various food matrices. Octyl butyrate is a flavor ester recognized for its characteristic fruity and waxy notes, making it a valuable component in the flavorist's palette. This document outlines its flavor profile, typical usage levels, and the standardized experimental protocols for its sensory evaluation.

Flavor Profile of Octyl Butyrate

Octyl butyrate is characterized by a complex flavor and aroma profile. Sensory evaluations have consistently identified several key descriptors. At a concentration of 20 ppm, its taste is noted for being waxy, fruity, and green with a sweet, creamy nuance.[1] The odor is described as green and herbaceous, with similarities to orange, galbanum, and parsley, complemented by a sweet, melon-like flavor.[2][3] It is also characterized as having a "deliciously fruity," soft, and enveloping creamy fruitiness.[4]

Attribute	Description
Aroma	Green, herbaceous, reminiscent of orange, galbanum, and parsley with sweet, melon-like undertones.[2][3]
Taste	Waxy, fruity, and green with a sweet, creamy nuance.[1]
Overall Impression	A soft, enveloping, and creamy fruitiness.[4]

Octyl butyrate is a naturally occurring compound found in a variety of fruits and other foods, including apples, orange juice, melon, strawberries, beer, passion fruit juice, plums, and papaya.[2][3]

Comparative Usage Levels in Different Food Matrices

While direct comparative sensory panel data for octyl butyrate across different food matrices is limited in publicly available literature, the FEMA (Flavor and Extract Manufacturers Association) GRAS (Generally Recognized as Safe) list provides typical usage levels. These levels indicate the concentrations at which octyl butyrate is effectively used to impart its characteristic flavor in various food products.

Food Matrix	Typical Maximum Usage Level (ppm)
Baked Goods	2.90
Non-alcoholic Beverages	0.59
Frozen Dairy	1.30
Chewing Gum	-
Confectionery & Frostings	-

Note: "-" indicates that a specific maximum usage level is not provided in the cited source.

Experimental Protocols for Sensory Evaluation

To objectively assess the flavor profile of octyl butyrate in a food matrix, a Quantitative Descriptive Analysis (QDA) is a commonly employed and robust methodology.[5]

1. Panelist Selection and Training:

• Selection: Recruit 8-12 individuals with a keen sense of taste and smell, and the ability to articulate sensory perceptions.

• Training: Conduct a series of training sessions to familiarize panelists with the specific flavor attributes of octyl butyrate and the food matrix being tested.

  • Provide reference standards for key aroma and flavor descriptors (e.g., fruity, waxy, green, sweet, creamy).

  • Develop a consensus vocabulary to ensure all panelists are using the same terms to describe the sensory characteristics.

  • Train panelists on the use of the intensity scale (e.g., a 15-point scale where 0 = not perceptible and 15 = extremely strong).

2. Sample Preparation:

• Prepare samples of the food matrix with and without the addition of octyl butyrate at varying concentrations (e.g., based on FEMA GRAS levels).

• Ensure all samples are prepared under controlled and identical conditions to minimize variability.

• Code samples with random three-digit numbers to blind the panelists to the sample identity.

3. Sensory Evaluation Procedure:

• Conduct the evaluation in a sensory analysis laboratory with individual booths to prevent interaction between panelists.

• Provide panelists with the coded samples in a randomized order.

• Instruct panelists to evaluate each sample and rate the intensity of each sensory attribute on the agreed-upon scale.

• Provide water and unsalted crackers for panelists to cleanse their palates between samples.

4. Data Analysis:

• Collect the intensity ratings from all panelists for each attribute.

• Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to determine if there are significant differences in the sensory profiles of the samples.

• Use post-hoc tests (e.g., Tukey's HSD) to identify which specific sample means are different from each other.

• Visualize the results using spider web plots or bar charts to provide a clear comparison of the flavor profiles.

Visualizing the Sensory Evaluation Workflow

The following diagram illustrates the typical workflow for a sensory panel evaluation using Quantitative Descriptive Analysis.

Sensory Panel Evaluation Workflow

Comparison of Octyl Butyrate's Flavor Performance in Different Food Matrices

Based on its inherent flavor profile and behavior in food systems, the sensory contribution of octyl butyrate can be projected across different applications:

• Beverages: In non-alcoholic beverages such as fruit juices, octyl butyrate can enhance the existing fruit notes, contributing a more complex and authentic fruity character. Its green and waxy notes can add a fresh, just-picked nuance. The lower usage levels suggest that it is a potent flavorant in these systems.

• Dairy Products: In frozen dairy products like ice cream and yogurt, the creamy and sweet facets of octyl butyrate can complement the dairy base. Its fruity notes can be used to create or boost fruit flavors, such as apple, melon, or passion fruit. The interaction with the fat content in dairy may influence the perception of its waxy characteristics.

• Baked Goods: In baked goods, the performance of octyl butyrate can be influenced by the baking process. As an ester, its volatility means that some of the flavor may be lost at high temperatures. However, its waxy and fruity notes can still contribute a pleasant aroma and taste to items like cookies and pastries, especially when encapsulated or when the formulation retains volatile compounds effectively. The higher typical usage level in baked goods may be to compensate for this potential loss during processing.

References

• 1. octyl butyrate, 110-39-4 [thegoodscentscompany.com]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]
• 4. Sensory Evaluation Methods for Dairy Products - Agriculture Notes by Agriculture.Institute [agriculture.institute]
• 5. agrimoon.com [agrimoon.com]

A Comparative Guide to the Synthesis of Octyl Butyrate: Chemical vs. Enzymatic Routes

For researchers, scientists, and professionals in the chemical and pharmaceutical industries, the synthesis of esters like octyl butyrate (B1204436) is a critical process. Octyl butyrate, a colorless liquid with a fruity aroma, is utilized as a flavoring agent and in the formulation of various products. This guide provides an objective comparison of the two primary methods for its synthesis: the traditional chemical approach and the increasingly adopted "green" enzymatic method. We will explore detailed experimental protocols, present quantitative data for a side-by-side comparison, and visualize the distinct workflows of each methodology.

The choice between chemical and enzymatic synthesis hinges on a variety of factors, including desired purity, environmental impact, and cost-effectiveness. Chemical synthesis is a well-established method that can be cost-effective for large-scale production. However, it often involves harsh reaction conditions and can lead to the formation of byproducts, necessitating extensive purification. In contrast, enzymatic synthesis offers a more sustainable and highly selective alternative. The use of lipases as biocatalysts allows for reactions to occur under mild conditions, which not only reduces energy consumption but also minimizes the generation of unwanted side products, resulting in a purer final product.

Comparative Performance Data

The following table summarizes the key quantitative parameters for both chemical and enzymatic synthesis of octyl butyrate, providing a clear comparison of their performance.

Parameter	Chemical Synthesis (Fischer Esterification)	Enzymatic Synthesis (Lipase-Catalyzed)
Catalyst	Strong mineral acids (e.g., HCl, H₂SO₄)[1][2]	Lipases (e.g., from Candida antarctica, Porcine Pancreas)[3]
Reaction Temperature	High (typically reflux)	Mild (e.g., 30-50°C)[4]
Reaction Time	Several hours	Varies (from hours to a full day)
Yield	Variable, can be driven higher with excess reactants	Generally high, often exceeding 90%[5]
Product Purity	May require extensive purification	High, due to enzyme specificity[3]
Byproducts	Water, potential for side reactions	Water
Solvent	Often excess alcohol or a non-polar organic solvent	Organic solvents (e.g., hexane) or solvent-free systems
Environmental Impact	Involves corrosive acids and high energy consumption	Utilizes a biodegradable catalyst and requires lower energy[3]
Catalyst Reusability	Not typically reusable	Immobilized enzymes can be reused multiple times[6][7]

Experimental Protocols

Chemical Synthesis: Fischer Esterification

This protocol outlines a general procedure for the synthesis of octyl butyrate via Fischer esterification.

Materials and Reagents:

• n-octanol

• Butyric acid

• Concentrated hydrochloric acid (HCl) or sulfuric acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃), 5% aqueous solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Diethyl ether (or other suitable extraction solvent)

• Dean-Stark apparatus (optional, for water removal)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, combine n-octanol and butyric acid.

• Slowly add a catalytic amount of concentrated HCl or H₂SO₄.

• Set up the apparatus for reflux, including a heating mantle and condenser. A Dean-Stark trap can be incorporated to remove the water formed during the reaction and drive the equilibrium towards the product.

• Heat the mixture to reflux and maintain for several hours. The reaction progress can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with a 5% sodium bicarbonate solution to neutralize the acid catalyst.

• Wash with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Remove the solvent using a rotary evaporator to obtain the crude octyl butyrate.

• The crude product can be further purified by distillation.

Enzymatic Synthesis using Immobilized Lipase (B570770)

This protocol provides a general method for the enzymatic synthesis of octyl butyrate.

Materials and Reagents:

• n-octanol

• Butyric acid

• Immobilized lipase (e.g., Novozym 435 from Candida antarctica lipase B)

• Organic solvent (e.g., n-hexane), or a solvent-free system can be used

• Molecular sieves (optional, to remove water)

• Shaking incubator or magnetic stirrer with temperature control

• Reaction vessels (e.g., screw-capped flasks)

• Filtration apparatus

• Rotary evaporator

• Analytical equipment (GC or HPLC)

Procedure:

• In a screw-capped flask, combine n-octanol and butyric acid in the desired molar ratio. A solvent such as n-hexane can be added.

• Add the immobilized lipase to the mixture. Molecular sieves can also be added to adsorb the water produced during the reaction.

• Place the flask in a shaking incubator or on a magnetic stirrer at a controlled temperature (e.g., 40°C) and agitate for the desired reaction time.

• Monitor the reaction progress by taking small aliquots at different time intervals and analyzing them by GC or HPLC.

• Once the desired conversion is achieved, stop the reaction and separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can be washed with fresh solvent and stored for reuse.

• If a solvent was used, it can be removed from the filtrate by rotary evaporation to yield the octyl butyrate product. The product is often of high purity and may not require further purification.[3]

Workflow Visualizations

To better understand the key differences in the experimental workflows, the following diagrams are provided.

Caption: Experimental workflow for the chemical synthesis of octyl butyrate.

Caption: Experimental workflow for the enzymatic synthesis of octyl butyrate.

References

• 1. OCTYL BUTYRATE | 110-39-4 [chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Unveiling the Antimicrobial Potential of Octyl Butyrate: A Comparative Analysis

A deep dive into the antimicrobial efficacy of octyl butyrate (B1204436) reveals a compound of growing interest, particularly in the context of rising antimicrobial resistance. This guide offers a comparative analysis of its potential performance against other ester compounds, supported by available experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

While specific quantitative data on the antimicrobial activity of octyl butyrate remains an area of active research, its constituent parts—octanol and butyric acid—and structurally similar esters have demonstrated notable antimicrobial properties. This guide synthesizes the existing knowledge on related compounds to project the potential efficacy of octyl butyrate and provide a framework for its future investigation.

Comparative Antimicrobial Efficacy of Esters

The antimicrobial activity of esters is significantly influenced by their structure, particularly the chain length of both the fatty acid and alcohol moieties. Generally, medium-chain fatty acid esters have been shown to be effective against a range of microorganisms.

Below is a summary of the Minimum Inhibitory Concentration (MIC) values for various esters and related compounds against common pathogens. This data, compiled from multiple studies, serves as a valuable reference point for assessing the potential antimicrobial spectrum of octyl butyrate. It is important to note that direct comparative studies including octyl butyrate are limited, and the presented data is intended to provide a contextual understanding of ester antimicrobial activity.

Compound	Microorganism	Type	MIC (µg/mL)
Octyl Gallate	Staphylococcus aureus	Gram-positive	4 - 8[1][2]
Bacillus subtilis	Gram-positive	4 - 8[2]
Escherichia coli	Gram-negative	>128[2]
Sucrose Monolaurate	Streptococcus sobrinus	Gram-positive	500 - 2000
Ethyl Octanoate	Malassezia spp.	Fungus	~5-10 mmol/L
Butyric Acid	Various Bacteria	Gram-positive & Gram-negative	11-21 mmol/L[3][4]
Sodium Butyrate	Candida albicans	Fungus	Concentration-dependent inhibition[5][6]
Cryptococcus neoformans	Fungus	Concentration-dependent inhibition[5][6]

Note: The antimicrobial activity of esters can be influenced by the specific strain of microorganism and the experimental conditions. The data presented above is for illustrative purposes and highlights the general trends in the antimicrobial efficacy of different ester compounds.

Experimental Protocols

To ensure reproducible and comparable results in the study of antimicrobial agents, standardized experimental protocols are crucial. The following is a detailed methodology for a common assay used to determine the Minimum Inhibitory Concentration (MIC) of a compound.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This method is widely used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

1. Preparation of Materials:

• Test Compound: Prepare a stock solution of octyl butyrate or the ester to be tested in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO).
• Microorganism: Culture the test microorganism (bacterial or fungal strain) in an appropriate broth medium overnight at its optimal growth temperature.
• Growth Medium: Prepare sterile Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi).
• 96-Well Microtiter Plates: Use sterile, flat-bottomed 96-well plates.

2. Assay Procedure:

• Serial Dilutions: Dispense 100 µL of the appropriate sterile growth medium into all wells of the microtiter plate. Add 100 µL of the test compound stock solution to the first well of a row and perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the row. Discard the final 100 µL from the last well.
• Inoculum Preparation: Dilute the overnight culture of the microorganism in fresh growth medium to achieve a standardized concentration (typically 5 x 10^5 CFU/mL for bacteria and 0.5-2.5 x 10^3 CFU/mL for fungi).
• Inoculation: Add 100 µL of the prepared inoculum to each well of the microtiter plate, resulting in a final volume of 200 µL in each well.
• Controls:
• Positive Control: A well containing the growth medium and the microorganism without the test compound.
• Negative Control: A well containing only the growth medium.
• Solvent Control: A well containing the growth medium, the microorganism, and the same concentration of the solvent used to dissolve the test compound.
• Incubation: Incubate the microtiter plates at the optimal temperature for the microorganism (e.g., 37°C for most bacteria, 35°C for fungi) for 18-24 hours (for bacteria) or 24-48 hours (for fungi).

3. Determination of MIC:

• After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the test compound at which there is no visible growth of the microorganism.
• Optionally, the growth can be quantified by measuring the optical density (OD) at a specific wavelength (e.g., 600 nm) using a microplate reader. The MIC is defined as the lowest concentration that inhibits a certain percentage (e.g., ≥90%) of microbial growth compared to the positive control.

Visualizing Experimental Workflows and Mechanisms

To further clarify the experimental process and the proposed mechanism of action, the following diagrams are provided.

Caption: Workflow of the Broth Microdilution Assay for MIC Determination.

Caption: Proposed Mechanism of Antimicrobial Action of Fatty Acid Esters.

Mechanism of Action

The primary proposed mechanism of antimicrobial action for fatty acid esters involves the disruption of the microbial cell membrane. The lipophilic nature of the ester allows it to intercalate into the lipid bilayer of the cell membrane. This integration disrupts the membrane's structural integrity, leading to increased fluidity and permeability. The compromised membrane can no longer effectively regulate the passage of ions and molecules, resulting in the leakage of essential cellular components from the cytoplasm, ultimately leading to cell death. The effectiveness of this disruption is often correlated with the chain length of the fatty acid and alcohol components of the ester, which influences its ability to interact with the specific lipid composition of different microbial membranes.

References

• 1. researchgate.net [researchgate.net]
• 2. Broad-Spectrum Antibacterial Activity of Antioxidant Octyl Gallate and Its Impact on Gut Microbiome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A literature survey on antimicrobial and immune-modulatory effects of butyrate revealing non-antibiotic approaches to tackle bacterial infections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Sodium butyrate inhibits pathogenic yeast growth and enhances the functions of macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Octyl Butyrate and its Alternatives for Flavor Applications

For researchers, scientists, and drug development professionals, the selection of appropriate flavoring agents is a critical step in product formulation. This guide provides an objective comparison of octyl butyrate (B1204436), a widely used fruity ester, with its common alternatives. The information presented herein is based on publicly available data and established analytical methodologies to assist in making informed decisions for flavor applications.

Octyl butyrate is a flavoring substance recognized for its fruity and waxy aroma, often used to impart or enhance fruit-like flavors in food products. It is listed by the U.S. Food and Drug Administration (FDA) as a synthetic flavoring substance permitted for direct addition to food for human consumption and is considered Generally Recognized as Safe (GRAS) by the Flavor and Extract Manufacturers Association (FEMA), under the designation 2807. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has also evaluated octyl butyrate and found it to have no safety concerns at current levels of intake when used as a flavoring agent.[1]

Performance Comparison of Fruity Esters

The selection of a flavoring agent is highly dependent on the desired sensory profile of the final product. While octyl butyrate offers a distinct fruity and somewhat waxy note, several other esters are commonly used to achieve similar fruity flavor profiles. The following table provides a qualitative comparison of octyl butyrate with two common alternatives: ethyl butyrate and hexyl acetate.

Feature	Octyl Butyrate	Ethyl Butyrate	Hexyl Acetate
Primary Aroma	Fruity, Waxy, Green	Fruity, Pineapple, Sweet	Fruity, Pear, Green Apple
FEMA Number	2807	2427	2565
JECFA Number	155	29	149
Common Applications	Beverages, candy, baked goods	Beverages, ice cream, candy	Chewing gum, candy, beverages
Purity Specification (JECFA)	≥ 97%	Not Specified	Not Specified

This table provides a summary of qualitative sensory descriptors and regulatory information. Quantitative sensory data from direct comparative studies is limited in publicly available literature.

Purity Validation of Octyl Butyrate

The purity of flavoring substances is a critical factor in ensuring the safety and quality of food products. The FDA requires that food additives meet established specifications for identity and purity. While a specific monograph for octyl butyrate in the Food Chemicals Codex (FCC) was not identified in the public domain, the general principles and methods outlined in the FCC for the analysis of flavor esters are applicable. The JECFA has set a minimum purity specification of 97% for octyl butyrate.

Experimental Protocol: Purity Determination by Gas Chromatography (GC)

Gas chromatography is the standard analytical technique for assessing the purity of volatile compounds like octyl butyrate. A Flame Ionization Detector (FID) is commonly used for quantification.

Principle: This method separates volatile components of a sample based on their differential partitioning between a gaseous mobile phase and a stationary phase within a capillary column. The FID then detects the organic compounds as they elute from the column, producing a signal proportional to the amount of substance present.

Apparatus:

• Gas chromatograph equipped with a flame ionization detector (FID)

• Capillary column suitable for the analysis of fatty acid esters (e.g., DB-5ms, HP-5ms)

• Data acquisition and processing system

Reagents and Standards:

• High-purity octyl butyrate reference standard (≥ 99.5%)

• Suitable solvent (e.g., ethanol, hexane) of high purity

Chromatographic Conditions (Typical):

• Injector Temperature: 250 °C

• Detector Temperature: 280 °C

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: 10 °C/minute to 250 °C

  • Hold at 250 °C for 5 minutes

• Carrier Gas: Helium or Hydrogen at a constant flow rate

• Injection Volume: 1 µL (split or splitless injection, depending on concentration)

Procedure:

• Standard Preparation: Prepare a standard solution of the octyl butyrate reference standard in the chosen solvent at a known concentration.

• Sample Preparation: Accurately weigh a sample of the octyl butyrate to be tested and dissolve it in the same solvent to a similar concentration as the standard solution.

• Analysis: Inject the standard and sample solutions into the gas chromatograph.

• Data Analysis: Identify the peak corresponding to octyl butyrate in the chromatograms based on its retention time compared to the standard. Calculate the purity of the sample by comparing the peak area of the octyl butyrate in the sample to the peak area of the reference standard, or by area normalization if all impurities are accounted for.

Experimental Workflow for Purity Validation

The following diagram illustrates the logical workflow for the purity validation of octyl butyrate.

References

• 1. morebeer.com [morebeer.com]

A Comparative Guide to the Solvent Properties of Octyl Butyrate and Other Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the solvent properties of octyl butyrate (B1204436) against a selection of other common esters: ethyl butyrate, butyl butyrate, hexyl butyrate, octyl acetate (B1210297), and octyl propionate (B1217596). The information presented herein is intended to assist researchers, scientists, and drug development professionals in selecting the most appropriate solvent for their specific applications, with a focus on objective performance data and detailed experimental methodologies.

Comparative Analysis of Physicochemical Properties

The selection of a suitable solvent is critical in various stages of research and development, particularly in drug formulation and delivery systems. The following tables summarize the key physicochemical properties of octyl butyrate and its counterparts, offering a clear, data-driven comparison.

Property	Octyl Butyrate	Ethyl Butyrate	Butyl Butyrate	Hexyl Butyrate	Octyl Acetate	Octyl Propionate
CAS Number	110-39-4	105-54-4	109-21-7	2639-63-6	112-14-1	142-60-9
Molecular Formula	C₁₂H₂₄O₂	C₆H₁₂O₂	C₈H₁₆O₂	C₁₀H₂₀O₂	C₁₀H₂₀O₂	C₁₁H₂₂O₂
Molecular Weight ( g/mol )	200.32	116.16	144.21	172.27	172.27	186.29
Boiling Point (°C)	244.1[1]	120-121[2]	165[3]	198-202[4]	211[5]	228[6]
Density (g/cm³ at 20°C)	~0.87	0.879	0.8692[3]	0.86-0.88[4]	0.863–0.87	0.87
Refractive Index (at 20°C)	1.425[1]	1.392	1.406[3]	1.410-1.420[4]	1.415–1.422	1.422[6]
Viscosity (cP at 25°C)	N/A	0.639	0.732	N/A	N/A	N/A
Water Solubility	Practically insoluble[7][8]	Low solubility (4.9 mg/mL at 20°C)[2]	Insoluble[3]	Slightly soluble	Insoluble	Insoluble[6]
Solubility in Organic Solvents	Soluble in ethanol (B145695) and ether[7]	High solubility in ethanol and ether[2]	Miscible with ethanol and ether[3]	Miscible with alcohols and ethers[4]	Miscible with ethanol and ether	Soluble in alcohol

Hansen Solubility Parameters

Hansen Solubility Parameters (HSP) are a powerful tool for predicting the compatibility between a solvent and a solute. They are based on the principle that "like dissolves like" and are divided into three components: dispersion (δD), polar (δP), and hydrogen bonding (δH).

Ester	δD (MPa½)	δP (MPa½)	δH (MPa½)
Ethyl Butyrate	15.5	5.6	5.0
Butyl Butyrate	15.6	2.9	5.6
Octyl Acetate	15.8	2.9	5.1
Hexyl Acetate	7.82	1.42	3.00

Experimental Protocols

To ensure reproducibility and accuracy, standardized methods should be employed for determining the solvent properties. Below are detailed protocols for key experimental procedures.

Determination of Boiling Point (ASTM D1078)

This method outlines the procedure for determining the distillation range of volatile organic liquids.[2][9][10]

Apparatus:

• Distillation flask (200 mL)

• Condenser

• Distillation receiver (graduated cylinder)

• Heat source (heating mantle or burner)

• Thermometer or temperature probe

• Boiling chips

Procedure:

• Measure 100 mL of the sample into the distillation flask and add a few boiling chips.

• Assemble the distillation apparatus, ensuring all connections are secure. The thermometer or temperature probe should be positioned so that the top of the bulb is level with the bottom of the side arm of the flask.

• Begin heating the flask at a controlled rate.

• Record the temperature at which the first drop of distillate falls from the condenser into the receiver as the Initial Boiling Point (IBP).

• Continue the distillation and record the temperature at regular intervals as the volume of distillate in the receiver increases.

• Record the temperature when the last of the liquid in the flask has evaporated as the Dry Point (DP).

• Correct the observed temperatures for any deviation in barometric pressure from the standard pressure (101.3 kPa).

Determination of Kinematic Viscosity (ASTM D445)

This method specifies a procedure for determining the kinematic viscosity of transparent and opaque liquids.[4][11][12][13]

Apparatus:

• Calibrated glass capillary viscometer (e.g., Ubbelohde or Cannon-Fenske)

• Constant temperature bath

• Stopwatch

• Pipette

Procedure:

• Select a clean, dry, calibrated viscometer of a size that will give a flow time of not less than 200 seconds.

• Filter the sample through a fine-mesh screen to remove any solid particles.

• Charge the viscometer with the sample in the manner dictated by the design of the instrument.

• Place the viscometer in a constant temperature bath long enough for the sample to reach the test temperature.

• Using suction, draw the liquid up into the working capillary to a point about 5 mm above the upper timing mark.

• Release the suction and allow the liquid to flow freely down the capillary.

• Start the stopwatch when the meniscus of the liquid passes the upper timing mark and stop it when it passes the lower timing mark.

• Repeat the measurement at least twice and calculate the average flow time.

• Calculate the kinematic viscosity by multiplying the average flow time by the viscometer calibration constant.

Determination of Hansen Solubility Parameters (Experimental Method)

The experimental determination of HSP for a liquid involves assessing its miscibility with a range of solvents with known HSPs.

Apparatus:

• A set of solvents with known Hansen Solubility Parameters.

• Test tubes or vials.

• Vortex mixer.

Procedure:

• Select a range of solvents with diverse and known δD, δP, and δH values.

• In a series of test tubes, mix the ester under investigation with each of the selected solvents in a defined ratio (e.g., 1:1 by volume).

• Agitate each mixture vigorously using a vortex mixer.

• Allow the mixtures to stand and observe for miscibility. A clear, single-phase solution indicates miscibility, while turbidity or phase separation indicates immiscibility.

• Categorize each solvent as a "good" (miscible) or "poor" (immiscible) solvent for the ester.

• Utilize specialized software (e.g., HSPiP) to input the data. The software will calculate the HSP of the ester by finding the center of a sphere in the three-dimensional Hansen space that best separates the good and poor solvents.

Visualizing Solvent Property Relationships

The following diagrams, generated using Graphviz, illustrate the logical relationships in solvent property determination and a comparative overview of the esters.

Caption: Experimental workflow for determining and comparing solvent properties.

Caption: Comparative overview of molecular weight and boiling point for selected esters.

References

• 1. store.astm.org [store.astm.org]
• 2. store.astm.org [store.astm.org]
• 3. Butyl butyrate - Wikipedia [en.wikipedia.org]
• 4. tamson-instruments.com [tamson-instruments.com]
• 5. Octyl acetate - Wikipedia [en.wikipedia.org]
• 6. OCTYL PROPIONATE CAS#: 142-60-9 [m.chemicalbook.com]
• 7. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 8. mdpi.com [mdpi.com]
• 9. store.astm.org [store.astm.org]
• 10. store.astm.org [store.astm.org]
• 11. scribd.com [scribd.com]
• 12. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]
• 13. ASTM D445 - eralytics [eralytics.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for Octyl Butyrate

The proper management and disposal of chemical waste are paramount for ensuring laboratory safety and environmental compliance. This document provides a comprehensive, step-by-step guide for the safe disposal of octyl butyrate (B1204436), tailored for researchers, scientists, and drug development professionals. While some safety data sheets (SDS) indicate that octyl butyrate is not classified as a hazardous substance under OSHA regulations, it is considered best practice within a professional laboratory setting to manage all chemical reagents, including esters, as regulated chemical waste to ensure maximum safety and compliance.[1][2][3][4] This material should not be disposed of in the regular trash or down the sewer system.[5][6]

Safety and Handling Summary

Before handling, it is essential to be aware of the material's properties and potential hazards. While octyl butyrate has low acute toxicity, it can cause mild skin and eye irritation.[1][3] Always observe good industrial hygiene practices and wear appropriate Personal Protective Equipment (PPE).[3]

Quantitative Data Summary

The following table summarizes key quantitative data for octyl butyrate.

Property	Value
CAS Number	110-39-4
Molecular Formula	C₁₂H₂₄O₂
Physical State	Liquid
Appearance	Colorless to pale yellow liquid
Flash Point	> 93.3 °C (> 200.0 °F) [Closed Cup]
HMIS Rating	Health: 1, Flammability: 1, Physical Hazard: 0

[Sources:[1],[2],[3],[7]]

Operational Disposal Protocol

Follow these procedural steps to ensure the safe and compliant disposal of octyl butyrate waste.

Step 1: Waste Characterization and Segregation

Treat all octyl butyrate, whether used or unused, as a regulated chemical waste.[4] Do not mix it with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department. Store it separately from incompatible materials such as strong oxidizing agents and strong reducing agents.[3][8]

Step 2: Containerization

• Select a Proper Container : Use a chemically compatible and leak-proof container with a secure, screw-on cap.[9] Plastic containers are often preferred to minimize the risk of breakage.[5] The original product container may be used if it is in good condition.

• Keep Container Closed : The waste container must remain closed at all times, except when you are adding waste.[8][9] This prevents the release of vapors and protects against spills.

Step 3: Labeling

Proper labeling is critical for regulatory compliance and safety. As soon as the first drop of waste is added, affix a "Hazardous Waste" tag or label provided by your EHS office to the container.[4][5] The label must include the following information:

• The words "Hazardous Waste".[5]

• Full Chemical Name : "Octyl butyrate". Do not use abbreviations, acronyms, or chemical formulas.[5]

• Quantity : An accurate estimate of the volume or mass of the waste.

• Origin : The specific department, building, and room number.[5]

• Principal Investigator : The name and contact number of the responsible researcher.[5]

Step 4: Accumulation and Storage

• Designated Storage Area : Store the labeled waste container in a designated satellite accumulation area within your laboratory.[9]

• Secondary Containment : Place the primary waste container inside a larger, chemically compatible secondary container, such as a lab tray or bin.[9] The secondary container must be able to hold 110% of the volume of the primary container to contain any potential leaks or spills.[9]

• Adhere to Limits : Be aware of institutional and regulatory limits on the quantity of waste (e.g., typically up to 55 gallons) and the accumulation time (e.g., typically 90 days) allowed in a lab.[9]

Step 5: Spill Management

In the event of a spill, eliminate all ignition sources from the immediate area.[1]

• Absorb the Spill : Use an inert absorbent material such as vermiculite, dry sand, clay, or commercial sorbents to contain and absorb the liquid.[1]

• Collect Residue : Carefully sweep or scoop the absorbed material into a suitable, sealable container for disposal.[1][10]

• Dispose as Hazardous Waste : The collected spill residue and any contaminated items (e.g., gloves, absorbent pads) must be disposed of as hazardous waste, following the same containerization and labeling procedures described above.[1][9]

Step 6: Requesting Disposal

Once the waste container is full or has reached its accumulation time limit, submit a chemical waste pickup request to your institution's EHS department.[5] Complete any required forms, ensuring all listed chemicals and quantities are accurate.[5] Do not overfill containers.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper management and disposal of octyl butyrate.

References

• 1. vigon.com [vigon.com]
• 2. fishersci.com [fishersci.com]
• 3. breezeipl.com [breezeipl.com]
• 4. vumc.org [vumc.org]
• 5. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 6. acs.org [acs.org]
• 7. chemimpex.com [chemimpex.com]
• 8. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 9. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 10. assets.thermofisher.com [assets.thermofisher.com]

Essential Safety and Logistical Information for Handling Octyl Butyrate

For researchers, scientists, and drug development professionals, ensuring safe and efficient handling of laboratory chemicals is paramount. This document provides comprehensive, step-by-step guidance for the safe use of Octyl butyrate (B1204436), covering personal protective equipment (PPE), handling procedures, and disposal plans.

Physical and Chemical Safety Data

A clear understanding of a chemical's properties is the foundation of its safe handling. The following table summarizes key quantitative data for Octyl butyrate.

Property	Value
CAS Number	110-39-4
Molecular Formula	C₁₂H₂₄O₂
Molecular Weight	200.32 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	224 °C / 435.2 °F[1]
Flash Point	> 93.3 °C (> 200.0 °F) (Closed Cup)[2]
Density	0.862 g/mL at 25 °C[3]
Solubility	Insoluble in water; soluble in organic solvents like ethanol (B145695) and ether.[4]

Personal Protective Equipment (PPE)

The consistent and correct use of PPE is the most critical line of defense against chemical exposure.

• Eye and Face Protection : Chemical safety goggles are mandatory to protect against splashes.[5] For procedures with a higher risk of splashing, a face shield should also be worn.

• Skin Protection :

  • Gloves : Wear compatible chemical-resistant gloves.[5] Butyl rubber gloves are recommended for handling esters. Nitrile gloves can also be used but may offer less resistance to prolonged contact.[6] Always inspect gloves for any signs of degradation before use and replace them immediately if they become contaminated.

  • Lab Coat : A standard laboratory coat should be worn to protect street clothing. For tasks with a higher splash potential, a chemical-resistant apron over the lab coat is advised.

• Respiratory Protection : Under normal conditions with adequate ventilation, respiratory protection is not typically required.[7] However, if vapors or aerosols are generated, a NIOSH-approved respirator should be used.[8]

Experimental Protocol: Safe Handling of Octyl Butyrate

Adherence to a standardized protocol minimizes risks and ensures procedural consistency.

1. Preparation:

• Ensure a safety data sheet (SDS) for Octyl butyrate is readily accessible.
• Verify that a functioning eyewash station and safety shower are unobstructed and within a 10-second travel distance.
• Work in a well-ventilated area, preferably within a chemical fume hood, especially when heating or agitating the substance.[1]
• Assemble all necessary equipment and materials before handling the chemical.

2. Handling:

• Don the appropriate PPE as outlined above.
• When transferring Octyl butyrate, do so carefully to avoid splashing. Use a funnel for transfers into containers with narrow openings.
• Keep containers of Octyl butyrate closed when not in use to minimize the release of vapors.[1]
• Avoid direct contact with the skin, eyes, and clothing.[1]
• Ground and bond containers and receiving equipment when transferring large quantities to prevent static discharge.[9]

3. In Case of a Spill:

• For small spills, absorb the material with an inert absorbent such as vermiculite, dry sand, or earth.[2]
• Place the absorbent material into a suitable, labeled container for disposal.[2]
• Clean the spill area thoroughly.
• For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection : Collect waste Octyl butyrate and any contaminated materials (e.g., absorbent pads, gloves) in a clearly labeled, sealed container.

• Waste Characterization : Although Octyl butyrate is not classified as a hazardous substance by OSHA, it should be treated as chemical waste.[1]

• Disposal Method : Dispose of the waste in accordance with all federal, state, and local environmental regulations.[5] Contact your institution's environmental health and safety (EHS) department for specific disposal procedures. Do not pour Octyl butyrate down the drain.

Workflow for Safe Handling of Octyl Butyrate

References

• 1. juniata.edu [juniata.edu]
• 2. sfasu.edu [sfasu.edu]
• 3. 1.0 Standard Operating Procedures for Laboratory Chemicals [cege.mtu.edu]
• 4. maimelatct.com [maimelatct.com]
• 5. lsu.edu [lsu.edu]
• 6. safety.fsu.edu [safety.fsu.edu]
• 7. smartlabs.co.za [smartlabs.co.za]
• 8. benchchem.com [benchchem.com]
• 9. blog.idrenvironmental.com [blog.idrenvironmental.com]